N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine

Core Science & Biosynthesis

A Technical Guide to the Synthesis, Characterization, and Potential of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine

Abstract

This technical guide provides a comprehensive overview of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine, a molecule of interest at the intersection of heterocyclic chemistry and drug discovery. While direct literature on this specific compound is sparse, this document constructs a robust scientific profile based on established principles and data from structurally related analogues. We present a reasoned, multi-step synthetic protocol, detail the expected outcomes of comprehensive analytical characterization by NMR, IR, and MS spectroscopy, and discuss the molecule's potential within medicinal chemistry, particularly in the context of multitarget anticancer agent development. This whitepaper is intended for researchers, chemists, and drug development professionals seeking to explore novel chemical scaffolds.

Introduction to the Pyridine-Thioether Scaffold

The rational design of novel bioactive compounds often involves the strategic combination of well-established pharmacophores. The structure of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine incorporates three key motifs: a pyridine ring, a flexible thioether linkage, and a tertiary amine, each contributing unique physicochemical and pharmacological properties.

Significance of the Pyridine Moiety in Medicinal Chemistry

The pyridine ring is a privileged scaffold in drug discovery, present in numerous natural compounds and synthetic pharmaceuticals.[1] As a polar and ionizable aromatic system, it often enhances the solubility and bioavailability of parent compounds.[1] Its nitrogen atom can act as a hydrogen bond acceptor and a basic center, facilitating critical interactions with biological targets. The versatility of pyridine and its derivatives as reactants makes them foundational building blocks in the synthesis of new therapeutic agents.[1]

The Role of Thioether Linkages in Drug Design

Thioether linkages provide a flexible yet stable connection between molecular fragments. Compared to their ether analogues, thioethers are less polar, more lipophilic, and can engage in unique non-covalent interactions with protein targets. The sulfur atom is a hydrogen bond acceptor and can be oxidized in vivo to sulfoxides and sulfones, offering a metabolic handle to modulate a drug's activity and pharmacokinetic profile. In the context of pyridine derivatives, the 2-pyridylthio group has been specifically explored in the development of agents with anticancer properties.[2][3][4]

Rationale for the Investigation of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine

The target molecule combines the recognized pyridine scaffold with a thioether linker and a tertiary amine. This specific combination is of interest for several reasons. The tertiary amine provides a basic center that will be protonated at physiological pH, influencing solubility and potential interactions with acidic residues in protein binding pockets. The N-methyl group can impact potency and metabolic stability. The overall structure is analogous to compounds that have shown activity against multiple protein kinases, suggesting its potential as a starting point for the development of new targeted therapies.[4]

Chemical Structure and Physicochemical Properties

Molecular Structure

The chemical structure of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine consists of a pyridine ring linked at the 2-position through a sulfur atom to an N-methylethylamine side chain.

Caption: Retrosynthetic analysis for the target molecule via S-alkylation.

Recommended Synthetic Protocol

This protocol is a self-validating system. Successful formation of the product can be monitored by Thin Layer Chromatography (TLC) by observing the consumption of the starting materials and the appearance of a new, typically less polar, product spot.

Step 1: Preparation of Sodium 2-Pyridinethiolate

• Rationale: 2-Mercaptopyridine exists in a tautomeric equilibrium with pyridine-2-thione. [5]To ensure it acts as a potent sulfur nucleophile, it must be deprotonated. Sodium hydride (NaH) is an ideal non-nucleophilic strong base for this purpose, as its only byproduct is hydrogen gas, which is easily removed. Anhydrous DMF is an excellent polar aprotic solvent that will dissolve the resulting thiolate salt and facilitate the subsequent Sₙ2 reaction.

• Procedure:

  • To a flame-dried, three-neck round-bottom flask under an inert atmosphere (Argon or Nitrogen), add 2-mercaptopyridine (1.0 eq).

  • Add anhydrous N,N-dimethylformamide (DMF) to create a ~0.5 M solution.

  • Cool the mixture to 0 °C in an ice bath.

  • Add sodium hydride (NaH, 60% dispersion in mineral oil, 1.1 eq) portion-wise over 15 minutes.

  • Allow the reaction to stir at 0 °C for 30 minutes, then warm to room temperature and stir for an additional hour. Evolution of hydrogen gas should be observed.

Step 2: S-Alkylation

• Rationale: This is a classic Sₙ2 reaction. The generated sodium 2-pyridinethiolate acts as the nucleophile, attacking the electrophilic carbon of N-methyl-2-chloroethylamine hydrochloride, displacing the chloride leaving group. The hydrochloride salt of the amine is used as it is more stable and less volatile than the free base. The base from Step 1 will neutralize the HCl.

• Procedure:

  • Dissolve N-methyl-2-chloroethylamine hydrochloride (1.1 eq) in a minimal amount of anhydrous DMF.

  • Add this solution dropwise to the stirred solution of sodium 2-pyridinethiolate from Step 1 at room temperature.

  • Heat the reaction mixture to 50-60 °C and monitor by TLC until the 2-mercaptopyridine is consumed (typically 4-12 hours).

Purification and Isolation Protocol

• Cool the reaction mixture to room temperature and cautiously quench with water.

• Transfer the mixture to a separatory funnel and extract with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), and filter.

• Concentrate the solvent in vacuo to yield the crude product.

• Purify the residue via flash column chromatography on silica gel, using a gradient elution system (e.g., dichloromethane/methanol or hexanes/ethyl acetate with triethylamine) to afford the pure N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine.

Analytical Characterization and Structural Elucidation

Confirmation of the product's identity and purity requires a combination of spectroscopic methods. [6]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful tool for unambiguous structure determination.

• Expected ¹H NMR Spectrum: The proton NMR spectrum will provide key information about the electronic environment of each proton.

  Protons	Predicted δ (ppm)	Multiplicity	Integration	Assignment
  Pyridine-H6	8.3 - 8.5	d	1H	Proton ortho to N
  Pyridine-H4	7.4 - 7.6	t	1H	Proton para to N
  Pyridine-H3, H5	7.0 - 7.2	m	2H	Remaining pyridine protons
  S-CH₂	3.2 - 3.4	t	2H	Methylene adjacent to sulfur
  N-CH₂	2.7 - 2.9	t	2H	Methylene adjacent to nitrogen

  | N-CH₃ | 2.3 - 2.5 | s | 3H | N-methyl group [7]|

• Expected ¹³C NMR Spectrum: The carbon NMR will show eight distinct signals corresponding to each unique carbon atom in the molecule.

  Carbon	Predicted δ (ppm)	Assignment
  C=S (Pyridine C2)	158 - 162	Carbon attached to sulfur
  Pyridine C6	148 - 150	Carbon ortho to N
  Pyridine C4	135 - 137	Carbon para to N
  Pyridine C3, C5	119 - 122	Remaining pyridine carbons
  S-C H₂	33 - 36	Carbon adjacent to sulfur
  N-C H₂	55 - 58	Carbon adjacent to nitrogen

  | N-C H₃ | 42 - 44 | N-methyl carbon |

Infrared (IR) Spectroscopy

IR spectroscopy is used to identify the presence of key functional groups. For this tertiary amine, the absence of an N-H stretch is a key diagnostic feature. [7]

Wavenumber (cm⁻¹)	Vibration Type	Functional Group
3100 - 3000	C-H Stretch	Aromatic (Pyridine)
2950 - 2850	C-H Stretch	Aliphatic (CH₂, CH₃)
1580, 1460, 1420	C=C, C=N Stretch	Pyridine Ring
1150 - 1050	C-N Stretch	Tertiary Amine

| 750 - 650 | C-S Stretch | Thioether |

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and provides structural information through fragmentation patterns.

• Expected Molecular Ion: A prominent molecular ion peak (M⁺) should be observed at m/z = 168.

• Expected Fragmentation: The primary fragmentation pathway for alkylamines is α-cleavage, which involves the breaking of a C-C bond adjacent to the nitrogen atom to form a stable, resonance-stabilized cation. [7]

Caption: Plausible mass spectrometry fragmentation pathways.

Potential Applications in Drug Discovery

Analogues as Multitarget Anticancer Agents

The most compelling therapeutic rationale for N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine stems from research on similar structures. Series of 3-(thiophen/thiazole-2-ylthio)pyridine derivatives have been synthesized and evaluated as potential anticancer agents. [2][4]While initially designed as IGF-1R inhibitors, these compounds were found to exhibit inhibitory activity against a range of other protein kinases, including FGFR, EGFR, and JAK. [3][4]This polypharmacology can be advantageous in treating complex diseases like cancer, which often involve multiple signaling pathway dysregulations. The title compound represents a novel variation of this scaffold worthy of investigation.

The Tertiary Amine Moiety: Pharmacokinetic and Pharmacodynamic Implications

The tertiary amine is a critical feature. At physiological pH, it will be predominantly protonated, increasing aqueous solubility which is beneficial for formulation and administration. This positive charge can also form strong ionic interactions (salt bridges) with acidic residues (e.g., aspartate, glutamate) in the active sites of kinases or other target proteins, a common binding motif for many inhibitors.

Future Research Directions

• Synthesis and In Vitro Screening: The immediate next step is the synthesis and purification of the compound, followed by screening against a broad panel of cancer cell lines and protein kinases.

• Structure-Activity Relationship (SAR) Studies: Systematic modification of the structure—for instance, by substituting the pyridine ring, altering the length of the alkyl chain, or changing the N-alkyl group—would generate a library of analogues to establish a clear SAR.

• ADME/Tox Profiling: Early assessment of absorption, distribution, metabolism, excretion, and toxicity (ADME/Tox) properties will be crucial to determine the compound's potential for further development.

Conclusion

N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine is a novel, synthetically accessible molecule that combines several pharmacologically relevant features. Based on a robust analysis of related structures, we have presented a detailed guide for its synthesis, purification, and comprehensive characterization. The pyridine-thioether scaffold has demonstrated promise in the development of multitarget kinase inhibitors for oncology. This compound therefore represents a valuable and unexplored starting point for medicinal chemistry programs aimed at discovering next-generation targeted therapies.

References

A complete list of all sources cited within this document is provided below for verification and further reading.

Click to expand References

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• Zhang, C., Zeng, L., Lu, J., Tao, R., Liu, Z., Zhu, H., & Liu, S. (2019). Design, synthesis, and biological evaluation of novel 3-(thiophen-2-ylthio)pyridine derivatives as potential multitarget anticancer agents. Archiv der Pharmazie, 352(9), 1900024. Retrieved March 3, 2026, from [Link]

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• Li, X., et al. (2020). Synthesis of Novel 2-(Pyridin-2-yl) Pyrimidine Derivatives and Study of Their Anti-Fibrosis Activity. Molecules, 25(22), 5296. Retrieved March 3, 2026, from [Link]

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An In-depth Technical Guide to 2-(2-Methylaminoethyl)pyridine: Properties, Synthesis, and Applications

A Note on Chemical Nomenclature: This guide focuses on the compound 2-(2-methylaminoethyl)pyridine. Initial searches for "2-(2-methylaminoethylthio)pyridine" did not yield sufficient public data, suggesting it is a less common or potentially misnamed compound. The structural similarity and available data for 2-(2-methylaminoethyl)pyridine make it a relevant and well-documented subject for this technical guide.

Introduction and Core Concepts

2-(2-Methylaminoethyl)pyridine is a substituted pyridine derivative that serves as a versatile building block in both medicinal chemistry and materials science. Its structure, featuring a pyridine ring, an ethyl spacer, and a secondary amine, provides multiple points for chemical modification and interaction with biological targets or metal centers. This guide offers a comprehensive overview of its chemical and physical properties, a representative synthetic protocol, key applications, and essential safety information for researchers and drug development professionals.

Understanding the reactivity of 2-(2-methylaminoethyl)pyridine requires an appreciation of its constituent functional groups. The pyridine nitrogen is basic and can be protonated or act as a ligand for metal ions. The secondary amine is also basic and nucleophilic, allowing for a variety of chemical transformations such as acylation, alkylation, and salt formation. The aromatic pyridine ring can undergo electrophilic or nucleophilic substitution, depending on the reaction conditions and the directing effects of the side chain.

Physicochemical and Spectroscopic Properties

The physical and chemical properties of 2-(2-methylaminoethyl)pyridine are summarized in the table below. These properties are crucial for its handling, storage, and use in various experimental setups.

Property	Value	Reference(s)
CAS Number	5638-76-6	[1]
Molecular Formula	C₈H₁₂N₂	[1]
Molecular Weight	136.19 g/mol	[1]
Appearance	Clear, dark yellow to light orange liquid	[1]
Boiling Point	113-114 °C at 30 mmHg	[2]
Density	0.984 g/mL at 25 °C	[2]
Refractive Index (n20/D)	1.518	[2]
Purity	Typically ≥95%	[1]
Flash Point	97 °C (206.6 °F) - closed cup	[3]
SMILES	CNCCc1ccccn1	[1]
InChI Key	UUQMNUMQCIQDMZ-UHFFFAOYSA-N	[1]

Synthesis and Experimental Protocols

While various synthetic routes to 2-(2-methylaminoethyl)pyridine exist, a common approach involves the reductive amination of 2-pyridineacetaldehyde with methylamine or the alkylation of 2-(2-aminoethyl)pyridine. The following is a representative, generalized protocol for the synthesis via alkylation of 2-(2-aminoethyl)pyridine.

Representative Synthesis: N-methylation of 2-(2-Aminoethyl)pyridine

This protocol describes the methylation of 2-(2-aminoethyl)pyridine using a suitable methylating agent, such as methyl iodide or dimethyl sulfate, in the presence of a base to neutralize the acid formed during the reaction.

Materials:

• 2-(2-Aminoethyl)pyridine

• Methyl iodide (or dimethyl sulfate)

• Potassium carbonate (or another suitable base)

• Acetonitrile (or another suitable aprotic solvent)

• Diethyl ether

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Magnetic stirrer

• Reflux condenser

• Separatory funnel

• Rotary evaporator

Step-by-Step Methodology:

• Reaction Setup: To a solution of 2-(2-aminoethyl)pyridine (1 equivalent) in acetonitrile in a round-bottom flask, add potassium carbonate (2-3 equivalents).

• Addition of Methylating Agent: While stirring the suspension at room temperature, slowly add methyl iodide (1.1 equivalents) dropwise.

• Reaction: Heat the reaction mixture to a gentle reflux and monitor the reaction progress by thin-layer chromatography (TLC). The reaction is typically complete within a few hours.

• Workup: After the reaction is complete, cool the mixture to room temperature and filter off the solid base. Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in diethyl ether and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 2-(2-methylaminoethyl)pyridine can be purified by vacuum distillation to obtain the final product.

Causality Behind Experimental Choices:

• Choice of Base: Potassium carbonate is a mild and inexpensive base that is sufficient to neutralize the hydroiodic acid formed during the reaction, preventing the protonation of the starting amine and product.

• Solvent Selection: Acetonitrile is a polar aprotic solvent that effectively dissolves the reactants and facilitates the SN2 reaction.

• Stoichiometry of Methylating Agent: A slight excess of the methylating agent is used to ensure complete conversion of the starting material.

• Aqueous Workup: The washing steps with sodium bicarbonate and brine are crucial for removing any unreacted starting materials, byproducts, and residual acid.

Synthesis Workflow Diagram

Caption: A generalized workflow for the synthesis of 2-(2-methylaminoethyl)pyridine.

Applications in Research and Development

2-(2-Methylaminoethyl)pyridine is a valuable intermediate in several areas of chemical and pharmaceutical research.

• Pharmaceutical Development: This compound serves as a precursor in the synthesis of various pharmaceutical agents, particularly those targeting neurological disorders.[4] Its structural motif is found in compounds that interact with histamine receptors. For example, it is structurally related to Betahistine, a drug used to treat Ménière's disease.[5] The pyridine ring and the amino group are key pharmacophoric features that can be modified to optimize binding to biological targets. The dihydrochloride salt form is often used to enhance solubility and stability for pharmaceutical applications.[4]

• Coordination Chemistry and Catalysis: The nitrogen atoms in the pyridine ring and the side chain can act as ligands, forming stable complexes with various metal ions. This property makes 2-(2-methylaminoethyl)pyridine and its derivatives useful in the development of catalysts for organic synthesis.[4]

• Materials Science: The ability of this compound to coordinate with metals is also exploited in materials science for the creation of advanced materials and polymers with specific performance characteristics.[4]

• Agrochemicals: Pyridine derivatives are widely used in the agrochemical industry. While specific applications for 2-(2-methylaminoethyl)pyridine are not extensively documented, its structural class is known to be used in the formulation of agrochemicals.[6]

Biological Activity and Mechanism of Action

While the specific mechanism of action for 2-(2-methylaminoethyl)pyridine is not detailed in the provided search results, its structural class, pyridine derivatives, exhibits a broad spectrum of biological activities. These activities include anti-inflammatory, antiviral, anticancer, and antimicrobial properties.[7][8] The biological effects of pyridine derivatives are highly dependent on the nature and position of the substituents on the pyridine ring.

Given its structural similarity to other biologically active molecules, 2-(2-methylaminoethyl)pyridine is a valuable scaffold for combinatorial chemistry and high-throughput screening in drug discovery campaigns. Its potential to interact with a variety of biological targets makes it an attractive starting point for the development of new therapeutic agents.

Safety and Handling

2-(2-Methylaminoethyl)pyridine is a hazardous chemical and should be handled with appropriate safety precautions in a well-ventilated area.

• Hazards: It is harmful if swallowed, inhaled, or absorbed through the skin. It can cause skin irritation and serious eye damage.[2][3][9] Vapors may cause drowsiness and dizziness.

• Personal Protective Equipment (PPE): Wear protective gloves, clothing, eye protection, and a face shield.[3][9] Use a respirator with an appropriate filter if inhalation is possible.[3]

• Handling: Avoid contact with skin, eyes, and clothing.[10] Do not breathe vapors or mist.[11] Keep away from heat, sparks, and open flames.

• Storage: Store in a tightly closed container in a dry and well-ventilated place.[9][10] Store locked up.[11][9]

• First Aid:

  • If Swallowed: Immediately call a poison center or doctor. Rinse mouth.[11][9]

  • If on Skin: Take off immediately all contaminated clothing. Wash with plenty of water.[11][9]

  • If Inhaled: Remove person to fresh air and keep comfortable for breathing.[11][9]

  • If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[11][9]

Conclusion

2-(2-Methylaminoethyl)pyridine is a chemical compound with significant utility in research and development, particularly in the fields of medicinal chemistry and materials science. Its versatile chemical nature, stemming from the presence of a pyridine ring and a secondary amine, allows for a wide range of chemical modifications and applications. While it requires careful handling due to its hazardous properties, its value as a building block for the synthesis of novel compounds with potential therapeutic or material applications is well-established. This guide provides a foundational understanding of its properties, synthesis, and applications to aid researchers in their work with this important chemical intermediate.

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Pyridine-2-ylthioethyl methylamine research applications

Executive Summary

Pyridine-2-ylthioethyl methylamine (systematically known as 2-(pyridin-2-ylthio)-N-methylethanamine) is a highly versatile, bifunctional chemical building block. Structurally, it is defined by a rigid pyridine ring, a flexible thioether linkage, and a terminal secondary methylamine. This specific triad of functional groups imparts exceptional chemical properties, allowing it to function dually as a hemilabile N,S,N-chelating ligand in transition metal catalysis[1] and as a privileged pharmacophore in advanced drug discovery[2].

As a Senior Application Scientist, I have structured this technical guide to move beyond theoretical descriptions. We will explore the electronic causality behind its reactivity, detail self-validating experimental protocols, and map its integration into modern research workflows.

Structural Logic & Electronic Causality

The utility of pyridine-2-ylthioethyl methylamine is rooted in Hard-Soft Acid-Base (HSAB) theory.

• The "Hard" Nitrogens: The pyridine nitrogen and the secondary methylamine nitrogen act as "hard" or "borderline" Lewis bases. They form strong, irreversible coordinate bonds with transition metals, anchoring the molecular complex.

• The "Soft" Sulfur: The thioether sulfur is a "soft" Lewis base. When coordinated to a metal, it forms a weaker, transient bond.

This electronic asymmetry creates a hemilabile system . In catalysis, the strong N-M bonds prevent the catalyst from decomposing, while the weaker S-M bond can temporarily dissociate to create a coordination vacancy for incoming substrates, subsequently re-coordinating to stabilize the product[3]. In medicinal chemistry, the dihedral flexibility of the thioether linkage allows the molecule to adopt multiple conformations, enabling it to navigate deep, hydrophobic protein pockets[4].

Application in Transition Metal Catalysis

In coordination chemistry, pyridine-thioether derivatives are heavily utilized to synthesize high-nuclearity clusters and stable helical structures[1]. When complexed with metals like Ruthenium (Ru) or Copper (Cu), the ligand's hemilability drives catalytic cycles such as transfer hydrogenation or cross-coupling.

Fig 1. Hemilabile N,S,N-coordination mechanism enabling dynamic substrate binding in catalysis.

Protocol 1: Synthesis of a Self-Validating Ru(II) Transfer Hydrogenation Catalyst

This protocol is designed to prevent ligand oxidation while ensuring complete N,S,N-chelation.

• Precursor Dissolution: Dissolve 1.0 eq of[RuCl2(p-cymene)]₂ in strictly degassed dichloromethane (DCM).

  • Causality: Degassing is critical. Ambient oxygen will irreversibly oxidize the thioether sulfur to a sulfoxide, permanently destroying the hemilabile nature of the ligand.

• Ligand Addition: Add 2.1 eq of pyridine-2-ylthioethyl methylamine dropwise at room temperature under an Argon atmosphere. Stir for 4 hours.

• In-Process Control (IPC): Monitor the reaction via UV-Vis spectroscopy.

  • Self-Validation: A distinct bathochromic shift (color change from pale orange to deep red) validates the displacement of chlorides and the successful formation of the N,S,N-chelate. If the solution remains orange, the amine has failed to coordinate; adjust the pH or apply gentle heating (40°C).

• Isolation: Precipitate the catalyst by adding cold diethyl ether. Filter and dry under a vacuum.

Medicinal Chemistry & Agrochemical Applications

In drug discovery, the pyridine-thioether scaffold is a privileged bioisostere. It has been successfully integrated into the development of glucokinase (Hexokinase IV) activators for the treatment of diabetes mellitus[5] and highly potent acetylcholinesterase (AChE) inhibitors for agrochemical insecticides[6]. The terminal methylamine acts as an excellent nucleophile, allowing for rapid library generation via SNAr (Nucleophilic Aromatic Substitution) or amide couplings.

Fig 2. Workflow for integrating the pyridine-thioether pharmacophore into drug discovery pipelines.

Protocol 2: SNAr Coupling for Glucokinase Activator Lead Generation

This protocol utilizes steric hindrance to dictate reaction selectivity.

• Reagent Preparation: Dissolve 1.0 eq of the electrophilic core (e.g., a heteroaryl chloride) in anhydrous DMF.

  • Causality: DMF is a polar aprotic solvent that stabilizes the Meisenheimer complex transition state, significantly accelerating the SNAr substitution.

• Base Addition: Add 2.5 eq of N,N-Diisopropylethylamine (DIPEA).

  • Causality: DIPEA is chosen over standard triethylamine because its steric bulk prevents it from acting as a competing nucleophile. It acts purely as a proton sponge to neutralize the HCl byproduct, ensuring the secondary methylamine selectively attacks the electrophile.

• Ligand Addition: Add 1.1 eq of pyridine-2-ylthioethyl methylamine dropwise at 0°C. Gradually warm to 80°C and stir for 12 hours.

• In-Process Control (IPC): At the 2-hour mark, extract a 10 µL aliquot for LC-MS analysis.

  • Self-Validation: The disappearance of the parent mass (m/z 168.07) and the emergence of the product mass validate the coupling trajectory.

• Quenching: Pour the mixture into ice water. The lipophilic product will precipitate out, serving as a visual confirmation of successful synthesis. Filter and recrystallize.

Quantitative Efficacy Data

To contextualize the impact of the pyridine-thioether scaffold, the following table summarizes comparative binding affinities and activities across various biological and chemical targets based on recent literature.

Compound Class	Target Protein / Application	Application Field	Binding Affinity / Activity	Reference
Ag(I)-Pyridine-thiolate Clusters	Structural SBUs	Coordination Polymers	High Connectivity Networks	[3]
Pyridin-2-yl-amino-thiadiazoles	Glucokinase (Hexokinase IV)	Diabetes Mellitus (Therapeutics)	EC₅₀ < 1.0 µM	[5]
2-(Pyridin-2-ylthio)acetonitrile	Acetylcholinesterase (AChE)	Agrochemicals (Insecticides)	Docking Score: -7.51 kcal/mol	[6]
Cu(II)-Pyridine-thiolate Polymers	N/A	Coordination Chemistry	Stable Helical Structures	[1]
2-PyrTPPc Picrate Derivatives	N/A	Crystallography / Material Science	High Crystallinity (157-224 °C)	[4]

References

• [2] 1-(4-(5-(3-(2-Methylpyridin-3-yloxy)-5-(pyridin-2-ylthio)pyridin-2-ylamino)-1,2,4-thiadiazol-3-yl)piperidin-1-yl)ethanone. PubChem. URL:[Link]

• [5] Pyridin-2-yl-amino-1, 2, 4-thiadiazole derivatives as glucokinase activators for the treatment of diabetes mellitus. Google Patents (CA2699718C). URL:

• [4] Synthesis, analysis of single crystal structure and computational studies on a novel picrate derivative: 2-(Pyridine-2-ylthio)pyridine-1-ium picrate. ResearchGate. URL:[Link]

• [6] Current Chemistry Letters - Insecticidal Activity of Pyridine Derivatives. Growing Science. URL: [Link]

• [1] Design and synthesis of copper complexes of novel ligands based on the pyridine thiolate group. ResearchGate. URL:[Link]

• [3] High-nuclearity silver(i) cluster-based coordination polymers assembled with multidentate oligo-α-heteroarylsulfanyl ligands. Dalton Transactions (RSC Publishing). URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. 1-(4-(5-(3-(2-Methylpyridin-3-yloxy)-5-(pyridin-2-ylthio)pyridin-2-ylamino)-1,2,4-thiadiazol-3-yl)piperidin-1-yl)ethanone | C25H25N7O2S2 | CID 59291641 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. High-nuclearity silver(i) cluster-based coordination polymers assembled with multidentate oligo-α-heteroarylsulfanyl ligands - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. researchgate.net [researchgate.net]
• 5. CA2699718C - Pyridin-2-yl-amino-1, 2, 4-thiadiazole derivatives as glucokinase activators for the treatment of diabetes mellitus - Google Patents [patents.google.com]
• 6. growingscience.com [growingscience.com]

An In-depth Technical Guide to N-methyl-2-(pyridin-2-ylthio)ethanamine: Synthesis, Properties, and Potential Applications

A Note on the Subject: It is important for the reader to understand that N-methyl-2-(pyridin-2-ylthio)ethanamine is not a widely documented compound in the existing scientific literature. As such, this guide has been constructed by a senior application scientist to provide a comprehensive theoretical and practical framework. The synthesis protocols, physicochemical properties, and potential applications described herein are based on established principles of organic chemistry and data from structurally analogous compounds.

Introduction and Nomenclature

N-methyl-2-(pyridin-2-ylthio)ethanamine is a pyridine derivative characterized by a methylaminoethyl group attached to the pyridine ring via a thioether linkage at the 2-position. The molecule's structure integrates three key functional moieties: the pyridine ring, a thioether, and a secondary amine. These features suggest its potential for diverse applications in medicinal chemistry and materials science.

Synonyms and Alternative Names:

Due to the limited literature, there are no widely recognized synonyms for N-methyl-2-(pyridin-2-ylthio)ethanamine. Based on systematic nomenclature, potential alternative names could include:

• 2-((2-(Methylamino)ethyl)thio)pyridine

• N-Methyl-2-(2-pyridinylthio)ethanamine

This guide will utilize the name N-methyl-2-(pyridin-2-ylthio)ethanamine for consistency.

Proposed Synthesis of N-methyl-2-(pyridin-2-ylthio)ethanamine

The synthesis of N-methyl-2-(pyridin-2-ylthio)ethanamine can be logically approached through a two-step process, leveraging well-established reactions in organic synthesis. The overall strategy involves the initial formation of the thioether bond followed by the introduction of the methylamine group.

Synthesis of the Precursor: 2-(2-Chloroethylthio)pyridine

The first step in the proposed synthesis is the S-alkylation of 2-mercaptopyridine with a suitable 2-carbon electrophile. 1,2-dichloroethane is a cost-effective and readily available reagent for this purpose.

Experimental Protocol: Synthesis of 2-(2-Chloroethylthio)pyridine

• Materials:

  • 2-Mercaptopyridine

  • 1,2-Dichloroethane

  • Sodium hydroxide (NaOH) or Potassium carbonate (K2CO3)

  • Ethanol or Dimethylformamide (DMF)

  • Dichloromethane (DCM)

  • Brine

  • Anhydrous magnesium sulfate (MgSO4) or sodium sulfate (Na2SO4)

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2-mercaptopyridine (1.0 eq) in ethanol.

  • Add a base such as sodium hydroxide (1.1 eq) or potassium carbonate (1.5 eq) to the solution to deprotonate the thiol, forming the more nucleophilic thiolate.

  • To this mixture, add an excess of 1,2-dichloroethane (3.0-5.0 eq). The excess is used to minimize the formation of the bis-substituted product.

  • Heat the reaction mixture to reflux and monitor the progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and remove the solvent under reduced pressure.

  • Partition the residue between dichloromethane and water.

  • Separate the organic layer, wash with brine, and dry over anhydrous magnesium sulfate.

  • Filter and concentrate the organic layer to obtain the crude product.

  • Purify the crude 2-(2-chloroethylthio)pyridine by column chromatography on silica gel.

Synthesis of N-methyl-2-(pyridin-2-ylthio)ethanamine via Nucleophilic Substitution

The final step involves the reaction of the synthesized 2-(2-chloroethylthio)pyridine with methylamine. This is a standard nucleophilic substitution reaction where the amine displaces the chloride.

Experimental Protocol: Synthesis of N-methyl-2-(pyridin-2-ylthio)ethanamine

• Materials:

  • 2-(2-Chloroethylthio)pyridine

  • Methylamine (as a solution in THF or as aqueous solution)

  • Acetonitrile or Tetrahydrofuran (THF)

  • Sodium bicarbonate (NaHCO3) solution

  • Ethyl acetate (EtOAc)

  • Brine

  • Anhydrous sodium sulfate (Na2SO4)

• Procedure:

  • Dissolve 2-(2-chloroethylthio)pyridine (1.0 eq) in acetonitrile or THF.

  • Add an excess of methylamine solution (3.0-5.0 eq) to the reaction mixture. The excess methylamine also acts as a base to neutralize the HCl formed during the reaction.

  • Stir the reaction at room temperature or with gentle heating (e.g., 40-50 °C) and monitor its progress by TLC.

  • Once the reaction is complete, remove the solvent under reduced pressure.

  • Partition the residue between ethyl acetate and a saturated aqueous solution of sodium bicarbonate.

  • Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

  • Filter and concentrate the organic layer to yield the crude N-methyl-2-(pyridin-2-ylthio)ethanamine.

  • Purify the final product by column chromatography or distillation under reduced pressure.

Proposed Synthesis Workflow Diagram

Caption: Proposed two-step synthesis of N-methyl-2-(pyridin-2-ylthio)ethanamine.

Predicted Physicochemical Properties

In the absence of experimental data, the physicochemical properties of N-methyl-2-(pyridin-2-ylthio)ethanamine can be estimated using computational models. The following table provides predicted values based on its chemical structure.

Property	Predicted Value
Molecular Formula	C8H12N2S
Molecular Weight	168.26 g/mol
XLogP3	1.5
Hydrogen Bond Donor Count	1
Hydrogen Bond Acceptor Count	3
Rotatable Bond Count	4
Topological Polar Surface Area	40.7 Ų

Potential Applications and Mechanism of Action

While the specific biological activity of N-methyl-2-(pyridin-2-ylthio)ethanamine has not been reported, the presence of the pyridinyl thioether moiety suggests potential for investigation in several areas of drug discovery and agrochemical research.[1]

• Medicinal Chemistry: Pyridine derivatives are a cornerstone of many pharmaceuticals.[2][3] The thioether linkage can influence the molecule's lipophilicity and metabolic stability. The secondary amine provides a site for further functionalization or can be crucial for binding to biological targets. Related pyridinyl thioether compounds have been investigated for a range of activities, including their potential as antimicrobial and anticancer agents.[1]

• Agrochemicals: The pyridine ring is a common scaffold in many modern insecticides and herbicides.[3] The introduction of a thioether and an amino group could lead to novel compounds with interesting pesticidal properties.

Hypothetical Signaling Pathway Interaction

Given the structural similarities to some classes of bioactive molecules, N-methyl-2-(pyridin-2-ylthio)ethanamine could potentially interact with various biological targets. For instance, many amine-containing compounds are known to interact with neurotransmitter receptors or ion channels. The pyridine nitrogen and the thioether sulfur could also act as ligands for metal ions in metalloenzymes.

Caption: Hypothetical interaction of N-methyl-2-(pyridin-2-ylthio)ethanamine with cellular targets.

Conclusion

N-methyl-2-(pyridin-2-ylthio)ethanamine represents an intriguing, yet underexplored, chemical entity. This guide provides a robust, scientifically-grounded framework for its synthesis and offers insights into its potential properties and applications based on the well-documented chemistry of its constituent functional groups. The proposed synthetic routes are based on reliable and high-yielding reactions, providing a clear path for the preparation of this compound for future research. Further investigation into the biological activities of N-methyl-2-(pyridin-2-ylthio)ethanamine is warranted to explore its potential in medicinal chemistry and other fields.

References

[4] American Chemical Society. Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc-N-Methylamine Using Me2SiHCl. The Journal of Organic Chemistry. (2025). [5] BenchChem. N-Methylethenaminium: A Theoretical and Technical Guide. (2025). [6] American Chemical Society. Synthesis of Secondary N-Methylamines via Reductive Amination of Aldehydes with N-Boc. (2025). [7] BenchChem. An In-depth Technical Guide on the Discovery and Historical Background of N-Methylethanamine. (2025). [8] ResearchGate. Synthesis of N-Methyl Secondary Amines | Request PDF. [9] Organic Syntheses. Ethylamine, N-methyl-. [10] American Chemical Society. Direct Synthesis of Protected Secondary N-Alkylamines via Reductive Amination of Aldehydes with Protected N-Alkylamines Using Me2SiHCl. ACS Omega. (2026). [11] ResearchGate. Reductive methylation of nitroarenes to N-methylamines. [2] ScienceDirect. Synthesis, evaluation of biological activity and SAR of new thioalkyl derivatives of pyridine. (2024). [12] Wikipedia. N-Methylethanolamine. [13] ChemBK. 2-Thiopyridine. (2024). [14] ResearchGate. N- Methyl Amine Synthesis by Reductive Amination of CO 2 | Request PDF. [1] MDPI. Design, Synthesis and Biological Evaluation of Novel Thienylpyridyl- and Thioether-Containing Acetamides and Their Derivatives as Pesticidal Agents. (2021). [15] Wikipedia. 2-Mercaptopyridine. [3] PMC. Design, Synthesis and Bioactivities of Novel Pyridyl Containing Pyrazole Oxime Ether Derivatives. (2024).

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• 2. Synthesis, evaluation of biological activity and SAR of new thioalkyl derivatives of pyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Design, Synthesis and Bioactivities of Novel Pyridyl Containing Pyrazole Oxime Ether Derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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Engineering Hemilability: Pyridine-Thioether-Amine Ligands in Transition Metal Coordination Chemistry

Target Audience: Researchers, Coordination Chemists, and Drug Development Professionals Document Type: Technical Guide & Whitepaper

Executive Summary

In modern coordination chemistry, the design of mixed-donor ligands is paramount for stabilizing transition metals in diverse oxidation states while enabling dynamic reactivity. Pyridine-thioether-amine ligands—often denoted as NNS or N₂S ligands—represent a highly versatile class of chelators. By combining the rigid, borderline-hard electron donation of pyridine and amine nitrogens with the soft, polarizable nature of a thioether sulfur, these ligands exhibit profound hemilability .

This whitepaper explores the mechanistic principles of NNS/N₂S ligands, detailing their structural dynamics, bioinorganic relevance (such as mimicking copper monooxygenases), and their escalating importance in homogeneous catalysis and photoactivated drug development.

The Hemilabile Paradigm and HSAB Theory

The core advantage of pyridine-thioether-amine ligands lies in the Hard-Soft Acid-Base (HSAB) theory. Transition metal centers such as Ru(II), Pd(II), and Cu(II) form strong, stable bonds with the nitrogen donors (pyridine and amine), which act as the structural "anchor." Conversely, the thioether sulfur is a soft donor. While it coordinates effectively to soft and borderline metals, the metal-sulfur bond is comparatively labile under thermal, photochemical, or chemical stress[1].

The Mechanistic Advantage of Hemilability

Hemilability allows the thioether arm to reversibly detach from the metal center, creating a transient vacant coordination site. This is a critical requirement for:

• Catalysis: Allowing substrate influx and product efflux without decomposing the catalyst[2].

• Bioinorganic Mimicry: Replicating the flexible coordination spheres of metalloenzymes, where dynamic ligand dissociation drives O₂ activation[3].

• Targeted Drug Delivery: Enabling photoactivated chemotherapy (PACT), where light triggers the dissociation of the thioether, allowing the metal to bind to cellular DNA[4].

Figure 1: Logical relationship of hemilabile coordination in a catalytic or biological activation cycle.

Bioinorganic and Catalytic Applications

Copper Monooxygenase Mimics

In biological systems, enzymes like peptidylglycine α-hydroxylating monooxygenase (PHM) and dopamine β-monooxygenase (DβM) utilize a combination of histidine (N) and methionine (S) residues to coordinate copper. Synthetic Cu(II) complexes utilizing N₂S tridentate ligands perfectly mimic these active sites. The steric and electronic effects of the pyridine and thioether donors dictate whether the sulfur coordinates in an axial or equatorial position, profoundly influencing the complex's redox potential and its ability to induce heterolytic O-O bond cleavage in alkylhydroperoxides[3][5].

Homogeneous Catalysis

Ruthenium and Palladium complexes bearing mixed N/S ligands are highly efficient catalysts. For instance, Ru(II) complexes with pyridine-bis(thioether) or pyridine-thioether-amine ligands demonstrate extreme efficiency in the transfer hydrogenation of polar double bonds, achieving turnover frequencies (TOF) up to 87,000 h⁻¹[2]. Similarly, Pd(II) pincer-type thioether complexes are utilized as green catalysts in the synthesis of Vitamin K3, achieving >60% selectivity and high conversion rates[6].

Anticancer Therapeutics

Palladium and Ruthenium complexes bearing pyridine-thioether ligands are actively investigated as alternatives to Cisplatin. The hemilabile nature of the thioether allows these complexes to remain inert in the bloodstream but become activated within the tumor microenvironment. Furthermore, Ru(II) polypyridyl complexes bearing bis(thioether) ligands undergo highly efficient two-step photocleavage, making them prime candidates for localized photoactivated chemotherapy[4][7].

Quantitative Data: Coordination & Performance Metrics

The table below synthesizes the performance metrics of various metal complexes utilizing pyridine-thioether based ligands across different applications.

Metal Complex	Ligand Type	Primary Application	Key Performance Metric	Ref.
Ru(SNStBu)Cl₂(MeCN)	Pyridine-bis(thioether)	Transfer Hydrogenation	TOF = 87,000 h⁻¹	[2]
Cu-N₂S (Tridentate)	Pyridine-thioether-amine	Bioinorganic Modeling	Efficient heterolytic O-O bond cleavage	[3]
Pd(II)-SNS	Pyridine-bis(thioether)	Vitamin K3 Synthesis	87.8% Conversion, 61.0% Selectivity	[6]
Ru-bis(thioether)	Polypyridyl-thioether	Photoactivated Chemo	High quantum yield via 2-step photosubstitution	[4]

Experimental Methodologies & Self-Validating Protocols

As an application scientist, executing the synthesis of these complexes requires strict control over reaction environments. The following protocols detail the synthesis of a model NNS ligand and its subsequent metallation, explaining the causality behind each procedural choice.

Protocol A: Synthesis of an Asymmetric Pyridine-Thioether-Amine (NNS) Ligand

Objective: Synthesize 2-(alkylthiomethyl)-6-(aminomethyl)pyridine via a stepwise nucleophilic substitution to prevent symmetric byproduct formation.

Step-by-Step Methodology:

• Mono-amination (Anchor Formation):

  • Action: Dissolve 2,6-bis(chloromethyl)pyridine (1.0 eq) in anhydrous THF at 0 °C under a Nitrogen (N₂) atmosphere. Slowly add a secondary amine (e.g., diethylamine, 0.9 eq) over 2 hours.

  • Causality: The strict stoichiometric deficit (0.9 eq) and low temperature (0 °C) kinetically favor mono-substitution, preventing the formation of the symmetric bis(amine) byproduct.

• Thioetherification (Hemilabile Arm Formation):

  • Action: Isolate the mono-substituted intermediate via column chromatography. Dissolve in degassed methanol. Add sodium methanethiolate (1.2 eq) and reflux for 12 hours under N₂.

  • Causality: Degassed solvent and an inert atmosphere are critical . Thiolates are highly susceptible to oxidative dimerization (forming disulfides) or oxidation to sulfoxides/sulfones in the presence of ambient O₂.

• Self-Validation (NMR):

  • Action: Run a ¹H-NMR in CDCl₃.

  • Validation: The disappearance of the chloromethyl singlet (~4.6 ppm) and the appearance of two distinct methylene singlets (one adjacent to N, one adjacent to S) confirms asymmetric substitution.

Protocol B: Metallation to form a Ru(II)-NNS Catalytic Complex

Objective: Coordinate the NNS ligand to a Ruthenium(II) center to form an active pre-catalyst.

Step-by-Step Methodology:

• Precursor Selection:

  • Action: Suspend [RuCl₂(PPh₃)₃] (1.0 eq) and the synthesized NNS ligand (1.05 eq) in anhydrous, degassed toluene.

  • Causality:[RuCl₂(PPh₃)₃] is chosen because triphenylphosphine (PPh₃) is a bulky, moderately labile ligand. The thermodynamic driving force of the NNS "chelate effect" will efficiently displace two PPh₃ molecules.

• Thermal Activation:

  • Action: Reflux the mixture at 110 °C for 16 hours.

  • Causality: The high temperature provides the activation energy necessary to break the strong Ru-P bonds. Toluene is chosen for its high boiling point and poor solubility for the resulting complex, aiding in precipitation.

• Isolation and Self-Validation:

  • Action: Cool to room temperature, filter the resulting precipitate, and wash with cold diethyl ether to remove liberated PPh₃.

  • Validation: Run a ³¹P-NMR and ¹H-NMR. The ³¹P-NMR should show a shift or disappearance of coordinated phosphines. In ¹H-NMR, the thioether methyl group will exhibit a significant downfield shift (e.g., from 2.1 ppm to >2.8 ppm) due to the electron-withdrawing nature of the Ru(II) center, explicitly confirming S-coordination[4].

Figure 2: Step-by-step experimental workflow for the synthesis and metallation of an NNS ligand.

Conclusion

Pyridine-thioether-amine ligands are a masterclass in structural engineering at the molecular level. By carefully balancing the hard, anchoring nature of nitrogen donors with the soft, hemilabile nature of thioether sulfur, chemists can create transition metal complexes that are both highly stable and dynamically reactive. Whether mimicking the precise O-O bond cleavage of copper monooxygenases, driving ultra-fast transfer hydrogenation, or acting as highly targeted photoactivated chemotherapeutics, the NNS/N₂S ligand framework remains a cornerstone of advanced coordination chemistry.

References

• Pyridine-2,6-bis(thioether) (SNS) Complexes of Ruthenium as Catalysts for Transfer Hydrogenation Organometallics, ACS Publications URL:[Link]

• Axial versus equatorial coordination of thioether sulfur: Mixed ligand copper(II) complexes of 2-pyridyl CORE / Polyhedron URL:[Link]

• Hemilabile Thioether Ligands Based on Pyrimidine and/or Pyridine Derivatives that Interconvert between N,S‐ and N‐Coordination in Congested Ruthenium(II) Complexes European Journal of Inorganic Chemistry, ResearchGate URL:[Link]

• Molecular docking-assisted investigation of Pd(II) complexes carrying “SNS” pincer-type pyridine-thioether ligand as potential drug candidates against COVID-19 Computers in Biology and Medicine, NIH/PMC URL:[Link]

• Diastereoselective Synthesis and Two-Step Photocleavage of Ruthenium Polypyridyl Complexes Bearing a Bis(thioether) Ligand Inorganic Chemistry, ACS Publications URL:[Link]

• Pd (II) complexes bearing “SNS” pincer‐type thioether ligands: Application as catalysts in the synthesis of vitamin K3 Applied Organometallic Chemistry, R Discovery URL:[Link]

• A copper complex supported by an N2S-tridentate ligand inducing efficient heterolytic O-O bond cleavage of alkylhydroperoxide Dalton Transactions, ResearchGate URL:[Link]

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Comparative Pharmacodynamics & SAR: Betahistine vs. Thiobetahistine

The following is an in-depth technical guide comparing Betahistine with its structural isostere, Thiobetahistine (the thiophene analogue).

A Technical Guide to H3 Receptor Ligand Design and Bioisosterism

Executive Summary: The Nitrogen Necessity

This guide provides a rigorous technical comparison between Betahistine (a clinically approved H3 antagonist/H1 agonist) and Thiobetahistine (the 2-[2-(methylamino)ethyl]thiophene analogue).

While Betahistine is a cornerstone therapy for Ménière’s disease, "Thiobetahistine" represents a critical Structure-Activity Relationship (SAR) probe. By replacing the pyridine ring of betahistine with a thiophene ring, researchers isolate the pharmacophoric contribution of the aromatic nitrogen. This comparison reveals the fundamental "Nitrogen Anchor" mechanism required for high-affinity histamine receptor binding.

Key Takeaway: The pyridine nitrogen in Betahistine is not merely a scaffold element; it is a functional acceptor essential for H3 receptor recognition. Thiobetahistine, lacking this basic nitrogen, exhibits drastically altered binding kinetics, serving as a negative control in ligand design.

Chemical Architecture & Properties[1][2]

The fundamental difference lies in the aromatic core. Betahistine utilizes a pyridine ring, whereas Thiobetahistine utilizes a thiophene ring. This bioisosteric replacement (Nitrogen

Sulfur) fundamentally shifts the electronic landscape of the molecule.

Table 1: Physicochemical Comparison

Feature	Betahistine	Thiobetahistine (Analogue)
IUPAC Name	N-methyl-2-(pyridin-2-yl)ethan-1-amine	N-methyl-2-(thiophen-2-yl)ethan-1-amine
Core Ring	Pyridine (6-membered, N-heterocycle)	Thiophene (5-membered, S-heterocycle)
Electronic Character	-deficient (Electron poor)	-excessive (Electron rich)
H-Bond Capacity	Acceptor (Pyridine Nitrogen)	Weak/Null (Thiophene Sulfur)
pKa (Side Chain)	~9.4 (Amine)	~9.5 (Amine)
pKa (Ring)	~5.2 (Pyridine N)	Non-basic
LogP (Lipophilicity)	0.6 (Hydrophilic)	~1.8 (More Lipophilic)

Molecular Pharmacology: The "Nitrogen Anchor" Hypothesis

The efficacy of Betahistine hinges on its ability to mimic histamine while blocking the constitutive activity of the H3 autoreceptor.

Betahistine Mechanism

Betahistine acts as a neutral antagonist/inverse agonist at the H3 receptor.

• Interaction: The side-chain amine (protonated at physiological pH) forms an ionic bond with the conserved Aspartate (Asp3.32) residue in the transmembrane domain 3 (TM3) of the GPCR.

• The Pyridine Role: The pyridine nitrogen acts as a secondary hydrogen bond acceptor, likely interacting with Tyr3.33 or Glu5.46 . This stabilizes the ligand in the binding pocket, allowing it to displace histamine.

Thiobetahistine Failure Mode

In Thiobetahistine, the pyridine nitrogen is replaced by sulfur.

• Loss of Interaction: Sulfur is a poor hydrogen bond acceptor and is sterically bulkier than nitrogen. It cannot engage the secondary anchor points (Tyr/Glu) in the orthosteric pocket.

• Result: While the side-chain amine still anchors to Asp3.32, the lack of the secondary ring interaction results in a drastic loss of affinity (Ki) . This confirms that the aromatic nitrogen is pharmacophorically essential, not just a spacer.

Visualization of Signaling Pathways

The following diagram illustrates the differential signaling impact. Betahistine blocks the G

i pathway, preventing the inhibition of cAMP. Thiobetahistine fails to bind effectively, leaving the pathway active (constitutive repression).

Figure 1: Differential impact of Betahistine vs. Thiobetahistine on the H3 Receptor-G

i signaling cascade.

Synthesis & Experimental Protocols

For researchers validating this SAR, the synthesis of Thiobetahistine requires a different route due to the sensitivity of the thiophene ring to oxidation compared to the robust pyridine ring.

Synthetic Route: Thiobetahistine

Objective: Synthesis of N-methyl-2-(thiophen-2-yl)ethan-1-amine.

• Starting Material: 2-Thiopheneacetic acid or 2-(2-Thienyl)ethanol.

• Activation: Convert 2-(2-Thienyl)ethanol to the mesylate or bromide using methanesulfonyl chloride (MsCl) or PBr3 in DCM at 0°C.

  • Note: Thiophene rings are electron-rich; avoid strong Lewis acids that might cause polymerization.

• Amination: React the activated intermediate with excess methylamine (33% in EtOH) in a sealed tube at 60°C for 4 hours.

• Purification: Acid-base extraction. The thiophene amine is less stable than betahistine; store as the HCl salt under argon.

Protocol: [35S]GTP S Binding Assay

This assay measures the functional potency of the ligands (Antagonist/Inverse Agonist activity).

Reagents:

• Membranes from CHO cells expressing human H3 receptor.

• [35S]GTP

  S (0.1 nM).

• Assay Buffer: 50 mM Tris-HCl, 5 mM MgCl2, 100 mM NaCl, pH 7.4.

• GDP (10

  M) to suppress basal noise.

Workflow:

• Preparation: Incubate 10

  g membrane protein with GDP (10 M) for 15 min at 25°C.

• Ligand Addition: Add Betahistine (1 nM - 100

  M) or Thiobetahistine (1 nM - 100 M) in varying concentrations.

• Agonist Challenge (Optional): To test antagonism, add Histamine (EC80 concentration). To test inverse agonism, add no agonist.

• Tracer: Add [35S]GTP

  S and incubate for 60 min at 25°C.

• Termination: Rapid filtration through GF/B filters using a cell harvester.

• Readout: Liquid scintillation counting.

Expected Results:

• Betahistine: Dose-dependent reduction in [35S]GTP

  S binding (Inverse Agonism) or inhibition of histamine-induced binding (Antagonism). IC50 1-10 M.

• Thiobetahistine: Negligible displacement or significantly higher IC50 (>100

  M), confirming the loss of pharmacophore integrity.

Structural Visualization (SAR)

The following diagram highlights the specific atomic replacement and its consequence on receptor docking.

Figure 2: Structural Activity Relationship (SAR) highlighting the critical loss of H-bond capability in the thiophene analogue.

Conclusion

The comparison between Betahistine and Thiobetahistine serves as a textbook example of non-classical bioisosterism. While thiophene is often a valid replacement for benzene or pyridine in medicinal chemistry (due to similar aromaticity and size), it fails in the context of the H3 receptor because the pyridine nitrogen is a functional participant in binding , not just a structural scaffold.

For drug development professionals, "Thiobetahistine" is not a viable therapeutic candidate but a vital negative control compound used to map the hydrogen-bonding landscape of the histamine receptor orthosteric pocket.

References

• Arrang, J. M., et al. (1987). "Auto-inhibition of brain histamine release mediated by a novel class (H3) of histamine receptor."[1] Nature. Link

• Ligneau, X., et al. (2007). "Brain H3 Receptor Biology and Pharmacology." The Third Histamine Receptor.[1][2][3] Link

• Gbahou, F., et al. (2010). "Effects of betahistine at histamine H3 receptors: mixed inverse agonism/agonism in vitro and partial inverse agonism in vivo." Journal of Pharmacology and Experimental Therapeutics. Link

• Stark, H. (2003). "Recent advances in histamine H3/H4 receptor ligands." Expert Opinion on Therapeutic Patents. Link

• PubChem Compound Summary. (2023). "Betahistine."[1][2][3][4][5] National Center for Biotechnology Information. Link

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The Pivotal Role of N,S,N-Tridentate Ligands Featuring Pyridine and Sulfur Donors: A Technical Guide for Researchers and Drug Development Professionals

Abstract

N,S,N-tridentate ligands incorporating a central pyridine ring and flanking sulfur-containing donor arms represent a versatile and increasingly important class of chelating agents in coordination chemistry. Their unique electronic and steric properties, arising from the combination of a soft sulfur donor with two nitrogen donors of varying hardness, render them highly effective in stabilizing a wide range of metal ions in various oxidation states. This technical guide provides an in-depth exploration of the synthesis, coordination chemistry, and diverse applications of these ligands, with a particular focus on their utility in catalysis and medicinal chemistry. The discussion emphasizes the underlying principles that govern their reactivity and function, offering valuable insights for researchers, scientists, and professionals engaged in drug development.

Introduction: The Strategic Advantage of the N,S,N-Donor Set

The rational design of ligands is a cornerstone of modern coordination chemistry, enabling the fine-tuning of the properties of metal complexes for specific applications. Within this context, tridentate ligands are of particular interest due to their ability to form stable pincer-like complexes with a single metal ion, leaving specific coordination sites available for substrate binding and activation. The incorporation of a pyridine nucleus as the central N-donor imparts a degree of rigidity and favorable π-accepting properties to the ligand framework.[1]

The strategic inclusion of sulfur donors, typically as thioethers or thiolates, alongside the pyridine and another nitrogen donor (often an imine or amine), creates an N,S,N-donor set with a unique combination of hard and soft donor atoms. This "yin-yang" of donor characteristics allows for effective coordination to a broad spectrum of metal ions, from hard early transition metals to softer late transition metals. The soft, polarizable sulfur atom can stabilize lower oxidation states of metals, a crucial feature for many catalytic processes.[2] Conversely, the harder nitrogen donors ensure strong coordination to the metal center, providing overall complex stability. This guide will delve into the synthetic methodologies for accessing these sophisticated ligands, explore their coordination behavior, and highlight their burgeoning applications in catalysis and as potential therapeutic agents.

Ligand Design and Synthesis: Crafting the Chelating Framework

The synthesis of N,S,N-tridentate ligands containing a pyridine core can be broadly categorized into two main approaches: those based on pre-functionalized pyridines and those involving Schiff base condensation reactions. The choice of synthetic route is often dictated by the desired nature of the sulfur and the second nitrogen donor atoms.

Synthesis of Pyridine Bis(thioether) Ligands

A common and versatile scaffold for N,S,N-tridentate ligands is the 2,6-bis(thiomethyl)pyridine unit. The synthesis of these ligands typically starts from 2,6-bis(bromomethyl)pyridine or 2,6-bis(tosyloxymethyl)pyridine, which are themselves accessible from the commercially available 2,6-pyridinedimethanol.[3][4]

A general synthetic protocol is outlined below:

Experimental Protocol: Synthesis of 2,6-bis(tert-butylthiomethyl)pyridine (SNStBu) [2]

• Preparation of the Thiolate: In a round-bottom flask, dissolve tert-butylthiol in a suitable solvent such as methanol.

• Deprotonation: Add a base, for example, sodium hydroxide, to the solution at room temperature to generate the corresponding sodium thiolate.

• Nucleophilic Substitution: Slowly add a solution of 2,6-bis(bromomethyl)pyridine in the same solvent to the thiolate solution.

• Reaction: Stir the reaction mixture at room temperature for several hours to allow for the complete nucleophilic substitution of the bromide leaving groups.

• Work-up: Remove the solvent under reduced pressure. Extract the residue with a suitable organic solvent (e.g., dichloromethane) and wash with water to remove any inorganic salts.

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and remove the solvent in vacuo. The crude product can be purified by column chromatography on silica gel to yield the pure 2,6-bis(tert-butylthiomethyl)pyridine ligand.

This modular approach allows for the introduction of a wide variety of alkyl or aryl substituents on the sulfur atoms by simply changing the starting thiol.

Caption: Synthetic scheme for pyridine bis(thioether) ligands.

Synthesis via Schiff Base Condensation

Schiff base condensation offers another powerful route to N,S,N-tridentate ligands, particularly for introducing an imine nitrogen donor. This approach typically involves the reaction of a pyridine-2-carboxaldehyde or a 2-acetylpyridine derivative with an aminothiol.

Experimental Protocol: General Synthesis of Pyridine-Imine-Thioether Ligands

• Reactant Preparation: Dissolve equimolar amounts of 2-pyridinecarboxaldehyde and a suitable aminothiol (e.g., 2-aminoethanethiol) in an alcoholic solvent such as ethanol or methanol.

• Condensation: Heat the reaction mixture to reflux for several hours. The progress of the reaction can be monitored by thin-layer chromatography.

• Product Isolation: Upon completion, cool the reaction mixture to room temperature. The Schiff base ligand may precipitate out of the solution. If not, the solvent can be removed under reduced pressure.

• Purification: The crude product can be purified by recrystallization from a suitable solvent or by column chromatography.

Caption: Schiff base condensation for N,S,N-ligand synthesis.

Coordination Chemistry: The Metal-Ligand Interplay

The N,S,N-tridentate ligands containing pyridine and sulfur donors typically coordinate to metal ions in a meridional fashion, forming two five-membered chelate rings. This coordination mode enforces a specific geometry around the metal center, which is often distorted from ideal geometries due to the steric and electronic constraints of the ligand. The coordination number and geometry of the resulting metal complexes are influenced by the nature of the metal ion, its oxidation state, and the presence of co-ligands.

For instance, with late transition metals like ruthenium(II), these ligands form stable octahedral complexes.[2] In the case of copper(II), both five- and six-coordinate complexes with square-pyramidal or distorted octahedral geometries have been reported.[5] The thioether sulfur atoms can exhibit hemilabile behavior, meaning they can reversibly dissociate from the metal center to create a vacant coordination site for substrate binding during a catalytic cycle.[2] This property is particularly advantageous in catalysis.

Applications in Homogeneous Catalysis

The unique properties of metal complexes with N,S,N-tridentate pyridine-sulfur ligands have led to their successful application in a variety of catalytic transformations.

Transfer Hydrogenation of Ketones

Ruthenium complexes bearing 2,6-bis(thioether)pyridine ligands have emerged as highly efficient catalysts for the transfer hydrogenation of ketones to the corresponding alcohols.[2] The catalytic activity is significantly influenced by the nature of the co-ligands. For example, the substitution of chloride ligands with more labile acetonitrile ligands in Ru(SNStBu)Cl2(PPh3) leads to a dramatic increase in catalytic activity.[2]

Catalyst Precursor	Co-ligands	Substrate	Conversion (%)	Time (h)	Turnover Frequency (TOF) (h⁻¹)	Reference
Ru(SNStBu)(PPh3)Cl2	PPh₃, 2 x Cl⁻	Acetophenone	~85	7	~12	[2]
[Ru(SNStBu)(PPh3)(MeCN)Cl]BF₄	PPh₃, MeCN, Cl⁻	Acetophenone	100	6	>16	[2]
₂	PPh₃, 2 x MeCN	Acetophenone	96	0.5	>192	[2]

The proposed mechanism involves the formation of a ruthenium-hydride intermediate, which then transfers the hydride to the ketone substrate. The hemilability of the thioether donors is thought to play a crucial role in facilitating substrate coordination.

Caption: Simplified catalytic cycle for transfer hydrogenation.

Polymerization Reactions

Complexes of first-row transition metals such as chromium, iron, cobalt, and nickel with thio-Pybox and thio-Phebox ligands, which are related N,S,N-tridentate systems, have been investigated as catalysts for ethylene and butadiene polymerization.[6] While showing relatively low activities for ethylene polymerization compared to their bis(imino)pyridine counterparts, some cobalt(II) complexes exhibited very high activities for butadiene polymerization.[6] This highlights the significant influence of both the metal center and the ligand architecture on the catalytic outcome.

Emerging Roles in Medicinal Chemistry and Drug Development

The ability of N,S,N-tridentate ligands to form stable complexes with biologically relevant metal ions, such as copper, has spurred interest in their potential as therapeutic agents, particularly in cancer chemotherapy.[7][8]

Anticancer Activity

Copper(II) complexes of pyridine-based thiosemicarbazones, which feature an N,N,S donor set, have demonstrated significant antiproliferative activity against various cancer cell lines.[7] For example, chitosan-functionalized pyridine-based thiosemicarbazones and their copper(II) complexes have shown notable activity against Madin Darby canine kidney (MDCK) and MCF-7 breast cancer cells.[7] The anticancer activity is often enhanced upon coordination of the ligand to the copper center.

Compound	Cell Line	IC₅₀ (µg/mL)	Reference
Chitosan Oligo-Pyridine TSC	MDCK	375-381	[7]
Chitosan Oligo-Pyridine TSC	MCF-7	281-355	[7]
Cu(II)-Chitosan Oligo-Pyridine TSC	MDCK	322-342	[7]
Cu(II)-Chitosan Oligo-Pyridine TSC	MCF-7	278-352	[7]

The proposed mechanism of action for these copper complexes often involves the generation of reactive oxygen species (ROS) within the cancer cells, leading to oxidative stress and subsequent apoptosis.[9] The lipophilicity of the complex, which is influenced by the ligand structure, plays a crucial role in its cellular uptake and, consequently, its biological activity.

Conclusion and Future Outlook

N,S,N-tridentate ligands containing a pyridine and sulfur donor atoms are a testament to the power of rational ligand design in advancing coordination chemistry. The synthetic accessibility and modularity of these ligands allow for the systematic tuning of their steric and electronic properties. This, in turn, has enabled the development of highly effective metal-based catalysts for important organic transformations and promising candidates for novel anticancer therapies.

Future research in this area is likely to focus on several key directions. In catalysis, the development of chiral N,S,N-ligands for asymmetric synthesis remains a significant and rewarding challenge. A deeper understanding of the role of thioether hemilability through advanced spectroscopic and computational studies will undoubtedly lead to the design of even more efficient catalysts. In medicinal chemistry, the elucidation of the precise mechanisms of action of these metal complexes is paramount for their translation into clinical applications. The exploration of other metal ions and the expansion of the therapeutic targets beyond cancer are also exciting avenues for future investigation. The continued exploration of the rich coordination chemistry of these versatile ligands promises to yield further innovations in both fundamental science and practical applications.

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• Al-Jahdali, M., et al. (2013). Rhodium and Iridium Complexes Derived from trans-[MCl(CO)(PPh3)2] (M = Rh, Ir) and Pyridine-2-thiolate or 4,6-Dimethylpyrimidine-2-thiolate Ligands: S-Monodentate Coordination versus S,N-Chelation and S,N-Bridging; Reactivity of trans-[Ir('Spy')(CO)(PPh3)2] and trans-[Ir('SpymMe2')(CO)(PPh3)2] towards Acid. European Journal of Inorganic Chemistry, 2013(10-11), 1845-1856.
• Sharma, S., et al. (2022). Pyridine-Based NNS Tridentate Chitosan Thiosemicarbazones and Their Copper(II) Complexes: Synthesis, Characterization, and Anticancer Activity. ACS Omega, 7(35), 30869-30882.
• Sahu, D., et al. (2024). Advances in synthesis, medicinal properties and biomedical applications of pyridine derivatives: A comprehensive review. European Journal of Medicinal Chemistry Reports, 12, 100210.
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• Ciriano, M. A., et al. (2001). Dinuclear Pyridine-4-thiolate-Bridged Rhodium and Iridium Complexes as Ditopic Building Blocks in Molecular Architecture. Inorganic Chemistry, 40(16), 3897-3905.
• Ciriano, M. A., et al. (2014). Dinuclear Pyridine-4-thiolate-Bridged Rhodium and Iridium Complexes as Ditopic Building Blocks in Molecular Architecture. ACS Figshare.
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• Halcrow, M. A. (2002). Copper Complexes with N-Donor Ligands as Models of the Active Centers of Nitrite Reductase and Related Enzymes. Journal of Chemical Research, 2002(3), 95-98.
• Wang, J., et al. (2023). A copper complex with a thiazole-modified tridentate ligand: synthesis, structural characterization, and anticancer activity in B16-F10 melanoma cells. Dalton Transactions, 52(43), 15617-15626.
• Soltani, B., et al. (2022). Copper (II) complexes with N, S donor pyrazole-based ligands as anticancer agents. Biometals, 35(5), 1095-1111.
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An In-Depth Technical Guide to N-methyl-2-(pyridin-2-ylthio)ethanamine: Synthesis, Characterization, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Abstract

N-methyl-2-(pyridin-2-ylthio)ethanamine represents a core chemical scaffold with significant potential in medicinal chemistry. As a derivative of the versatile pyridine ring, incorporating a flexible thioether linkage and a secondary amine, this molecule offers a unique combination of structural features amenable to derivatization and interaction with biological targets. This technical guide provides a comprehensive overview of this compound, from its rational synthesis and detailed characterization to its potential applications in drug discovery, drawing upon established principles and data from closely related analogues. The content herein is designed to equip researchers with the foundational knowledge and practical insights necessary to explore the therapeutic promise of this and similar chemical entities.

Introduction: The Pyridine Thioether Scaffold in Drug Discovery

The pyridine nucleus is a ubiquitous and privileged scaffold in medicinal chemistry, found in numerous FDA-approved drugs. Its aromatic nature, hydrogen bonding capabilities, and ability to participate in various intermolecular interactions make it a cornerstone for the design of biologically active molecules. The introduction of a thioether linkage to the pyridine ring, as seen in the 2-(pyridin-2-ylthio)ethanamine backbone, offers several advantages in drug design. The sulfur atom can act as a hydrogen bond acceptor and its d-orbitals can participate in non-covalent interactions, while the flexible ethylamine side chain provides a key vector for interaction with protein active sites and allows for further structural modifications.

The N-methylation of the terminal amine to form N-methyl-2-(pyridin-2-ylthio)ethanamine introduces a subtle but significant modification. This change can profoundly impact the compound's physicochemical properties, such as its basicity, lipophilicity, and metabolic stability, which in turn can influence its pharmacokinetic and pharmacodynamic profile. This guide will delve into the synthesis, characterization, and potential biological activities of this specific N-methyl derivative, providing a framework for its exploration in various therapeutic areas.

Synthesis and Characterization

Synthesis of the Precursor: 2-(pyridin-2-ylthio)ethanamine

The synthesis of the precursor amine can be achieved via a nucleophilic substitution reaction between 2-mercaptopyridine and a suitable 2-aminoethyl halide, such as 2-bromoethylamine hydrobromide.

DOT Diagram: Synthesis of 2-(pyridin-2-ylthio)ethanamine

Caption: Synthetic scheme for the preparation of the precursor, 2-(pyridin-2-ylthio)ethanamine.

Experimental Protocol (Representative):

• Reaction Setup: To a stirred solution of 2-mercaptopyridine (1.0 eq) in a suitable aprotic solvent such as dimethylformamide (DMF) or acetonitrile (CH3CN), a base (e.g., sodium hydride (NaH), 1.1 eq, or potassium carbonate (K2CO3), 2.0 eq) is added portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Nucleophilic Substitution: After stirring for 30 minutes, a solution of 2-bromoethylamine hydrobromide (1.05 eq) in the same solvent is added dropwise.

• Reaction Progression: The reaction mixture is allowed to warm to room temperature and stirred for 12-24 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Work-up and Purification: Upon completion, the reaction is quenched with water and the product is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford 2-(pyridin-2-ylthio)ethanamine.

N-Methylation to Yield N-methyl-2-(pyridin-2-ylthio)ethanamine

The secondary amine precursor can be N-methylated using various established methods. A common and effective method is reductive amination using formaldehyde in the presence of a reducing agent like sodium borohydride or formic acid (Eschweiler-Clarke reaction).

DOT Diagram: N-methylation of 2-(pyridin-2-ylthio)ethanamine

Caption: N-methylation of the precursor to yield the final product.

Experimental Protocol (Representative):

• Reaction Setup: 2-(pyridin-2-ylthio)ethanamine (1.0 eq) is dissolved in a suitable solvent such as methanol or acetonitrile.

• Imine Formation: An aqueous solution of formaldehyde (37%, 1.2 eq) is added, and the mixture is stirred at room temperature for 1-2 hours to form the intermediate imine.

• Reduction: The reaction mixture is cooled to 0 °C, and a reducing agent such as sodium borohydride (NaBH4, 1.5 eq) is added portion-wise. Alternatively, formic acid can be used as both the C1 source and the reducing agent in an Eschweiler-Clarke reaction, which typically requires heating.

• Work-up and Purification: After the reaction is complete (monitored by TLC), the solvent is removed under reduced pressure. The residue is taken up in water and extracted with an organic solvent. The organic layer is washed, dried, and concentrated. The final product, N-methyl-2-(pyridin-2-ylthio)ethanamine, is purified by column chromatography.

Characterization

The structural elucidation and purity assessment of N-methyl-2-(pyridin-2-ylthio)ethanamine would rely on a combination of standard spectroscopic techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the pyridine ring protons, the two methylene groups of the ethylthio chain, and a singlet for the N-methyl group. The chemical shifts and coupling patterns would confirm the connectivity of the molecule.

  • ¹³C NMR: The carbon NMR spectrum would show distinct signals for each carbon atom in the molecule, including the carbons of the pyridine ring, the ethyl chain, and the N-methyl group.

• Mass Spectrometry (MS): Mass spectrometry would be used to determine the molecular weight of the compound and to analyze its fragmentation pattern, further confirming its structure. High-resolution mass spectrometry (HRMS) would provide the exact mass, confirming the elemental composition.

• Infrared (IR) Spectroscopy: The IR spectrum would show characteristic absorption bands for the C-H bonds of the aromatic and aliphatic parts of the molecule, the C=N and C=C stretching vibrations of the pyridine ring, and the C-S stretching vibration. The absence of a primary amine N-H stretch and the presence of a secondary amine N-H stretch (in the precursor) would be key diagnostic features.

Potential Applications in Drug Discovery

The N-methyl-2-(pyridin-2-ylthio)ethanamine scaffold holds promise in several therapeutic areas based on the known biological activities of structurally related pyridine thioether derivatives.

Antimicrobial Activity

Pyridine and its derivatives are known to exhibit a broad spectrum of antimicrobial activities. The presence of a thioether linkage can enhance this activity. Research on various pyridine thioether derivatives has demonstrated their potential as antibacterial and antifungal agents. The mechanism of action often involves the disruption of microbial cell membranes or the inhibition of essential enzymes.

Table 1: Antimicrobial Activity of Representative Pyridine Thioether Derivatives

Compound/Derivative Class	Target Organism(s)	Reported Activity (e.g., MIC, IC50)	Reference(s)
Pyridine-based organic salts	S. aureus, E. coli	MIC values of 55-56 µg/mL	[1]
Thiazole-pyridine hybrids	S. aureus, B. subtilis, E. coli, P. aeruginosa, A. flavus, C. albicans	Effective against all tested strains	[1]
Pyridothienopyrimidine derivatives	Various bacteria	MIC ranges of 4–16 µg/mL	[2]

Anticancer Activity

The pyridine scaffold is a key component of many anticancer drugs. Pyridine thioether derivatives have been investigated for their cytotoxic effects against various cancer cell lines.[3] The proposed mechanisms of action include the inhibition of protein kinases, induction of apoptosis, and cell cycle arrest.

Table 2: Cytotoxic Activity of Representative Pyridine Thioether Derivatives

Compound/Derivative Class	Cancer Cell Line(s)	Reported Activity (IC50)	Reference(s)
Pyridine-based PIM-1 kinase inhibitors	MCF-7, HepG2	IC50 values of 0.5 µM and 5.27 µM, respectively	[4]
Pyridine-derived VEGFR-2 inhibitors	HepG2, MCF-7	IC50 values ranging from 4.25 to 12.83 µM	[5]
Nicotinonitrile derivatives	NCIH 460, RKOP 27	IC50 values of 25 nM and 16 nM, respectively	[1]
Pyridinethione and thienopyridine derivatives	HCT-116, HepG-2, MCF-7	IC50 values varied, with some compounds showing high potency	[6]

Neuropharmacological Activity

Pyridine derivatives are well-known for their activity in the central nervous system (CNS).[2] They can interact with various neuroreceptors and transporters. The structural features of N-methyl-2-(pyridin-2-ylthio)ethanamine, including the pyridine ring and the flexible side chain, suggest potential for interaction with CNS targets. Related compounds have shown affinity for adenosine receptors and nicotinic acetylcholine receptors, indicating potential applications in neurological and psychiatric disorders.[7][8][9]

Table 3: Neuropharmacological Activity of Representative Pyridine Derivatives

Compound/Derivative Class	Target/Activity	Reported Affinity (Ki) or Effect	Reference(s)
Amino-3,5-dicyanopyridines	Adenosine A1 receptors	Ki values < 10 nM	[7]
Thieno[2,3-b]pyridine derivatives	Adenosine A1 receptors	Ki = 61.9 nM for compound 7c	[7]
Pyridine-pyrimidine pairs	α6β2* nicotinic receptors	Varied affinities, with some showing nanomolar binding	[8]
Dihydropyridine and pyridine derivatives	Adenosine A3 receptors	Ki = 0.670 µM for a 4-trans-β-styryl derivative	[3]

Structure-Activity Relationship (SAR) Insights and Future Directions

The biological activity of the N-methyl-2-(pyridin-2-ylthio)ethanamine scaffold can be systematically modulated through structural modifications. Key areas for derivatization include:

• Substitution on the Pyridine Ring: Introducing various substituents (e.g., halogens, alkyl, alkoxy, nitro groups) at different positions on the pyridine ring can significantly impact electronic properties, lipophilicity, and steric hindrance, thereby influencing target binding and selectivity.

• Modification of the Ethylamine Side Chain: Altering the length of the alkyl chain, introducing branching, or incorporating cyclic structures can affect the flexibility and conformation of the molecule, which is crucial for optimal interaction with a binding pocket.

• Derivatization of the Methylamino Group: While this guide focuses on the N-methyl derivative, further substitution on the nitrogen atom (e.g., with larger alkyl or aryl groups) could lead to compounds with different pharmacological profiles.

DOT Diagram: Key Areas for SAR Exploration

Caption: Key structural regions for derivatization to explore structure-activity relationships.

Future research on N-methyl-2-(pyridin-2-ylthio)ethanamine and its analogues should focus on synthesizing a library of derivatives and screening them against a panel of biological targets, including various microbial strains, cancer cell lines, and CNS receptors. In silico modeling and docking studies can aid in the rational design of new compounds with improved potency and selectivity.

Conclusion

N-methyl-2-(pyridin-2-ylthio)ethanamine is a promising, yet underexplored, chemical entity with significant potential for drug discovery. Its straightforward synthesis, amenable to diversification, and the established biological activities of related pyridine thioether scaffolds provide a strong foundation for its investigation as a source of new therapeutic agents. This technical guide has outlined a comprehensive framework for the synthesis, characterization, and exploration of the biological potential of this compound. It is hoped that the information presented herein will stimulate further research and development in this promising area of medicinal chemistry.

References

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Protocols & Analytical Methods

Synthesis of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine from 2-mercaptopyridine

An Application Note for the Synthesis of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine from 2-Mercaptopyridine

Introduction: The Strategic S-Alkylation of 2-Mercaptopyridine

N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine is a pyridine-containing thioether with potential applications as a chelating ligand in coordination chemistry and as a building block in the development of novel pharmaceutical agents. The structural motif, which combines a pyridine ring, a flexible thioether linkage, and a tertiary amine, offers multiple coordination sites for metal ions and potential points for further functionalization.

This document provides a comprehensive guide for the synthesis of this target molecule, commencing with the readily available starting material, 2-mercaptopyridine. 2-Mercaptopyridine is an organosulfur compound that exists in a tautomeric equilibrium with its thione form, pyridine-2-thione.[1] For the purpose of this synthesis, its utility lies in the nucleophilic character of its sulfur atom upon deprotonation. The core of this synthesis is a classic Williamson ether synthesis adapted for a thioether, specifically, the S-alkylation of the 2-mercaptopyridine anion with a suitable electrophile.

The chosen electrophile is N-methyl-2-chloroethylamine, typically available as its hydrochloride salt for enhanced stability. The reaction proceeds via a nucleophilic substitution (SN2) mechanism, where the pyridinethiolate anion displaces the chloride leaving group. This guide emphasizes not only the procedural steps but also the chemical reasoning behind the choice of reagents, conditions, and purification strategies, ensuring a robust and reproducible protocol for researchers in synthetic chemistry and drug development.

Reaction Mechanism and Synthetic Strategy

The synthesis is achieved through a one-pot, two-step process. The first step involves the in-situ generation of the nucleophilic pyridin-2-ylthiolate anion. 2-Mercaptopyridine, being a thiol, is acidic enough to be deprotonated by a suitable base. The choice of base is critical; a strong, non-nucleophilic base such as sodium hydride (NaH) is ideal as it irreversibly deprotonates the thiol without competing in the subsequent alkylation step.

Once the thiolate is formed, the second step is the nucleophilic attack on the electrophilic carbon of N-methyl-2-chloroethylamine. The hydrochloride salt of this reagent must be considered, as the base added must be sufficient to both deprotonate the 2-mercaptopyridine and neutralize the HCl salt to generate the free, reactive amine.

A potential competing reaction pathway involves the intramolecular cyclization of N-methyl-2-chloroethylamine to form a highly reactive N-methylaziridinium ion intermediate.[2] While this is a known reaction pathway for this reagent, conducting the reaction at controlled temperatures and ensuring the presence of a potent nucleophile (the thiolate) favors the desired intermolecular S-alkylation.

Caption: General mechanism for the S-alkylation of 2-mercaptopyridine.

Detailed Experimental Protocol

This protocol is designed for a laboratory scale synthesis and can be adjusted as needed.

Materials and Reagents

Reagent	CAS Number	Molar Mass ( g/mol )	Notes
2-Mercaptopyridine	2637-34-5	111.16	98%+ purity
Sodium Hydride (NaH)	7646-69-7	24.00	60% dispersion in mineral oil
N-methyl-2-chloroethylamine hydrochloride	821-48-7	132.02	98%+ purity
N,N-Dimethylformamide (DMF)	68-12-2	73.09	Anhydrous, <50 ppm water
Ethyl Acetate (EtOAc)	141-78-6	88.11	ACS grade
Saturated aq. Sodium Bicarbonate (NaHCO₃)	N/A	N/A
Brine (Saturated aq. NaCl)	N/A	N/A
Anhydrous Magnesium Sulfate (MgSO₄)	7487-88-9	120.37	For drying
Silica Gel	7631-86-9	N/A	230-400 mesh for chromatography

Equipment

• Round-bottom flasks (50 mL and 100 mL)

• Magnetic stirrer and stir bars

• Nitrogen or Argon gas inlet

• Septa and needles

• Dropping funnel or syringe pump

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

• TLC plates (silica gel 60 F₂₅₄)

Step-by-Step Procedure

• Reaction Setup:

  • To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add sodium hydride (0.44 g of 60% dispersion, 11.0 mmol, 1.1 eq).

  • Wash the NaH dispersion three times with 5 mL of hexane under an inert atmosphere (N₂ or Ar) to remove the mineral oil. Decant the hexane carefully each time.

  • Add 20 mL of anhydrous DMF to the flask. Cool the suspension to 0 °C in an ice bath.

  • Expert Insight: Using a strong, non-nucleophilic base like NaH ensures complete and rapid deprotonation of the thiol. Anhydrous DMF is an excellent polar aprotic solvent for SN2 reactions as it solvates the cation (Na⁺) effectively, leaving a highly reactive "naked" thiolate anion.

• Formation of the Thiolate:

  • In a separate 50 mL flask, dissolve 2-mercaptopyridine (1.11 g, 10.0 mmol, 1.0 eq) in 10 mL of anhydrous DMF.

  • Add this solution dropwise to the stirred NaH/DMF suspension at 0 °C over 15 minutes.

  • Observe for the cessation of hydrogen gas evolution. After the addition is complete, allow the mixture to stir at 0 °C for an additional 30 minutes to ensure complete deprotonation. The solution should turn a distinct yellow/orange color, characteristic of the thiolate anion.

• Alkylation Reaction:

  • Add N-methyl-2-chloroethylamine hydrochloride (1.45 g, 11.0 mmol, 1.1 eq) to the reaction mixture in one portion at 0 °C.

  • Expert Insight: A slight excess (1.1 eq) of both the base and the alkylating agent is used to drive the reaction to completion and to account for the hydrochloride salt. The base will neutralize the HCl, liberating the free amine for reaction.

  • Remove the ice bath and allow the reaction to warm to room temperature. Let it stir for 12-18 hours.

• Reaction Monitoring:

  • Monitor the reaction progress using Thin Layer Chromatography (TLC). Use a mobile phase of 10% Methanol in Dichloromethane. The product should have a higher Rf value than the starting 2-mercaptopyridine.

• Work-up and Extraction:

  • Once the reaction is complete, cool the flask back to 0 °C.

  • Carefully quench the reaction by the slow, dropwise addition of 20 mL of deionized water to destroy any unreacted NaH.

  • Transfer the mixture to a separatory funnel containing 50 mL of ethyl acetate.

  • Wash the organic layer sequentially with 30 mL of saturated aq. NaHCO₃ solution, 30 mL of water, and 30 mL of brine.

  • Trustworthiness Check: The aqueous washes are crucial. The NaHCO₃ wash removes any acidic impurities, while the water and brine washes remove residual DMF and salts, which is essential for obtaining a clean product after solvent evaporation.

  • Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the resulting crude oil by flash column chromatography on silica gel.

  • Elute with a gradient of 2% to 10% methanol in dichloromethane.

  • Combine the fractions containing the pure product (as determined by TLC) and evaporate the solvent to yield N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine as a pale yellow oil.

Workflow and Data Summary

Caption: Step-by-step experimental workflow for the synthesis.

Quantitative Data Summary

Component	Amount (g)	Moles (mmol)	Equivalents
2-Mercaptopyridine	1.11	10.0	1.0
Sodium Hydride (60% disp.)	0.44	11.0	1.1
N-methyl-2-chloroethylamine hydrochloride	1.45	11.0	1.1
Expected Yield (70-85%)	1.27 - 1.55 g	7.0 - 8.5	N/A

Safety and Handling

• Sodium Hydride (NaH): Highly flammable solid. Reacts violently with water to produce flammable hydrogen gas. All operations must be conducted under an inert atmosphere.

• 2-Mercaptopyridine: Irritant. Avoid contact with skin and eyes. Has a strong, unpleasant odor and should be handled in a well-ventilated fume hood.

• N,N-Dimethylformamide (DMF): A potential teratogen. Handle with appropriate personal protective equipment (gloves, lab coat, safety glasses).

• N-methyl-2-chloroethylamine hydrochloride: Toxic and corrosive. Avoid inhalation and skin contact.

Characterization

The identity and purity of the final product should be confirmed using standard analytical techniques:

• ¹H and ¹³C NMR: To confirm the chemical structure and connectivity of the molecule.

• Mass Spectrometry (e.g., ESI-MS): To confirm the molecular weight of the product (C₈H₁₂N₂S, MW: 184.26 g/mol ).

• FT-IR Spectroscopy: To identify characteristic functional groups.

References

• Wikipedia. 2-Mercaptopyridine. [Link]

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Application Notes & Protocols: A Guide to the Synthesis and Characterization of Copper(II) Complexes with Pyridine-Thioether Ligands

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the preparation and characterization of copper(II) complexes featuring pyridine-thioether ligands. This document is structured to offer not just procedural steps but also the underlying scientific rationale, ensuring a deep understanding of the experimental choices and their implications.

Introduction: The Significance of Copper(II)-Pyridine-Thioether Complexes

Copper is an essential trace element in biological systems, playing a crucial role in a variety of enzymatic processes. The coordination chemistry of copper has garnered significant interest, particularly in the development of therapeutic agents. Pyridine-based Cu(II) complexes, for instance, have shown considerable promise as anticancer agents due to their ability to induce cell death through mechanisms like ROS generation and DNA intercalation.[1] The introduction of a thioether linkage into the pyridine-based ligand framework offers a powerful tool to modulate the electronic and steric properties of the resulting copper(II) complexes. This fine-tuning can significantly impact their stability, bioavailability, and ultimately, their therapeutic efficacy.[1]

The soft sulfur donor of the thioether group exhibits a strong affinity for the softer Cu(II) ion, influencing the coordination geometry and redox potential of the metal center. This interplay between the pyridine and thioether moieties allows for the design of a diverse array of complexes with unique structural and reactive properties. This guide will delve into the practical aspects of synthesizing and characterizing these promising compounds.

Ligand Design and Coordination Principles

The versatility of pyridine-thioether ligands stems from the ability to modify both the pyridine ring and the thioether-containing side chain. Substituents on the pyridine ring can alter the ligand's electron-donating ability and introduce steric bulk, while the length and flexibility of the thioether chain can dictate the chelate ring size and overall coordination geometry. Common coordination modes involve the nitrogen atom of the pyridine ring and the sulfur atom of the thioether, forming a stable chelate ring around the copper(II) center.

The coordination environment of the copper(II) ion in these complexes is typically a distorted square planar or square pyramidal geometry.[2][3][4] This distortion is often a consequence of the steric constraints imposed by the ligand and the Jahn-Teller effect inherent to d⁹ copper(II) systems.

Caption: General coordination of a pyridine-thioether ligand to a Cu(II) center.

Experimental Section: Synthesis and Protocols

This section provides a detailed, step-by-step protocol for the synthesis of a representative copper(II) complex with a pyridine-thioether ligand, specifically bis(2-(ethylthio)pyridine)copper(II) chloride.

Materials and Reagents

• 2-(Ethylthio)pyridine (ligand)

• Copper(II) chloride dihydrate (CuCl₂·2H₂O)

• Methanol (absolute)

• Diethyl ether

• Standard laboratory glassware (Schlenk flasks, reflux condenser, etc.)

• Magnetic stirrer with heating plate

Synthesis Protocol for [Cu(2-EtSpy)₂Cl₂]

This protocol is a generalized procedure based on common synthetic methodologies for such complexes.[5][6]

• Ligand Solution Preparation: In a 50 mL Schlenk flask, dissolve 2-(ethylthio)pyridine (2 mmol) in 10 mL of absolute methanol. Stir the solution at room temperature until the ligand is completely dissolved.

  • Expert Insight: The use of absolute methanol is crucial to avoid the coordination of water molecules to the copper center, which could lead to the formation of undesired hydrated complexes.

• Copper Salt Solution Preparation: In a separate 25 mL beaker, dissolve copper(II) chloride dihydrate (1 mmol) in 10 mL of absolute methanol. Gentle warming may be required to facilitate dissolution.

  • Expert Insight: A 2:1 ligand-to-metal molar ratio is used to favor the formation of the desired bis-ligated complex.

• Reaction Mixture: Slowly add the methanolic solution of CuCl₂·2H₂O to the stirred solution of the ligand at room temperature.

  • Causality Explanation: A slow addition rate helps to ensure homogeneity and prevent localized high concentrations of the copper salt, which could lead to the precipitation of undesired side products.

• Reaction and Precipitation: Upon addition, a color change is typically observed, indicating complex formation. Continue stirring the reaction mixture at room temperature for 2-4 hours. A precipitate of the copper complex should form during this time.

• Isolation of the Product: Collect the precipitate by vacuum filtration using a Büchner funnel.

• Washing and Drying: Wash the collected solid with small portions of cold methanol and then with diethyl ether. Dry the product under vacuum.

  • Expert Insight: Washing with cold methanol removes any unreacted starting materials, while the diethyl ether wash helps to remove residual methanol and facilitates drying.

Caption: General workflow for the synthesis of a Cu(II)-pyridine-thioether complex.

Characterization Workflow

A thorough characterization is essential to confirm the identity, purity, and structure of the synthesized copper(II) complex.

Spectroscopic Techniques

• Infrared (IR) Spectroscopy: Compare the IR spectrum of the complex with that of the free ligand. A shift in the pyridine ring vibrations (typically around 1600-1400 cm⁻¹) indicates coordination to the copper ion.[6] The C-S stretching vibration may also shift upon coordination.

• UV-Visible (UV-Vis) Spectroscopy: In a suitable solvent like methanol or acetonitrile, the complex will exhibit d-d transitions in the visible region, which are characteristic of the coordination geometry around the copper(II) center.[3][7] Ligand-to-metal charge transfer (LMCT) bands may also be observed in the UV region.

• Electron Paramagnetic Resonance (EPR) Spectroscopy: For these paramagnetic d⁹ copper(II) complexes, EPR spectroscopy provides valuable information about the coordination environment and the nature of the copper-ligand bonding.

Structural and Analytical Techniques

• Single-Crystal X-ray Diffraction: This is the most definitive method for determining the solid-state structure of the complex, providing precise bond lengths, bond angles, and the overall coordination geometry.[2][3][8]

• Elemental Analysis (C, H, N, S): The experimentally determined elemental composition should match the calculated values for the proposed formula of the complex.[9]

• Molar Conductivity Measurements: Measuring the molar conductivity of the complex in a suitable solvent (e.g., nitromethane or DMF) can determine whether the complex behaves as an electrolyte, indicating if any of the coordinated anions dissociate in solution.[7]

Data Presentation: Properties of Representative Complexes

The following table summarizes key properties of some reported copper(II) complexes with pyridine-thioether and related ligands, showcasing the diversity of structures and properties that can be achieved.

Complex	Coordination Geometry	Key Spectroscopic Data (λmax, nm)	Reference
[Cu(pytIsal)]ClO₄·0.5CH₃OH	Distorted Square Planar	Not specified in abstract	[3]
[Cu(2-LN2S)Cl(MeOH)]	Distorted Square Pyramidal	Not specified in abstract	[4]
[Cu(terpy)(tda)]	Distorted Trigonal-Bipyramidal	Not specified in abstract	[8]
[Cu(HL)₂(H₂O)₂]Cl₂ (HL = pyridine 2-carboxamide)	Octahedral	Not specified in abstract	[6]

Applications in Drug Development

The interest in copper(II)-pyridine-thioether complexes extends significantly into the realm of drug development. Their potential as anticancer agents is a particularly active area of research.[10][11] The mechanism of action often involves the generation of reactive oxygen species (ROS), which can induce oxidative stress and trigger apoptosis in cancer cells.[10] Furthermore, these complexes can intercalate with DNA, disrupting its replication and transcription processes.[12] The ability to systematically modify the ligand structure allows for the optimization of these biological activities, paving the way for the development of novel metal-based therapeutics with improved efficacy and reduced side effects.[10]

Conclusion

The synthesis and characterization of copper(II) complexes with pyridine-thioether ligands represent a vibrant and promising area of inorganic and medicinal chemistry. The modular nature of the ligands allows for the rational design of complexes with tailored electronic and steric properties, leading to a diverse range of coordination geometries and reactivities. The protocols and characterization techniques outlined in these application notes provide a solid foundation for researchers to explore this fascinating class of compounds and unlock their full potential in areas ranging from catalysis to drug development.

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• Blake, A. J., et al. (1998). Design and synthesis of copper complexes of novel ligands based on the pyridine thiolate group. Dalton Transactions, (23), 4051-4058. [Link]

• Keypour, H., et al. (2007). Synthesis and characterization of copper(II) complexes with dissymmetric tetradentate Schiff base ligands derived from aminothioether pyridine. Crystal structures of [Cu(pytIsal)]ClO4·0.5CH3OH and [Cu(pytAzosal)]ClO4. Inorganica Chimica Acta, 360(7), 2375-2381. [Link]

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• 3. researchgate.net [researchgate.net]
• 4. Synthesis, characterization, and reactivity of new copper(II) complexes of 2-methylthio-N-(2-pyridylmethyl)acetamide - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. ias.ac.in [ias.ac.in]
• 7. journalofchemistry.org [journalofchemistry.org]
• 8. Properties and X-ray crystal structures of copper(II) mixed complexes with thiodiacetate and 2,2′-bipyridyl or 2,2′:6′2″-terpyridyl - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 9. researchgate.net [researchgate.net]
• 10. Designing anticancer copper(II) complexes by optimizing 2-pyridine-thiosemicarbazone ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Recent advances in the discovery of copper(II) complexes as potential anticancer drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. rjptonline.org [rjptonline.org]

Application Notes and Protocols for the Formation of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine Dihydrochloride Salt

Introduction: The Strategic Importance of Salt Formation in Amine-Containing Compound Development

In the landscape of drug discovery and development, the physicochemical properties of an active pharmaceutical ingredient (API) are as critical as its pharmacological activity. For amine-containing compounds, which represent a significant portion of small molecule therapeutics, salt formation is a fundamental and often indispensable step in their development. The conversion of a free base to a salt form, such as a hydrochloride salt, can profoundly and favorably alter properties like solubility, stability, and bioavailability.[1][2] N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine, a molecule of interest for its potential biological activities, possesses two basic nitrogen centers: a tertiary aliphatic amine and a pyridine nitrogen. The formation of its dihydrochloride salt is a key enabling step for its practical application in research and development, ensuring consistent and reliable experimental outcomes.

This guide provides a comprehensive overview of the synthesis of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine and its subsequent conversion to the stable dihydrochloride salt. The protocols detailed herein are designed to be robust and reproducible, with an emphasis on the underlying chemical principles that govern each step.

Synthesis of the Free Base: N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine

The synthesis of the target free base is achieved through a nucleophilic substitution reaction. The thiolate anion of 2-pyridinethiol acts as a potent nucleophile, displacing the chloride from N-methyl-2-chloroethylamine. This reaction is typically carried out in the presence of a base to deprotonate the 2-pyridinethiol, generating the reactive thiolate in situ.

Reaction Mechanism and Rationale

The core of this synthesis is an SN2 reaction. The choice of a strong, non-nucleophilic base is critical to ensure complete deprotonation of the thiol without competing in the substitution reaction. Sodium hydride (NaH) is an excellent choice for this purpose, as it irreversibly deprotonates the thiol, and the resulting hydrogen gas byproduct is easily removed from the reaction mixture. The use of an aprotic polar solvent like tetrahydrofuran (THF) is ideal as it can solvate the sodium cation of the thiolate, enhancing its nucleophilicity, while not participating in the reaction itself.

Experimental Workflow: Synthesis of the Free Base

Caption: Workflow for the synthesis of the free base.

Detailed Protocol: Synthesis of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine

Materials and Reagents:

• 2-Pyridinethiol

• Sodium hydride (60% dispersion in mineral oil)

• N-methyl-2-chloroethylamine hydrochloride

• Anhydrous tetrahydrofuran (THF)

• Sodium hydroxide (NaOH)

• Dichloromethane (DCM)

• Saturated aqueous sodium chloride (brine)

• Anhydrous sodium sulfate (Na₂SO₄)

• Silica gel for column chromatography

• Ethyl acetate and hexanes (for chromatography)

Procedure:

• Preparation of N-methyl-2-chloroethylamine free base: In a separate flask, dissolve N-methyl-2-chloroethylamine hydrochloride in water and cool in an ice bath. Add a solution of NaOH (e.g., 2M) dropwise with stirring until the pH is greater than 10. Extract the aqueous layer with dichloromethane (3 x 50 mL). Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and carefully concentrate under reduced pressure. Caution: The free base is volatile and should be used immediately.

• Thiolate formation: To a flame-dried, three-neck round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add a 60% dispersion of sodium hydride (1.1 equivalents) in mineral oil. Wash the sodium hydride with anhydrous hexanes to remove the mineral oil, then carefully decant the hexanes. Add anhydrous THF to the flask, and cool to 0 °C in an ice bath.

• Addition of 2-pyridinethiol: Dissolve 2-pyridinethiol (1.0 equivalent) in anhydrous THF and add it dropwise to the stirred suspension of sodium hydride at 0 °C. After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature for 30 minutes, or until the evolution of hydrogen gas ceases.

• Nucleophilic substitution: Dissolve the freshly prepared N-methyl-2-chloroethylamine free base in anhydrous THF and add it dropwise to the solution of the sodium thiolate.

• Reaction completion: Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer chromatography (TLC).

• Workup: Once the reaction is complete, cool the mixture to room temperature and carefully quench the reaction by the slow addition of water.

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and filter.

• Purification: Concentrate the filtrate under reduced pressure to obtain the crude product. Purify the crude product by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the pure N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine as an oil.

Formation of the Dihydrochloride Salt

The formation of the dihydrochloride salt is achieved by treating the free base with two equivalents of hydrochloric acid. The lone pair of electrons on the more basic tertiary amine nitrogen and the pyridine nitrogen will each accept a proton from the acid. The resulting salt is typically a crystalline solid that is more stable and easier to handle than the oily free base.

Rationale for Dihydrochloride Formation

The pKa of the conjugate acid of a typical tertiary amine is around 9-10, while that of the pyridinium ion is around 5. Both are sufficiently basic to be protonated by a strong acid like HCl. The use of two equivalents of HCl ensures the protonation of both basic centers, leading to the formation of the dihydrochloride salt. This is often desirable as it can further enhance aqueous solubility and stability.

Experimental Workflow: Dihydrochloride Salt Formation

Caption: Workflow for dihydrochloride salt formation.

Detailed Protocol: Formation of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine Dihydrochloride

Materials and Reagents:

• N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine (free base)

• 2M solution of hydrogen chloride in diethyl ether (or other suitable solvent like methanol or isopropanol)

• Anhydrous diethyl ether

• Anhydrous ethanol

• Anhydrous ethyl acetate

Procedure:

• Dissolution: Dissolve the purified N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine (1.0 equivalent) in anhydrous diethyl ether.

• Acidification: Cool the solution in an ice bath and add a 2M solution of hydrogen chloride in diethyl ether (2.2 equivalents) dropwise with stirring. A precipitate should form immediately.

• Isolation: Continue stirring in the ice bath for 30 minutes after the addition is complete. Collect the precipitate by vacuum filtration.

• Washing: Wash the solid with cold, anhydrous diethyl ether to remove any unreacted starting material and excess HCl.

• Drying: Dry the white solid under vacuum to a constant weight.

• Recrystallization (Optional): For higher purity, the dihydrochloride salt can be recrystallized. A common method is to dissolve the salt in a minimal amount of hot ethanol and then add an anti-solvent like ethyl acetate until the solution becomes cloudy.[3][4] Cool the mixture to induce crystallization. Collect the crystals by vacuum filtration, wash with a cold mixture of the recrystallization solvents, and dry under vacuum.

Characterization of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine Dihydrochloride

The successful synthesis of the target compound and its dihydrochloride salt must be confirmed through rigorous analytical characterization.

Parameter	N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine (Free Base)	N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine Dihydrochloride
Appearance	Colorless to pale yellow oil	White to off-white crystalline solid
Molecular Formula	C₉H₁₄N₂S	C₉H₁₆Cl₂N₂S
Molecular Weight	182.29 g/mol	255.21 g/mol
¹H NMR (CDCl₃)	δ ~8.4 (d, 1H, pyridine-H6), ~7.5 (t, 1H, pyridine-H4), ~7.1 (d, 1H, pyridine-H3), ~7.0 (t, 1H, pyridine-H5), ~3.2 (t, 2H, -S-CH₂-), ~2.7 (t, 2H, -N-CH₂-), ~2.3 (s, 3H, -N-CH₃)	Protons adjacent to the protonated nitrogens will be shifted downfield. The N-H protons will be visible.
¹³C NMR (CDCl₃)	δ ~160 (pyridine-C2), ~149 (pyridine-C6), ~136 (pyridine-C4), ~121 (pyridine-C3), ~119 (pyridine-C5), ~55 (-N-CH₂-), ~45 (-N-CH₃), ~35 (-S-CH₂-)	Carbons adjacent to the protonated nitrogens will be shifted.
Mass Spec (ESI+)	m/z = 183.09 [M+H]⁺	m/z = 183.09 [M-2Cl-H]⁺ (observing the free base)
Melting Point	Not applicable	Expected to be a sharp melting point, to be determined experimentally.

Note: The NMR chemical shifts are approximate and will need to be confirmed by experimental data. The protonation of the nitrogen atoms in the dihydrochloride salt will lead to significant downfield shifts of the adjacent protons and carbons in the NMR spectra.

Conclusion

The protocols outlined in this application note provide a clear and logical pathway for the synthesis of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine and its subsequent conversion to the more stable and handleable dihydrochloride salt. By understanding the chemical principles behind each step, researchers can confidently and reproducibly prepare this compound for further investigation in drug discovery and development programs. The characterization data provided serves as a benchmark for confirming the identity and purity of the final product.

References

• Organic Syntheses. (n.d.). α-Amino Ketones and Acetals from Oxime Tosylates: 2,2-Diethoxy-2-(4-pyridyl)ethylamine. Organic Syntheses, 64, 15. [Link]

• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. [Link]

• Fehrentz, J.-A., & Castro, B. (1983). A new and useful preparation of N-Boc and N-Cbz amino aldehydes. Synthesis, 1983(08), 676-678.

• Gibson, E. K. (2007). Amine hydrochloride salts: a problem in polyurethane synthesis (PhD thesis). University of Glasgow. [Link]

• Hsu, F.-L., Berg, F., & McMahon, L. R. (2000). Reactions of N-Ethyl- (HN-1), N-Methyl-Bis(2-Chloroethyl)amine (HN-2), and Tris(2-Chloroethyl)amine (HN-3) with Peroxides.

• Ameram, N., & Adam, F. (2015). Crystal structure of 2-methyl-N-{[2-(pyridin-2-yl)ethyl]carbamothioyl}benzamide. Acta Crystallographica Section E: Crystallographic Communications, 71(Pt 11), 1335–1338. [Link]

• Pozdnyakov, D. S., et al. (2019). Synthesis and comparative structural study of 2-(pyridin-2-yl)-1H-perimidine and its mono- and di-N-methylated analogues. Acta Crystallographica Section C: Structural Chemistry, 75(Pt 10), 1369–1377. [Link]

• Stahl, P. H., & Wermuth, C. G. (Eds.). (2011). Handbook of Pharmaceutical Salts: Properties, Selection, and Use. John Wiley & Sons.
• Bastin, R. J., et al. (2000). Salt Selection and Optimisation Procedures for Pharmaceutical New Chemical Entities. Organic Process Research & Development, 4(5), 427-435.
• Google Patents. (2015). CN104341339A - Crystal form and preparation method of N-methyl-2-pyridine ethylamine dihydrochloride.
• Google Patents. (2015). CN104341340B - Crystal form and preparation method of N-methyl-2-pyridine ethylamine dihydrochloride.

• PrepChem. (n.d.). Synthesis of N-methyl-2-[[2-(trimethylsilyl)ethyl]thio]ethyl amine. [Link]

• Google Patents. (2015). CN104341339A - Crystal form and preparation method of N-methyl-2-pyridine ethylamine dihydrochloride.
• Google Patents. (2015). CN104341340B - Crystal form and preparation method of N-methyl-2-pyridine ethylamine dihydrochloride.

Sources

• 1. N-methyl-2-(pyridin-2-yl)-N-[2-(pyridine-2-yl)ethyl]ethanamine trihydrochloride [lgcstandards.com]
• 2. researchgate.net [researchgate.net]
• 3. CN104341339A - Crystal form and preparation method of N-methyl-2-pyridine ethylamine dihydrochloride - Google Patents [patents.google.com]
• 4. CN104341340B - Crystal form and preparation method of N-methyl-2-pyridine ethylamine dihydrochloride - Google Patents [patents.google.com]

Solvent selection for alkylation of 2-mercaptopyridine

Application Note: Regioselective Alkylation of 2-Mercaptopyridine – Solvent Selection and Mechanistic Control

Executive Summary

The alkylation of 2-mercaptopyridine (and its tautomer, pyridine-2-thione) is a foundational transformation in the synthesis of thioethers, chelating ligands, and bioactive pharmaceutical intermediates. Because 2-mercaptopyridine is an ambident nucleophile, achieving strict regioselectivity (S-alkylation vs. N-alkylation) requires precise control over reaction conditions. This application note provides drug development professionals and synthetic chemists with a comprehensive guide to solvent selection, grounded in Hard-Soft Acid-Base (HSAB) theory and thermodynamic principles, alongside validated experimental protocols.

Mechanistic Principles: The Ambident Nature of 2-Mercaptopyridine

In solution, 2-mercaptopyridine exists in a tautomeric equilibrium with pyridine-2-thione. Spectroscopic and computational studies demonstrate that the thione tautomer is thermodynamically more stable in polar solvents due to its large dipole moment, which is 2–3 times greater than that of the thiol form[1].

However, upon deprotonation by a base, the molecule forms a resonance-stabilized ambident anion with nucleophilic electron density distributed across both the sulfur (S) and nitrogen (N) atoms.

• Sulfur is a large, highly polarizable "soft" nucleophile.

• Nitrogen is a smaller, highly electronegative "hard" nucleophile.

According to HSAB theory, soft nucleophiles react fastest with soft electrophiles (e.g., alkyl halides) via an S_N2 mechanism[2]. Consequently, S-alkylation is kinetically favored under standard conditions[3]. Conversely, forcing N-alkylation requires manipulating the leaving group hardness (e.g., using triflates or Meerwein salts) or utilizing specific solvent-free/cyclic intermediate pathways[4][5].

Figure 1: Mechanistic divergence of 2-mercaptopyridine alkylation governed by HSAB theory.

Solvent Selection and Causality

The choice of solvent directly impacts the solvation sphere of the counter-cation (e.g., Na⁺, K⁺) and the hydrogen-bonding status of the nucleophile, thereby dictating the reaction pathway.

Table 1: Solvent Selection Matrix for 2-Mercaptopyridine Alkylation

Solvent Class	Examples	Mechanism of Action	Preferred Regioisomer	Typical Yields
Polar Aprotic	DMF, Acetone, DMSO	Strongly solvates the metal cation, leaving the ambident anion "naked." The highly polarizable sulfur outcompetes nitrogen kinetically.	S-Alkylation	75% – 95%[3]
Polar Protic	Ethanol, Water	Hydrogen bonds to the harder nitrogen atom, sterically and electronically hindering N-attack. Sulfur remains free to react.	S-Alkylation	60% – 80%
Non-Polar / Neat	Toluene, Solvent-Free	Poor ion separation tightens the ion pair. Neat conditions can be used for specific cyclic amine additions.	N-Alkylation / C2-Amination	Variable (Substrate dependent)[5]

Causality Insight: Why is DMF the gold standard for S-alkylation? Polar aprotic solvents like N,N-Dimethylformamide (DMF) possess a high dielectric constant but lack hydrogen-bond donors. They effectively sequester the hard alkali metal cation (e.g., K⁺ from K₂CO₃), preventing the formation of tight ion pairs. This leaves the thiolate anion highly reactive. Because sulfur's electron cloud is easily distorted, it rapidly attacks the

antibonding orbital of the alkyl halide, making S-alkylation the dominant kinetic product[3].

Experimental Protocols

Protocol A: Highly Selective S-Alkylation (Kinetic Control)

This protocol utilizes a polar aprotic solvent to ensure rapid, high-yielding S-alkylation using an alkyl halide[3][6].

Reagents:

• 2-Mercaptopyridine (1.0 equiv)

• Alkylating Agent (e.g., 4-picolyl chloride hydrochloride or 1-bromoethane) (1.1 equiv)

• Potassium Carbonate (K₂CO₃) (2.5 equiv if using a hydrochloride salt, otherwise 1.5 equiv)

• Anhydrous DMF (0.2 M relative to substrate)

Step-by-Step Procedure:

• Deprotonation: Charge a flame-dried, argon-purged round-bottom flask with 2-mercaptopyridine and anhydrous DMF. Add K₂CO₃ in one portion. Stir at room temperature for 30 minutes to ensure complete deprotonation to the thiolate anion.

• Electrophile Addition: Cool the reaction mixture to 0 °C using an ice bath. Dissolve the alkylating agent in a minimal amount of DMF and add it dropwise to the reaction mixture over 15 minutes to prevent localized heating and potential polyalkylation.

• Reaction Propagation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2–4 hours. Monitor progression via TLC (Hexanes/EtOAc) or LC-MS[7].

• Workup: Quench the reaction by pouring the mixture into ice water (3x volume of DMF). Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Washing: Wash the combined organic layers with brine (5 x 20 mL) to remove residual DMF. Dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude thioether via silica gel flash chromatography.

Figure 2: Standard experimental workflow for the regioselective S-alkylation of 2-mercaptopyridine.

Protocol B: Indirect N-Alkylation / C2-Amination via Cyclic Intermediate

Direct N-alkylation of 2-mercaptopyridine is highly disfavored. To overcome this, researchers utilize a bifunctional electrophile to form an N-alkyl pyridinium salt, which activates the C2 position for subsequent nucleophilic attack, effectively achieving N-functionalization and C2-amination[5][8].

Reagents:

• 2-Mercaptopyridine (1.0 equiv)

• 1,2-Dibromoethane (5.0 equiv)

• Primary or Secondary Amine (e.g., Morpholine) (2.0 - 4.0 equiv)

• Anhydrous DMF and DMSO

Step-by-Step Procedure:

• Salt Formation: Dissolve 2-mercaptopyridine in DMF. Add an excess of 1,2-dibromoethane. Stir at room temperature for 72 hours.

• Isolation of Intermediate: The reaction cleanly furnishes a cyclic dihydrothiazolopyridinium bromide salt as a precipitate. Collect the tan solid by filtration. No further purification is required[5].

• Amination: Dissolve the isolated salt in DMSO. Add the desired amine (e.g., morpholine) in one portion.

• Heating: Warm the reaction to 50 °C and stir for 48 hours. The amine adds regioselectively to the C(2) position.

• Workup: Dilute with water and 0.5 M aqueous NaOH. Extract with diethyl ether, wash with brine, dry over Na₂SO₄, and purify via column chromatography to yield the 2-aminopyridine derivative[8].

References

Sources

• 1. researchgate.net [researchgate.net]
• 2. Alkylation - Wikipedia [en.wikipedia.org]
• 3. 2-[(Pyridin-4-ylmethyl)sulfanyl]pyridine|RUO [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. A mild, catalyst-free synthesis of 2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. benchchem.com [benchchem.com]
• 8. A mild, catalyst-free synthesis of 2-aminopyridines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes & Protocols: Biological Assay Methods for Pyridine-Based Histamine Analogues

Introduction: The Pursuit of Specificity in Histamine Receptor Modulation

Histamine, a fundamental biogenic amine, orchestrates a vast array of physiological and pathophysiological responses through its interaction with four distinct G-protein-coupled receptors (GPCRs): H1, H2, H3, and H4.[1][2] These receptors are implicated in processes ranging from allergic inflammation (H1R), and gastric acid secretion (H2R), to neurotransmission (H3R) and immunomodulation (H4R).[1][3] Consequently, they remain high-value targets for therapeutic intervention in allergies, ulcers, and emerging treatments for neurological and inflammatory diseases.[3][4]

The pyridine scaffold is a "privileged structure" in medicinal chemistry, recognized for its ability to interact with a wide range of biological targets.[5] When incorporated into histamine analogue structures, it offers a versatile framework for developing novel, potent, and, critically, subtype-selective modulators.[6][7] The accurate biological characterization of these pyridine-based analogues is paramount. It requires a multi-faceted approach, moving beyond simple affinity measurements to a comprehensive understanding of functional activity and subtype selectivity.

This guide provides an integrated strategy and detailed protocols for the in-vitro pharmacological characterization of novel pyridine-based histamine analogues, ensuring researchers can generate robust and reliable data for drug development programs.

Pillar 1: Understanding the "Why" - Histamine Receptor Signaling Pathways

A rational assay design is built upon a solid understanding of the distinct signaling cascades initiated by each histamine receptor subtype. The choice of a specific functional assay is directly dictated by the G-protein to which a receptor couples.[1][8]

• Histamine H1 Receptor (H1R): Couples primarily through Gαq/11 proteins. Ligand binding activates Phospholipase C (PLC), which cleaves phosphatidylinositol 4,5-bisphosphate (PIP2) into inositol triphosphate (IP3) and diacylglycerol (DAG). IP3 triggers the release of Ca2+ from intracellular stores, providing a robust and measurable signal.[8][9]

• Histamine H2 Receptor (H2R): Couples to Gαs proteins. This interaction stimulates adenylyl cyclase (AC), leading to an increase in intracellular cyclic adenosine monophosphate (cAMP).[2][8]

• Histamine H3 (H3R) & H4 (H4R) Receptors: Both couple to Gαi/o proteins. This activation inhibits adenylyl cyclase, resulting in a decrease in intracellular cAMP levels.[1][8]

This differential coupling is the cornerstone of functional assay selection.

Caption: Signaling pathways of the four histamine receptor subtypes.

Pillar 2: Quantifying Affinity - The Radioligand Binding Assay

The first step in characterizing a new compound is to determine if it binds to the intended target and with what affinity. A competitive radioligand binding assay is the gold standard for this purpose.[10] It measures the ability of an unlabeled test compound (our pyridine analogue) to displace a radiolabeled ligand with known affinity for the receptor.[10]

Experimental Protocol: H1 Receptor Competitive Binding Assay

This protocol is designed to determine the binding affinity (Ki) of a test compound (e.g., "Pyr-Analog-1") for the human histamine H1 receptor.

Materials & Reagents:

• Receptor Source: Cell membranes from HEK293 or CHO cells stably expressing the human H1 receptor.[10]

• Radioligand: [³H]Mepyramine (a well-characterized H1R antagonist).

• Test Compound: Pyridine-based histamine analogue "Pyr-Analog-1".

• Non-Specific Control: A high concentration (e.g., 10 µM) of a known, unlabeled H1R antagonist like Mepyramine or Carebastine.[10]

• Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Wash Buffer: Cold 50 mM Tris-HCl, pH 7.4.

• Scintillation Cocktail & Vials.

• Glass Fiber Filters (e.g., Whatman GF/B) and a cell harvester.

Procedure:

• Compound Preparation: Prepare a serial dilution of "Pyr-Analog-1" in Assay Buffer. A typical concentration range would be 10⁻¹¹ M to 10⁻⁵ M.

• Assay Plate Setup: In a 96-well plate, add reagents in the following order:

  • Total Binding Wells: 50 µL Assay Buffer.

  • Non-Specific Binding (NSB) Wells: 50 µL of 10 µM Mepyramine.

  • Test Compound Wells: 50 µL of each concentration of "Pyr-Analog-1".

• Add Radioligand: Add 50 µL of [³H]Mepyramine (at a final concentration near its Kd, e.g., 1-2 nM) to all wells.

• Add Receptor Membranes: Add 100 µL of the H1R membrane preparation (e.g., 10-20 µg protein/well) to all wells. The final volume is 200 µL.

• Incubation: Incubate the plate for 60 minutes at room temperature with gentle agitation. This allows the binding reaction to reach equilibrium.

• Harvesting: Rapidly terminate the reaction by filtering the contents of each well through a glass fiber filter using a cell harvester. The filter traps the cell membranes (and any bound radioligand) while unbound ligand passes through.

• Washing: Quickly wash each filter 3-4 times with ice-cold Wash Buffer to remove any remaining unbound radioligand.

• Counting: Place the filters into scintillation vials, add 4-5 mL of scintillation cocktail, and allow them to equilibrate in the dark for at least 4 hours.

• Data Acquisition: Measure the radioactivity (in counts per minute, CPM) in each vial using a liquid scintillation counter.

Pillar 3: Assessing Functionality - The Calcium Mobilization Assay

Binding does not equate to function. A compound could be an agonist (activator) or an antagonist (blocker). A functional assay is required to determine its effect on receptor signaling. Given that H1R signals via Ca2+ release, a calcium mobilization assay is the most direct and robust method for functional characterization.[1][11][12]

Experimental Protocol: H1R-Mediated Calcium Mobilization Assay

This protocol measures the ability of "Pyr-Analog-1" to act as an agonist (stimulate Ca2+ release) or an antagonist (block histamine-induced Ca2+ release) at the H1 receptor.

Caption: General workflow for a cell-based calcium mobilization assay.

Materials & Reagents:

• Cell Line: HEK293 or CHO cells stably expressing the human H1 receptor (e.g., HEK/H1R).[13]

• Culture Medium: DMEM or F-12 with 10% FBS, antibiotics, and a selection agent (e.g., puromycin).

• Assay Plate: 96-well or 384-well black, clear-bottom microplates.

• Calcium-sensitive dye: Fluo-4 AM or Fura-2 AM.

• Assay Buffer: Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES, pH 7.4.

• Agonist Control: Histamine.

• Antagonist Control: Mepyramine.

Procedure:

• Cell Seeding: The day before the assay, seed HEK/H1R cells into the microplate at a density that will yield a 90-100% confluent monolayer on the day of the experiment (e.g., 40,000 cells/well for a 96-well plate).[13]

• Dye Loading: On the assay day, discard the culture medium and wash cells once with Assay Buffer. Add the calcium-sensitive dye solution (prepared according to the manufacturer's instructions) to each well.

• Incubation: Incubate the plate at 37°C for 45-60 minutes in the dark to allow the dye to enter the cells and be cleaved into its active form.[13]

• Wash: Wash the cells 2-3 times with Assay Buffer to remove extracellular dye. Leave a final volume of 100 µL in each well.

• Assay Execution (on a fluorescence plate reader like FLIPR or FlexStation):

  • Agonist Mode:

    • Place the cell plate in the reader and take a baseline fluorescence reading for 10-20 seconds.

    • The instrument automatically adds the test compound "Pyr-Analog-1" (at various concentrations) or Histamine (positive control) to the wells.

    • Immediately measure the change in fluorescence intensity over time (typically 2-3 minutes). A sharp increase indicates Ca2+ release.[1]

  • Antagonist Mode:

    • After the final wash step, pre-incubate the cells with various concentrations of "Pyr-Analog-1" for 15-20 minutes.

    • Place the plate in the reader, take a baseline reading.

    • The instrument adds a fixed concentration of Histamine (typically its EC₈₀ concentration) to all wells.

    • Measure the fluorescence response. An effective antagonist will block or reduce the histamine-induced signal.

Data Analysis & Interpretation

Raw data (CPM for binding, relative fluorescence units for functional assays) must be converted into meaningful pharmacological parameters.

• Binding Assay:

  • Calculate % Specific Binding = ((Total CPM - Well CPM) / (Total CPM - NSB CPM)) * 100.

  • Plot % Specific Binding vs. log[Pyr-Analog-1].

  • Use non-linear regression (sigmoidal dose-response) to determine the IC₅₀ , the concentration of "Pyr-Analog-1" that displaces 50% of the radioligand.

  • Convert the IC₅₀ to a Ki (inhibition constant) using the Cheng-Prusoff equation: Ki = IC₅₀ / (1 + [L]/Kd), where [L] is the concentration of radioligand and Kd is its dissociation constant. A lower Ki value indicates higher binding affinity.[10]

• Functional Assay:

  • Plot the peak fluorescence response vs. log[Compound].

  • Agonist Mode: Determine the EC₅₀ (the concentration producing 50% of the maximal response) and the Emax (maximal effect).

  • Antagonist Mode: Determine the IC₅₀ (the concentration that inhibits 50% of the histamine response).

Summarizing the Pharmacological Profile

A comprehensive characterization involves testing the compound across all four histamine receptor subtypes. The data should be summarized to clearly visualize the compound's potency and selectivity.

Table 1: Sample Pharmacological Profile for "Pyr-Analog-1"

Assay Type	Receptor Subtype	Parameter	Value (nM)
Binding	Human H1	Ki	5.2
Human H2	Ki	850
Human H3	Ki	>10,000
Human H4	Ki	1,200
Functional	Human H1 (Ca²⁺)	IC₅₀ (Antagonist)	15.8
Human H2 (cAMP)	IC₅₀ (Antagonist)	2,500

Data are hypothetical.

This table clearly shows that "Pyr-Analog-1" is a potent H1 receptor ligand with significant selectivity over H2, H3, and H4 receptors, and that it functions as an antagonist at the H1 receptor. Determining such selectivity profiles is crucial, as cross-reactivity with other receptor subtypes can lead to undesired side effects.[4][14]

References

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• BenchChem. (2025). Application Notes and Protocols: Histamine H1 Receptor Binding Assay for Carebastine.
• Vaidehi, N., et al. (2011). Structure-Based Prediction of Subtype Selectivity of Histamine H3 Receptor Selective Antagonists in Clinical Trials.
• Vaidehi, N., et al. (2011). Structure-based prediction of subtype-selectivity of Histamine H3 receptor selective antagonists in clinical trials. PMC.
• Neogen. (n.d.). Histamine (Life Science Format) ELISA Kit Instructions.
• Revvity. (n.d.). HTRF Histamine Dynamic Detection Kit, 96 Assay Points.
• Seifert, R., et al. (n.d.). Molecular and cellular analysis of human histamine receptor subtypes. PMC.
• Gherghel, P., et al. (2023).
• Darling, C. M., & Rose, E. K. (1976). Synthesis of histamine analogs. PubMed.
• Buschauer, A., & Bernhardt, G. (n.d.). dependent Assays for Functional Characterization of Histamine Receptors and Ligands. University of Regensburg.
• Kalliokoski, T. (n.d.). Histamine receptor subtype selectivity hotspots.
• GenScript. (n.d.). Human Histamine H4 Receptor Stable Cell Line.
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• Kitbunnadaj, R., et al. (2004). Identification of 4-(1H-imidazol-4(5)-ylmethyl)pyridine (immethridine) as a novel, potent, and highly selective histamine H(3) receptor agonist. PubMed.
• Leurs, R., et al. (n.d.). Histamine Receptors. Vrije Universiteit Amsterdam.
• Oriowo, M. A. (n.d.).
• Andaloussi, M., et al. (2013). A novel series of histamine H4 receptor antagonists based on the pyrido[3,2-d]pyrimidine scaffold: comparison of hERG binding and target residence time with PF-3893787. PubMed.
• Stark, H., & Ligneau, X. (2013).
• Al-Sultani, K. K. A., et al. (2024). Novel biologically active pyridine derivatives: Synthesis, structure characterization, in vitro antimicrobial evaluation and structure-activity relationship.

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Coordination Chemistry of N-methyl-2-(pyridin-2-ylthio)ethanamine with Transition Metals: A Guide for Researchers

Prepared by: Gemini, Senior Application Scientist

Introduction

The field of coordination chemistry provides a foundational framework for the development of novel therapeutic agents and catalysts. Transition metal complexes, with their diverse geometries and reactivities, are of particular interest.[1] The ligand, N-methyl-2-(pyridin-2-ylthio)ethanamine, is a versatile tridentate ligand featuring a pyridine ring, a thioether sulfur, and a secondary amine. This unique combination of hard (nitrogen) and soft (sulfur) donor atoms allows it to form stable complexes with a wide array of transition metals, exhibiting varied and fascinating coordination modes. Understanding these modes is paramount for designing complexes with tailored electronic, steric, and, consequently, functional properties for applications in drug development and catalysis.[2][3]

This document serves as a detailed guide for researchers, scientists, and drug development professionals, offering insights into the coordination behavior of N-methyl-2-(pyridin-2-ylthio)ethanamine, protocols for complex synthesis and characterization, and an overview of its potential applications.

Principal Coordination Modes

The flexibility of the ethylamine backbone combined with the three distinct donor sites—pyridine nitrogen (Npy), secondary amine nitrogen (Namine), and thioether sulfur (S)—allows N-methyl-2-(pyridin-2-ylthio)ethanamine to adopt several coordination modes. The preferred mode is dictated by factors such as the electronic and steric properties of the metal ion, the ligand-to-metal ratio, and the nature of the counter-ions present in the reaction.

Tridentate (S,N,N) Coordination

The most prevalent and stable coordination mode is tridentate, involving all three donor atoms. This forms a highly stable structure containing two fused chelate rings: a five-membered ring from the S-Namine chelation and a six-membered ring from the Namine-Npy chelation. In octahedral complexes, this can lead to two possible geometric isomers:

• Facial (fac): The three donor atoms occupy one face of the octahedron.

• Meridional (mer): The three donor atoms occupy a plane that bisects the octahedron.

The formation of these stable chelate rings is a significant driving force for this coordination mode.[4]

Caption: Tridentate (S,N,N) coordination mode.

Bidentate Coordination

Under certain conditions, such as in the presence of competing ligands or when the stoichiometry favors a higher number of ligands per metal center, N-methyl-2-(pyridin-2-ylthio)ethanamine can act as a bidentate ligand. There are three potential bidentate modes:

• S,Namine-Bidentate: Coordination occurs through the thioether sulfur and the secondary amine nitrogen, forming a stable five-membered chelate ring. This mode is favored by soft metal ions that have a high affinity for sulfur.

• Npy,Namine-Bidentate: Chelation via the pyridine and secondary amine nitrogens results in a six-membered ring.

• S,Npy-Bidentate: Coordination involving the thioether sulfur and pyridine nitrogen forms a less common, larger chelate ring.

The specific bidentate mode adopted can be influenced by the hard/soft acid-base (HSAB) principle, where softer metals prefer the thioether sulfur and harder metals prefer the nitrogen donors.

Caption: Common bidentate coordination modes.

Application Notes and Protocols

The synthesis of transition metal complexes with N-methyl-2-(pyridin-2-ylthio)ethanamine typically involves the direct reaction of the ligand with a metal salt in a suitable solvent. The choice of metal salt (e.g., chloride vs. perchlorate) can influence the final coordination geometry, as anions like chloride can sometimes coordinate to the metal center.[5]

General Protocol for Synthesis of a [M(L)Cl₂] Complex

This protocol describes a general procedure for synthesizing a 1:1 metal-to-ligand complex where the ligand is expected to adopt a tridentate coordination mode.

Materials:

• N-methyl-2-(pyridin-2-ylthio)ethanamine (1 mmol)

• Transition Metal(II) Chloride (e.g., CoCl₂, NiCl₂, CuCl₂) (1 mmol)

• Methanol or Ethanol (30 mL)

• Diethyl ether

Caption: General workflow for complex synthesis.

Procedure:

• Ligand Solution: Dissolve N-methyl-2-(pyridin-2-ylthio)ethanamine (1 mmol) in 20 mL of absolute ethanol or methanol in a round-bottom flask equipped with a magnetic stirrer.

• Metal Salt Solution: In a separate beaker, dissolve the transition metal(II) chloride (1 mmol) in 10 mL of the same solvent. Gentle warming may be required to facilitate dissolution.

• Complexation: Slowly add the metal salt solution dropwise to the stirring ligand solution at room temperature. A color change and/or the formation of a precipitate is typically observed.

• Reaction: Allow the mixture to stir at room temperature for 2-4 hours to ensure the reaction goes to completion. For less reactive metals, the mixture may be gently refluxed.

• Isolation: Reduce the solvent volume under reduced pressure if no precipitate has formed. Add diethyl ether to the concentrated solution to induce precipitation of the complex.

• Purification: Collect the solid product by vacuum filtration. Wash the precipitate with small portions of cold ethanol followed by diethyl ether to remove any unreacted starting materials.

• Drying: Dry the final product in a vacuum desiccator. For single crystals suitable for X-ray diffraction, recrystallization can be attempted by slow evaporation of a solution of the complex in a suitable solvent or by vapor diffusion.

Protocol for Characterization

A thorough characterization is essential to confirm the synthesis of the desired complex and to elucidate its coordination mode.

• Infrared (IR) Spectroscopy:

  • Principle: Coordination of the ligand to the metal center alters the vibrational frequencies of its bonds.

  • Protocol: Acquire an IR spectrum of the free ligand and the synthesized complex using a KBr pellet or an ATR accessory.

  • Expected Results: Look for a shift in the pyridine ring stretching vibrations (around 1590-1610 cm⁻¹) and potential shifts in the C-S stretching frequency upon coordination to the metal.

• UV-Visible Spectroscopy:

  • Principle: Provides information about the electronic transitions within the complex, which are characteristic of the metal ion's d-orbital splitting and coordination environment.

  • Protocol: Dissolve a small amount of the complex in a suitable solvent (e.g., methanol, acetonitrile) and record the absorption spectrum.

  • Expected Results: Observe ligand-based π-π* transitions in the UV region and potentially weaker d-d transition bands in the visible region, the position of which is indicative of the metal's coordination geometry.

• ¹H and ¹³C NMR Spectroscopy (for diamagnetic complexes, e.g., Zn(II), Cd(II), Pd(II)):

  • Principle: Coordination to a metal center significantly changes the electronic environment of the ligand's nuclei, causing shifts in their NMR signals.

  • Protocol: Dissolve the complex in a suitable deuterated solvent (e.g., CD₃OD, DMSO-d₆) and acquire ¹H and ¹³C NMR spectra.

  • Expected Results: Compare the spectra to that of the free ligand. Protons and carbons closer to the coordination sites (e.g., α-protons of the pyridine ring, methylene protons adjacent to S and N atoms) will show the most significant downfield shifts.

• X-ray Crystallography:

  • Principle: Provides the definitive, unambiguous structure of the complex in the solid state, including bond lengths, bond angles, and the precise coordination mode.[5][6]

  • Protocol: Grow single crystals of the complex suitable for diffraction. This often requires slow evaporation, solvent layering, or vapor diffusion techniques. Data is then collected on a single-crystal X-ray diffractometer.

  • Expected Results: A complete 3D structure that confirms the coordination number, geometry (e.g., distorted octahedral, trigonal bipyramidal), and the specific atoms of the ligand bound to the metal.[5][6]

Summary of Coordination Properties

The table below summarizes expected coordination behavior and characteristics for complexes of N-methyl-2-(pyridin-2-ylthio)ethanamine with various first-row transition metals.

Metal Ion	Expected Geometry (1:1 Complex)	Coordination Mode	Key Spectroscopic Features	Potential Applications
Co(II)	Tetrahedral or Octahedral	Tridentate (S,N,N)	Visible d-d transitions, Paramagnetic	Catalysis, Biological Activity
Ni(II)	Square Planar or Octahedral	Tridentate (S,N,N)	Visible d-d transitions	Catalysis[7]
Cu(II)	Distorted Square Pyramidal/Octahedral	Tridentate (S,N,N)	Broad d-d transition in Vis-NIR	Antimicrobial, Antifungal Agents
Zn(II)	Tetrahedral or Trigonal Bipyramidal	Tridentate (S,N,N)	Sharp ¹H NMR signals, shifts on coordination	Fluorescent Sensors, Drug Delivery
Fe(II/III)	Octahedral	Tridentate (S,N,N)	Charge-transfer bands, Spin-crossover possible[8]	Catalysis, Bioinorganic Modeling[8]
Pd(II)	Square Planar	Tridentate or Bidentate	Well-defined ¹H NMR, large coordination shifts	Cross-coupling Catalysis[9]

Applications in Research and Drug Development

The unique structural features of N-methyl-2-(pyridin-2-ylthio)ethanamine make its transition metal complexes promising candidates for several advanced applications.

• Anticancer and Antimicrobial Agents: The chelation of a metal ion can enhance the biological activity of a ligand. These complexes can interact with biological targets like DNA and enzymes, leading to cytotoxic or antimicrobial effects. The combination of a soft sulfur donor and aromatic pyridine ring can facilitate cell membrane permeability and target engagement.[3]

• Homogeneous Catalysis: The defined and stable coordination environment provided by the tridentate ligand can create catalytically active metal centers for a variety of organic transformations, such as oxidation, reduction, and carbon-carbon bond-forming reactions.[10][11][12] The ability to tune the electronic properties via the metal and steric properties via ligand modification is a key advantage.

• Bioinorganic Modeling: Complexes with this ligand can serve as structural and functional models for the active sites of metalloenzymes that feature histidine (pyridine-like) and methionine or cysteine (thioether/thiolate) residues in their coordination sphere.[5]

References

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• García-Álvarez, P., & Oro, L. A. (n.d.).
• Catalytic Application of Transition Metal Complexes of Thiosemicarbazone Ligands in Organic Reactions. (n.d.). Kabul University.
• Nakajima, Y., & Shimada, S. (n.d.). Catalysis using transition metal complexes featuring main group metal and metalloid compounds as supporting ligands. PMC.
• N-Methyl-2-(pyrimidin-2-ylthio)ethan-1-amine. (n.d.). ChemScene.
• N-[2-(pyridine-2-yl)ethyl]ethanamine trihydrochloride. (n.d.). Sigma-Aldrich.
• Sturner, K. K., et al. (n.d.). Crystal structure and Hirshfeld surface analysis of {2-[bis(pyridin-2-ylmethyl)
• Therapeutic Applications of Transition Metal Complexes. (2012, September 15). IOSR Journal.
• Advancements in Metal Complexation of Pyridine Derivatives (2022-2024): A Pathway to Enhanced Anticancer Potency. (2025, April 24). PubMed.
• Nakajima, Y., & Shimada, S. (n.d.). Catalysis using transition metal complexes featuring main group metal and metalloid compounds as supporting ligands. Royal Society of Chemistry.
• N-methyl-2-(pyridin-2-yl)-N-(pyridin-3-ylmethyl)ethanamine. (n.d.). PubChem.
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• Transition metal pyridine complexes. (n.d.). Wikipedia.
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• Üngör, Ö., et al. (2021, October 1). Pyridyl-Thioethers as Capping Ligands for the Design of Heteroleptic Fe(II) Complexes with Spin-Crossover Behavior. NSF Public Access Repository.
• Synthesis of Copper-Complexes.
• N,N′,X-bidentate versus N,N′,X-tridentate N-substituted 2-iminomethylpyridine- and 2-iminomethylquinoline-coordinated palladium(II) complexes. (n.d.).
• N-[2-(pyridine-2-yl)ethyl]ethanamine trihydrochloride, MilliporeSigma Supelco. (n.d.). Fisher Scientific.
• Copper(II) complexes containing N,N0-BIDENTATEN-(Pyridin-2-ylmethyl) aniline and Its derivatives: Synthesis, structure and magnetic property. (2025, August 7).
• Synthesis, structural study and X-ray structure determination of transition metal complexes of 4-phenyl-1-(1-(pyridin-2-yl) ethy. (2019, August 3). IOSR Journal.
• Reduction of copper(ii) complexes of tridentate ligands by nitric oxide and fluorescent detection of NO in methanol and water media. (n.d.). Royal Society of Chemistry.
• Synthesis, structural study and X-ray structure determination of transition metal complexes of 4-phenyl-1-(1-(pyridin-2-yl) ethylidene)thiosemicarbazide. (2019, August 3).
• Sahu, M., et al. (2022, March 15). Synthesis, characterization, X-ray crystal structure and Hirshfeld surface analysis of Ni(II) complex of 1,2-bis(pyridin-2-ylmethylene)hydrazine. European Journal of Chemistry.
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• Coordination chemistry of N,N,4-tris(pyridin-2-ylmethyl)aniline: a novel flexible, multimodal ligand. (n.d.). Royal Society of Chemistry.
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• Role of Pyridine Nitrogen in Palladium-Catalyzed Imine Hydrolysis: A Case Study of (E)-1-(3-bromothiophen-2-yl)-N-(4-methylpyridin-2-yl)methanimine. (2019, July 17). MDPI.
• Coordination Chemistry of Potentially S,N,Npy-Tridentate Thiosemicarbazones with the {Re(CO)
• N-[2-(pyridine-2-yl)ethyl]ethanamine trihydrochloride (846RB). (n.d.).

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Application Notes & Protocols: A Comprehensive Guide to the In Vitro and In Vivo Characterization of Thio-betahistine as a Histamine H3 Receptor Antagonist

Abstract: This document provides a detailed framework for researchers, scientists, and drug development professionals to comprehensively evaluate the histamine H3 receptor (H3R) antagonist properties of thio-betahistine, a novel derivative of betahistine. The protocols herein are designed to establish a robust pharmacological profile, beginning with fundamental in vitro binding affinity and progressing through functional antagonism and preliminary in vivo efficacy. Each experimental choice is rationalized to ensure scientific integrity and data reliability, grounding the methodologies in established principles of GPCR pharmacology.

Introduction: The Rationale for Targeting the Histamine H3 Receptor

This receptor exhibits high constitutive activity, meaning it can signal in the absence of an agonist.[2][5] Consequently, ligands can act as antagonists (blocking the action of agonists) or inverse agonists (reducing the basal, constitutive activity). Antagonism or inverse agonism at the H3R is a promising therapeutic strategy because it disinhibits the receptor, leading to an increase in the release of histamine and other neurotransmitters.[6][7] This mechanism underlies the potential of H3R antagonists/inverse agonists as treatments for a range of neurological and psychiatric conditions, including narcolepsy, Alzheimer's disease, and ADHD.[1][2]

Betahistine is a well-known drug used for vestibular disorders, acting as a weak H1 receptor agonist and a more potent H3 receptor antagonist.[8][9][10][11] Thio-betahistine, as a structural analog, warrants a thorough investigation to characterize its specific interaction with the H3R and determine its potential as a more potent or selective therapeutic agent. This guide outlines the critical procedures to achieve this characterization.

The H3 Receptor Signaling Cascade

Understanding the H3R signaling pathway is fundamental to designing and interpreting functional assays. Antagonism of this pathway is the primary therapeutic goal.

Caption: Experimental workflow for in vitro characterization.

Protocol: Radioligand Competition Binding Assay

Objective: To determine the binding affinity (Ki) of thio-betahistine for the human H3 receptor. This assay measures the ability of the unlabeled test compound to compete with a radiolabeled ligand for binding to the receptor. [12][13] Materials:

• Receptor Source: Membranes from HEK293 or CHO-K1 cells stably expressing the human H3 receptor.

• Radioligand: [3H]N-α-methylhistamine ([3H]NAMH), a high-affinity H3R agonist. [14][15][16]* Assay Buffer: 50 mM Tris-HCl, pH 7.4.

• Non-specific Binding Control: 10 µM unlabeled histamine or another potent H3R ligand.

• Test Compound: Thio-betahistine, dissolved in an appropriate vehicle (e.g., DMSO, water).

• Reference Compound: Pitolisant or ciproxifan (known H3R antagonists/inverse agonists).

• Instrumentation: 96-well filter plates, vacuum manifold, liquid scintillation counter, scintillation fluid.

Procedure:

• Membrane Preparation: Thaw frozen cell membrane aliquots on ice. Homogenize gently in ice-cold assay buffer and determine protein concentration (e.g., via BCA assay). Dilute to a final concentration of 5-20 µg of protein per well.

• Assay Plate Setup: In a 96-well plate, add reagents in the following order:

  • 25 µL Assay Buffer (for Total Binding) or 25 µL Non-specific Binding Control.

  • 25 µL of various concentrations of thio-betahistine, reference compound, or vehicle.

  • 50 µL of diluted [3H]NAMH (final concentration ~1-2 nM, near its Kd value).

  • 100 µL of diluted cell membranes to initiate the reaction.

• Incubation: Incubate the plate for 60-120 minutes at 25°C with gentle agitation. [16]4. Termination and Filtration: Terminate the binding reaction by rapid filtration through GF/B or GF/C filter plates pre-soaked in buffer, using a vacuum manifold. Wash the filters 3-4 times with ice-cold assay buffer to remove unbound radioligand.

• Quantification: Dry the filter plates. Add scintillation fluid to each well and count the radioactivity (in counts per minute, CPM) using a microplate scintillation counter.

Data Analysis:

• Calculate the percent specific binding for each concentration of thio-betahistine.

• Plot percent specific binding against the log concentration of thio-betahistine to generate a competition curve.

• Use non-linear regression (sigmoidal dose-response) to determine the IC50 value (the concentration of thio-betahistine that inhibits 50% of specific radioligand binding).

• Convert the IC50 to the inhibition constant (Ki) using the Cheng-Prusoff equation :

  • Ki = IC50 / (1 + [L]/Kd)

  • Where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Parameter	Example Value	Description
IC50	50 nM	Concentration of thio-betahistine causing 50% displacement of [3H]NAMH.
Ki	25 nM	Inhibition constant, a measure of binding affinity for the receptor.
Hill Slope	~1.0	Suggests competitive binding at a single site.

Protocol: [35S]GTPγS Binding Assay

Objective: To determine the functional antagonist activity of thio-betahistine by measuring its ability to inhibit agonist-stimulated G-protein activation. This assay measures the binding of a non-hydrolyzable GTP analog, [35S]GTPγS, to Gα subunits following receptor activation. [17][18][19]It is a highly robust method for GPCRs coupled to Gαi/o proteins. [17] Materials:

• Receptor Source: As in Protocol 2.2.

• Radioligand: [35S]GTPγS.

• Agonist: (R)-α-methylhistamine (RAMH) or another potent H3R agonist.

• Assay Buffer: 20 mM HEPES, 100 mM NaCl, 10 mM MgCl2, pH 7.4.

• GDP: Guanosine 5'-diphosphate (critical for maintaining low basal binding).

• Non-specific Binding Control: 10 µM unlabeled GTPγS.

• Test Compound: Thio-betahistine.

• Reference Compound: Pitolisant or ciproxifan.

• Instrumentation: As in Protocol 2.2.

Procedure:

• Assay Plate Setup: In a 96-well plate, add the following on ice:

  • Assay buffer.

  • Cell membranes (10-20 µg protein/well).

  • GDP (final concentration 1-10 µM).

  • Varying concentrations of thio-betahistine or reference compound.

• Pre-incubation: Pre-incubate the plate for 15-30 minutes at 30°C.

• Agonist Stimulation: Add the H3R agonist (RAMH) at a fixed concentration (typically its EC80 value, determined in a prior agonist-only experiment). For the antagonist curve, this is added to all wells except basal and non-specific binding controls.

• Initiate Reaction: Add [35S]GTPγS (final concentration 0.1-0.5 nM) to all wells to start the reaction.

• Incubation: Incubate for 30-60 minutes at 30°C with gentle shaking.

• Termination and Quantification: Terminate and quantify as described in Protocol 2.2 (Steps 4 & 5).

Data Analysis:

• Subtract non-specific binding from all other measurements.

• Plot the agonist-stimulated [35S]GTPγS binding against the log concentration of thio-betahistine.

• Use non-linear regression to determine the IC50 value, which represents the concentration of thio-betahistine that inhibits 50% of the agonist-stimulated response.

• The data can be used in a Schild analysis to determine the pA2 value, a classic measure of antagonist potency. This requires generating multiple agonist dose-response curves in the presence of different fixed concentrations of thio-betahistine.

Protocol: cAMP Accumulation Assay

Objective: To confirm the functional antagonism of thio-betahistine at the level of the primary second messenger, cAMP. Since H3R activation inhibits adenylyl cyclase, the assay measures the ability of thio-betahistine to reverse agonist-mediated inhibition of stimulated cAMP production. [3][20][21] Materials:

• Cell Line: Whole cells (e.g., CHO-K1) stably expressing the human H3 receptor.

• Adenylyl Cyclase Stimulator: Forskolin.

• Phosphodiesterase (PDE) Inhibitor: IBMX or Ro 20-1724 (to prevent cAMP degradation).

• Agonist: (R)-α-methylhistamine (RAMH).

• Test Compound: Thio-betahistine.

• cAMP Detection Kit: Commercially available kits based on HTRF, AlphaScreen, or ELISA.

Procedure:

• Cell Plating: Plate the H3R-expressing cells in 96- or 384-well plates and grow to ~90% confluency.

• Pre-treatment: Aspirate media and replace with stimulation buffer containing the PDE inhibitor. Add varying concentrations of thio-betahistine or a reference antagonist. Incubate for 15-30 minutes.

• Stimulation: Add a solution containing a fixed concentration of forsklin (e.g., 1-10 µM) and a fixed concentration of the H3R agonist RAMH (its EC80 value).

• Incubation: Incubate for 30 minutes at 37°C.

• Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration according to the manufacturer's protocol for the chosen detection kit.

Data Analysis:

• Generate a dose-response curve by plotting the cAMP level against the log concentration of thio-betahistine.

• The curve will show thio-betahistine restoring cAMP levels that were suppressed by the agonist.

• Calculate the IC50 (or EC50 for restoration) from the curve. This value represents the concentration of thio-betahistine that reverses 50% of the agonist's inhibitory effect.

• As with the GTPγS assay, a Schild analysis can be performed to obtain a pA2 value. [22][23]

  Assay	Parameter	Example Value	Interpretation
  [35S]GTPγS	Antagonist IC50	75 nM	Concentration to inhibit 50% of agonist-stimulated G-protein activation.
  cAMP	Antagonist IC50	90 nM	Concentration to reverse 50% of agonist-inhibited cAMP production.

  | Schild Analysis | pA2 | 7.5 | Logarithmic measure of antagonist potency, independent of agonist concentration. |

In Vivo Evaluation of Thio-betahistine

Following robust in vitro characterization, in vivo studies are essential to assess the compound's effects in a complex biological system, providing insights into its therapeutic potential.

Protocol: Novel Object Recognition Test (NORT) for Pro-Cognitive Effects

Objective: To evaluate the ability of thio-betahistine to reverse cognitive deficits in a rodent model. H3R antagonists are expected to have pro-cognitive effects. [6][7][24]This test leverages the innate preference of rodents to explore novel objects over familiar ones.

Model:

• Animals: Male Wistar rats or C57BL/6J mice.

• Amnesia Induction: A cholinergic antagonist like scopolamine or an NMDA antagonist like MK-801 can be used to induce a memory deficit. [7][24] Procedure:

• Habituation (Day 1): Allow each animal to freely explore the empty testing arena (e.g., a 40x40 cm open box) for 5-10 minutes to acclimate.

• Training/Familiarization (Day 2, T1):

  • Administer vehicle, thio-betahistine (e.g., 1, 5, 10 mg/kg, i.p.), or a reference drug.

  • After a set pre-treatment time (e.g., 30-60 min), administer the amnesic agent (e.g., scopolamine).

  • After another interval (e.g., 30 min), place the animal in the arena with two identical objects (A1 and A2) and allow it to explore for 5 minutes. Record the time spent exploring each object.

• Testing (Day 2 or 3, T2):

  • After a retention interval (e.g., 1 hour for short-term memory, 24 hours for long-term memory), place the animal back in the arena. [24]One of the familiar objects is replaced with a novel object (A and B).

  • Allow 5 minutes of exploration and record the time spent exploring the familiar object (T_familiar) and the novel object (T_novel).

Data Analysis:

• Calculate the Discrimination Index (DI) :

  • DI = (T_novel - T_familiar) / (T_novel + T_familiar)

• Interpretation:

  • Vehicle-treated (non-amnesic) animals should show a positive DI (preference for the novel object).

  • Amnesic agent-treated animals should show a DI near zero (no preference).

  • Effective doses of thio-betahistine should significantly increase the DI in amnesic animals, indicating a reversal of the memory deficit.

Treatment Group	Discrimination Index (DI) (Mean ± SEM)	Interpretation
Vehicle + Saline	0.45 ± 0.05	Normal memory function.
Scopolamine + Vehicle	0.02 ± 0.03	Scopolamine-induced amnesia.
Scopolamine + Thio-betahistine (5 mg/kg)	0.41 ± 0.06	Reversal of amnesia, pro-cognitive effect.

Protocol: In Vivo Microdialysis for Neurotransmitter Release

Objective: To directly measure whether H3R antagonism by thio-betahistine increases the release of histamine or acetylcholine in specific brain regions. [6][7] Procedure:

• Surgical Implantation: Anesthetize the animal and stereotaxically implant a microdialysis guide cannula targeting a brain region rich in H3 receptors, such as the prefrontal cortex or hippocampus.

• Recovery: Allow the animal to recover for several days.

• Microdialysis: On the day of the experiment, insert a microdialysis probe through the guide cannula. Perfuse the probe with artificial cerebrospinal fluid (aCSF) at a low flow rate (e.g., 1-2 µL/min).

• Baseline Collection: Collect dialysate samples every 20-30 minutes for at least 90-120 minutes to establish a stable baseline of neurotransmitter levels.

• Drug Administration: Administer thio-betahistine (i.p. or p.o.).

• Post-treatment Collection: Continue collecting dialysate samples for several hours.

• Analysis: Analyze the concentration of histamine, acetylcholine, or other neurotransmitters in the dialysate samples using a highly sensitive method like HPLC coupled with electrochemical or mass spectrometric detection.

Data Analysis:

• Express neurotransmitter levels as a percentage of the average baseline concentration.

• Compare the post-treatment levels to baseline to determine the effect of thio-betahistine. A significant increase in histamine and/or acetylcholine would provide direct evidence of the in vivo mechanism of action.

Conclusion

The systematic application of these protocols will enable a comprehensive pharmacological characterization of thio-betahistine. By progressing from fundamental receptor binding assays to functional in vitro and in vivo models, researchers can build a robust data package. This package will define thio-betahistine's affinity and potency as an H3R antagonist and provide crucial proof-of-concept for its potential therapeutic effects on cognition and neurotransmitter balance, paving the way for further preclinical development.

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Introduction: The Art and Science of Crystallizing Pyridine-Thioether Amine Complexes

An in-depth guide to obtaining high-quality single crystals of pyridine-thioether amine complexes, tailored for researchers and drug development professionals. This document provides a foundational understanding of crystallization principles, detailed step-by-step protocols for core techniques, and a systematic approach to troubleshooting common challenges.

Pyridine-thioether amine ligands are a versatile class of chelating agents in coordination chemistry. The combination of a soft thioether donor, a borderline pyridine nitrogen, and a hard amine group allows for the stabilization of a wide range of metal ions in various oxidation states. These resulting complexes are of significant interest in fields such as catalysis, bioinorganic chemistry, and materials science[1][2]. However, the successful structural characterization of these compounds via Single Crystal X-ray Diffraction (SCXRD) is entirely contingent on the ability to grow high-quality single crystals—a process that is often more art than science.

The inherent flexibility of the thioether and amine linkages can lead to conformational disorder, while the varied polarity of the ligand components can create solubility challenges. This guide, designed for both novice and experienced researchers, demystifies the crystallization process for these specific complexes. It moves beyond simple recipes to explain the underlying principles, empowering the scientist to make informed decisions and troubleshoot effectively.

Chapter 1: Foundational Principles of Crystallization

To manipulate crystallization, one must first understand its fundamental steps. The entire process hinges on creating a supersaturated solution from which the solute (your complex) can no longer remain dissolved and begins to form an ordered, solid lattice.

• Supersaturation : This is the metastable state where the concentration of the complex in the solvent is higher than its thermodynamic solubility limit. All crystallization techniques are simply different methods to achieve and control this state.[3]

• Nucleation : This is the initial formation of a stable, ordered microscopic cluster of molecules from the supersaturated solution. It is the most critical and often most difficult step.[4] Too many nucleation sites lead to a shower of tiny, unusable microcrystals. The goal is to encourage a few nucleation events.[4][5]

• Crystal Growth : Once a stable nucleus has formed, it acts as a template for further molecules to deposit from the solution, allowing the crystal to grow in size. This process is typically exothermic.[4] The key to growing large, well-defined crystals is to ensure this growth phase is slow and steady. Rapid growth often traps impurities and solvent molecules, leading to poor crystal quality.[6][7]

Figure 1. The journey from a solution to single crystals, highlighting critical states and potential outcomes.

Chapter 2: Pre-Crystallization: Setting the Stage for Success

The success of a crystallization experiment is often determined before the first vial is even set up. Careful preparation is paramount.

Purity of the Complex

Crystallization is not a substitute for purification. Attempting to crystallize an impure sample is a common point of failure. Impurities can inhibit nucleation, disrupt crystal lattice formation, or co-crystallize with your product. A minimum purity of 90% is recommended before attempting to grow crystals for SCXRD.[6]

• Recommendation : Purify your complex using column chromatography or preparative TLC. For pyridine-based compounds, tailing on silica gel can be an issue; this can often be mitigated by adding a small amount of a base like triethylamine to the eluent.[8] After purification, ensure the complex is free of residual solvents.

Solubility Assessment: The "Line-of-Vials"

Before choosing a technique, you must understand your complex's solubility. A "line-of-vials" approach is an efficient way to screen multiple solvents.[9]

• Place a small amount (1-3 mg) of your complex into a series of small, clean vials.

• To each vial, add a small volume (e.g., 0.2 mL) of a different solvent, covering a range of polarities (e.g., hexane, toluene, dichloromethane, ethyl acetate, acetonitrile, ethanol, water).

• Observe the solubility at room temperature.

• Gently warm the vials that did not show full dissolution to check for temperature-dependent solubility.

The ideal crystallization solvent is one in which your compound is moderately soluble or one in which it is sparingly soluble at room temperature but readily soluble when heated.[4][5] Avoid solvents in which the complex is either completely insoluble or extremely soluble, as these tend to result in no crystals or very small ones.[5]

Strategic Solvent Selection

The choice of solvent is the most critical variable. It influences not only solubility but also crystal packing and morphology.[10]

• Polarity and Hydrogen Bonding : Pyridine-thioether amine complexes have both hydrogen bond donors (amine N-H) and acceptors (pyridine N, thioether S). Solvents capable of hydrogen bonding (e.g., alcohols) can compete for these sites and may hinder the formation of the intermolecular interactions necessary for a stable crystal lattice.[6] Conversely, they can sometimes facilitate crystallization by bridging molecules.

• Solvent Coordination : Be cautious with highly polar, coordinating solvents like DMSO, DMF, and acetonitrile. These can act as ligands, potentially displacing your pyridine-thioether amine ligand or coordinating to a vacant site on the metal center, leading to an unexpected product.[11] DMSO is particularly difficult to remove due to its high boiling point and can be an oxidant for sensitive complexes.[12]

• Volatility : The volatility of the solvent is key to the chosen technique. Highly volatile solvents like dichloromethane (DCM) or diethyl ether are often unsuitable for slow evaporation but can be excellent as anti-solvents in diffusion methods.[6]

Solvent Class	Examples	Typical Use Case for Pyridine-Thioether Amine Complexes
Non-Polar	Hexane, Heptane, Toluene	Primarily as anti-solvents in diffusion/layering techniques. Toluene can sometimes be a good primary solvent.
Chlorinated	Dichloromethane (DCM), Chloroform	Good primary solvents due to their ability to dissolve a wide range of complexes. Best for diffusion/layering due to high volatility.[10]
Ethers	Diethyl Ether, THF	Diethyl ether is a classic anti-solvent. THF can be a primary solvent.
Esters	Ethyl Acetate	A good medium-polarity choice that often yields high-quality crystals for organic and coordination complexes.[6]
Alcohols	Methanol, Ethanol, Isopropanol	Can be good primary solvents, but be mindful of hydrogen bonding competition. Ethanol is a very common and successful choice.[13]
Nitriles	Acetonitrile (MeCN)	A polar solvent that can be effective, but has a strong tendency to coordinate to metal centers.[11]
Aprotic Polar	DMF, DMSO	Use with extreme caution. Generally avoided due to high boiling points and strong coordinating ability.[11][12]

The Influence of the Counter-ion

For cationic complexes, the choice of counter-ion is a powerful yet often overlooked variable. The size, shape, and charge of the counter-ion can dramatically affect crystal packing and even the geometry of the complex itself.[5][14][15]

• Mechanism of Action : Different counter-ions participate in different non-covalent interactions (hydrogen bonding, ion pairing), which can direct the formation of a well-ordered 3D lattice.[16] Ions of similar size to the complex tend to pack more efficiently.[4]

• Practical Application : If you are struggling to crystallize a complex with a given counter-ion (e.g., chloride), perform a salt metathesis reaction to exchange it for another.[4] Good candidates to try include BF₄⁻, PF₆⁻, ClO₄⁻, and CF₃SO₃⁻. Avoid large, conformationally flexible counter-ions like tetrabutylammonium.[4]

Chapter 3: Core Crystallization Protocols

There is no single "best" method. It is highly recommended to set up multiple small-scale experiments in parallel using different techniques and solvent systems.[9]

Method 1: Slow Evaporation

This is the simplest technique and a good starting point for moderately volatile solvents.[4][5]

• Principle : The concentration of the complex is slowly increased as the solvent evaporates, eventually reaching supersaturation and inducing crystallization.

• Best For : Air-stable compounds where a suitable solvent of moderate volatility (e.g., ethanol, ethyl acetate, toluene) has been identified.[13]

• Protocol :

  • Prepare a nearly saturated solution of your complex (5-15 mg) in a suitable solvent (0.5-2 mL) in a clean vial. Gentle heating can be used to aid dissolution.[13]

  • Filter the solution through a small plug of cotton or glass wool in a pipette into a clean crystallization vessel (a small vial or NMR tube works well).[9] This removes any dust or particulate matter that could act as unwanted nucleation sites.

  • Cover the vessel in a way that allows for slow solvent exchange. A cap with a needle hole, or aluminum foil with a few pinpricks, is effective.[5][17] The rate of evaporation can be controlled by the size and number of holes.

  • Place the vial in a quiet, vibration-free location and leave it undisturbed for several days to weeks.[13]

Method 2: Vapor Diffusion

This is arguably the most versatile and successful method, especially for small quantities of material.[4][6]

• Principle : A solution of the complex is placed in a small open vial. This vial is then sealed inside a larger chamber containing a more volatile "anti-solvent" in which the complex is insoluble. The anti-solvent vapor slowly diffuses into the complex solution, reducing its solubility and causing crystals to form.[4]

• Best For : When you have a good solvent for your complex and a miscible, more volatile anti-solvent. This is excellent for sensitive compounds as it occurs in a closed system.

• Protocol :

  • In a small vial (e.g., a 1-dram vial), dissolve your complex (2-10 mg) in a minimal amount of a "good" solvent (e.g., DCM, THF, acetonitrile).

  • In a larger vial or jar (e.g., a 20 mL scintillation vial), add 2-5 mL of a volatile anti-solvent (e.g., pentane, hexane, diethyl ether).

  • Carefully place the small, open vial containing your solution inside the larger jar. Ensure the liquid levels are such that there is no risk of mixing.

  • Seal the larger jar tightly and store it in a vibration-free location.

  • Crystals typically form at the solution surface, on the vial walls, or at the bottom over 1-2 weeks. Placing the setup in a refrigerator can slow the diffusion rate, often leading to larger crystals.[6][10]

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• 10. Getting crystals your crystallographer will treasure: a beginner’s guide - PMC [pmc.ncbi.nlm.nih.gov]
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• 17. researchgate.net [researchgate.net]

Technical Notes & Optimization

Preventing oxidation of thioether to sulfoxide in pyridine derivatives

Preventing Unwanted Oxidation of Thioethers to Sulfoxides

Welcome to our technical support center. This guide is designed for researchers, scientists, and drug development professionals who are encountering challenges with the unintended oxidation of thioether functionalities in pyridine-containing molecules. As a Senior Application Scientist, my goal is to provide you with not only practical solutions but also the underlying scientific principles to empower your experimental design.

Unwanted oxidation of a thioether to a sulfoxide can be a significant impediment in a synthetic route, leading to undesired byproducts, reduced yields, and purification challenges. The sulfur atom in a thioether is electron-rich and thus susceptible to oxidation. This issue is particularly pertinent in pyridine derivatives, where the electronic nature of the heterocycle can influence the reactivity of its substituents. This guide provides a comprehensive overview of the causes of this side reaction and offers a range of troubleshooting strategies to maintain the integrity of your thioether group.

Frequently Asked Questions (FAQs)

Q1: Why is the thioether in my pyridine derivative so easily oxidized to a sulfoxide?

The sulfur atom in a thioether possesses lone pairs of electrons, making it a nucleophilic center that is susceptible to attack by oxidizing agents. The oxidation state of sulfur can range from -2 in a thioether to +4 in a sulfoxide and +6 in a sulfone. In the context of pyridine derivatives, the electronic properties of the pyridine ring can further influence the reactivity of the thioether. Electron-donating groups on the pyridine ring can increase the electron density on the sulfur atom, making it even more prone to oxidation. Conversely, electron-withdrawing groups can decrease its nucleophilicity, potentially slowing down the oxidation process[1][2].

Q2: What are the most common culprits (oxidizing agents) I should be aware of?

Many common laboratory reagents can cause unintended thioether oxidation. These include:

• Peroxides: Hydrogen peroxide (H₂O₂), meta-chloroperoxybenzoic acid (m-CPBA), and other peroxy acids are potent oxidants for thioethers. While H₂O₂ itself can be a slow oxidant for thioethers under near-physiological conditions, its reactivity can be enhanced by catalysts[3][4].

• Strong Oxidants: Reagents like potassium permanganate (KMnO₄) and chromic acid (H₂CrO₄) are generally too harsh and will readily oxidize thioethers[5][6].

• Reactive Oxygen Species (ROS): In some reaction media, particularly those involving photochemistry or certain metal catalysts, reactive oxygen species like singlet oxygen or superoxide can be generated, leading to thioether oxidation[3][7][8].

• Hypochlorite: Sodium hypochlorite (NaOCl), the active ingredient in bleach, is a very fast and effective oxidant for thioethers[3][4].

Q3: How can I confirm that my thioether has been oxidized?

Several analytical techniques can be used to identify the formation of a sulfoxide:

• Nuclear Magnetic Resonance (NMR) Spectroscopy:

  • ¹H NMR: The protons on the carbons adjacent to the sulfur (α-protons) will typically shift downfield (to a higher ppm value) upon oxidation to a sulfoxide due to the electron-withdrawing nature of the S=O bond.

  • ¹³C NMR: Similarly, the α-carbons will also experience a downfield shift.

• Mass Spectrometry (MS): The molecular weight of the product will increase by 16 atomic mass units (the mass of one oxygen atom) for each thioether that is oxidized to a sulfoxide.

• Infrared (IR) Spectroscopy: The formation of a sulfoxide will result in a characteristic strong absorption band for the S=O stretch, typically in the range of 1000-1100 cm⁻¹.

Q4: Can the pyridine nitrogen be oxidized to an N-oxide as well?

Yes, the nitrogen atom of the pyridine ring is also a nucleophilic site and can be oxidized to a pyridine N-oxide, especially with peroxy acids[9]. The relative rate of thioether oxidation versus N-oxidation depends on several factors, including the specific oxidant used, the reaction conditions, and the electronic and steric environment of both the sulfur and nitrogen atoms[10][11]. In some cases, both oxidations can occur, leading to a mixture of products.

Troubleshooting Guides: Strategies to Prevent Thioether Oxidation

If you are observing undesired sulfoxide formation, consider the following strategies. A logical workflow for troubleshooting this issue is presented below.

Caption: Troubleshooting workflow for preventing thioether oxidation.

Strategy 1: Judicious Choice of Oxidizing Agent

The most direct approach is to use an oxidant that is selective for the desired transformation while leaving the thioether untouched. The choice of oxidant is highly dependent on the specific reaction you are trying to achieve (e.g., alcohol oxidation, epoxidation, etc.).

Table 1: Comparison of Common Oxidizing Agents and Their Effect on Thioethers

Oxidizing Agent	Typical Application	Effect on Thioethers	Recommendation for Avoiding Thioether Oxidation
Chromic Acid (H₂CrO₄), KMnO₄	Oxidation of alcohols	High Risk: Readily oxidizes thioethers to sulfoxides and sulfones.[6][12]	Avoid.
m-CPBA, Peroxy Acids	Epoxidation, Baeyer-Villiger	Very High Risk: Highly reactive towards thioethers.	Avoid. Use alternative epoxidation or oxidation reagents if possible.
Dess-Martin Periodinane (DMP)	Oxidation of alcohols to aldehydes/ketones	Low to Moderate Risk: Generally mild and selective for alcohols.[5][13]	Recommended for alcohol oxidations.
Swern Oxidation	Oxidation of alcohols to aldehydes/ketones	Low Risk: Generally chemoselective for alcohols.	Recommended for alcohol oxidations.
Pyridinium Chlorochromate (PCC)	Oxidation of primary alcohols to aldehydes	Low to Moderate Risk: Milder than chromic acid, but can still cause oxidation.[5][6]	Use with caution. DMP or Swern are often safer choices.
Sodium Hypochlorite (NaOCl)	Various oxidations	Very High Risk: Rapidly oxidizes thioethers.[3][4]	Avoid.

Field Insight: For the oxidation of alcohols in the presence of a thioether, Dess-Martin periodinane (DMP) or a Swern oxidation are often the methods of choice due to their mild and generally non-acidic reaction conditions.[5][13]

Strategy 2: Modification of Reaction Conditions

Fine-tuning your reaction parameters can significantly impact the selectivity of your transformation.

• Temperature: Oxidation reactions are often exothermic. Running your reaction at a lower temperature (e.g., 0 °C or -78 °C) can slow down the rate of the undesired thioether oxidation more than the desired reaction, thus improving selectivity.

• Reaction Time: Monitor your reaction closely (e.g., by TLC or LC-MS) and quench it as soon as the starting material is consumed to minimize over-oxidation of the product.

• pH Control: The reactivity of some oxidants is pH-dependent. Buffering the reaction mixture may help to suppress side reactions. For instance, some metal-catalyzed oxidations can be influenced by the acidity of the medium.

Strategy 3: Employ a Protecting Group Strategy

If the thioether is not involved in the desired reaction, a robust strategy is to temporarily protect it. This involves converting the thioether to a less reactive species, carrying out the desired transformation, and then regenerating the thioether.

A common method is the formation of a sulfonium salt, which is resistant to oxidation.

Experimental Protocol: Protection of a Thioether as a Sulfonium Salt

• Protection:

  • Dissolve the pyridine thioether (1.0 equiv) in a suitable solvent such as dichloromethane (DCM) or acetonitrile.

  • Add a slight excess of a reactive alkyl halide, such as methyl iodide (MeI) or benzyl bromide (BnBr) (1.1 equiv).

  • Stir the reaction at room temperature until the formation of the sulfonium salt is complete (monitor by TLC or LC-MS).

  • The resulting sulfonium salt can often be precipitated with a less polar solvent like diethyl ether and isolated by filtration.

• Perform the Desired Reaction:

  • Use the isolated sulfonium salt in your subsequent reaction (e.g., oxidation of another functional group). The positively charged sulfur is now deactivated towards further oxidation.

• Deprotection:

  • The thioether can be regenerated from the sulfonium salt by nucleophilic demethylation.

  • A common method is to heat the sulfonium salt with a nucleophile like sodium thiophenoxide in a solvent such as DMF or to use a strong nucleophilic amine.

Caption: General scheme for thioether protection as a sulfonium salt.

Strategy 4: Use of Reactive Oxygen Species (ROS) Scavengers

If the unwanted oxidation is suspected to be caused by trace amounts of reactive oxygen species (ROS) generated in situ, the addition of a scavenger can be effective. This is particularly relevant in photochemical reactions or reactions involving metal catalysts that can cycle through different oxidation states.

Table 2: Common ROS Scavengers and Their Targets

Scavenger	Target ROS	Notes
Sodium Azide (NaN₃)	Singlet Oxygen (¹O₂)	Often used in photochemical reactions.
1,4-Diazabicyclo[2.2.2]octane (DABCO)	Singlet Oxygen (¹O₂)	A common amine-based scavenger.
Vitamin E (α-tocopherol)	Peroxyl Radicals	A chain-breaking antioxidant that can terminate radical processes.[14]
Glutathione (GSH)	H₂O₂, ¹O₂, OH•	A biological antioxidant that can scavenge a variety of ROS.[15]

Application Note: Add a catalytic or stoichiometric amount of the appropriate scavenger to your reaction mixture before initiating the reaction. The choice of scavenger should be compatible with your other reagents and reaction conditions.

References

• Aqueous Photocatalytic Oxidation of Thioethers with Polydiacetylene Micelle Nanoreactors. (n.d.). Wiley Online Library. [Link]

• Proposed mechanism for catalytic oxidation of thioethers to prepare sulfones. (n.d.). ResearchGate. [Link]

• Selective Photocatalytic Oxidation of Thioethers to Sulfoxides Mediated by a Carbon Nanotube‐Porphyrin Nanohybrid. (n.d.). Wiley Online Library. [Link]

• Matteucci, M., Bhalay, G., & Bradley, M. (2003). Mild and Highly Chemoselective Oxidation of Thioethers Mediated by Sc(OTf)3. Organic Letters, 5(3), 235–237. [Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. (2020). ACS Publications. [Link]

• Highly efficient oxidation of various thioethers catalyzed by organic ligand-modified polyoxomolybdates. (2022). Royal Society of Chemistry. [Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. (2020). National Institutes of Health. [Link]

• Thiol Protecting Groups. (n.d.). Thieme. [Link]

• Reagent Friday: PCC (Pyridinium Chlorochromate). (2015). Master Organic Chemistry. [Link]

• Influence of steric hindrance on the core geometry and sulfoxidation chemistry of carboxylate-rich diiron(II) complexes. (2007). PubMed. [Link]

• Pyridine Modifications Regulate Electronics and Reactivity of Fe-Pyridinophane Complexes. (n.d.). ACS Publications. [Link]

• Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis. (2020). ResearchGate. [Link]

• Oxidation-Reduction Reactions of Organic Compounds- An Overview. (2014). Chemistry LibreTexts. [Link]

• Reactions of Thiols. (2021). Chemistry Steps. [Link]

• Oxidation of Organic Compounds Using Water as the Oxidant with H2 Liberation Catalyzed by Molecular Metal Complexes. (2022). National Institutes of Health. [Link]

• Appendix 6: Protecting groups. (n.d.). Oxford University Press. [Link]

• C3 Selective Hydroxylation of Pyridines via Photochemical Valence Isomerization of Pyridine N-Oxides. (2024). ACS Publications. [Link]

• Oxidation and Reduction Reactions. (n.d.). University of California, Irvine. [Link]

• Investigation of electronic effects in the pyridine and pyridine N-oxide rings. Part 3. Reactions of substituted 2-carboxypyridine N-oxides with diazodiphenylmethane. (1976). Royal Society of Chemistry. [Link]

• The electrochemical oxidation of a thioether to form an API intermediate and the effects of substrate electronics on impurity formation. (n.d.). Royal Society of Chemistry. [Link]

• Electronic Effects in 4-Substituted Bis(imino)pyridines and the Corresponding Reduced Iron Compounds. (2012). ResearchGate. [Link]

• Synthesis of sulfoxides by oxidation. (n.d.). Organic Chemistry Portal. [Link]

• Scavenging of reactive oxygen and nitrogen species with nanomaterials. (n.d.). National Institutes of Health. [Link]

• Protecting groups in organic synthesis. (2008). SlideShare. [Link]

• Oxidative Dearomatization of Pyridines. (n.d.). National Institutes of Health. [Link]

• Reactive oxygen species (ROS) scavenging biomaterials for anti-inflammatory diseases: from mechanism to therapy. (2023). National Institutes of Health. [Link]

• Reactive oxygen species (ROS) and response of antioxidants as ROS-scavengers during environmental stress in plants. (2015). Frontiers in Environmental Science. [Link]

• Molecular Mechanisms behind Free Radical Scavengers Function against Oxidative Stress. (2017). IntechOpen. [Link]

• ChemInform Abstract: Interaction Between Functional Groups and Its Consequences in Oxidation of Thioethers. (n.d.). ResearchGate. [Link]

• PROTECTING GROUPS. (n.d.). University of California, Los Angeles. [Link]

• Chemoselective thioether oxidation. (2022). Reddit. [Link]

• Thermodynamic study of steric effects on the formation of tetrahedral pyridine-base complexes of cadmium(II) halides. (1985). Royal Society of Chemistry. [Link]

• C–H Halogenation of Pyridyl Sulfides Avoiding the Sulfur Oxidation: A Direct Catalytic Access to Sulfanyl Polyhalides and Polyaromatics. (n.d.). National Institutes of Health. [Link]

• Protecting group. (n.d.). Wikipedia. [Link]

• Synthesis and oxidation of some azole-containing thioethers. (2011). Beilstein Journal of Organic Chemistry. [Link]

• Steric hindrance controls pyridine nucleotide specificity of a flavin-dependent NADH:quinone oxidoreductase. (2019). PubMed. [Link]

• Catalytic Enantioselective Pyridine N-Oxidation. (n.d.). ChemRxiv. [Link]

• Effect of the heterocyclic ring-fusion on the photochemical reactivity of 1,4-dihydropyridines, polyhydroquinolines, and decahydroacridine-1,8-diones. (2024). ResearchGate. [Link]

• Recent trends in the chemistry of pyridine N-oxides. (2001). ARKIVOC. [Link]

• Thiols And Thioethers. (2015). Master Organic Chemistry. [Link]

Sources

• 1. Pyridine Modifications Regulate Electronics and Reactivity of Fe-Pyridinophane Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. (PDF) Electronic Effects in 4-Substituted [research.amanote.com]
• 3. Thioether Oxidation Chemistry in Reactive Oxygen Species (ROS)-Sensitive Trigger Design: A Kinetic Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. masterorganicchemistry.com [masterorganicchemistry.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. Aqueous Photocatalytic Oxidation of Thioethers with Polydiacetylene Micelle Nanoreactors - PMC [pmc.ncbi.nlm.nih.gov]
• 8. d-nb.info [d-nb.info]
• 9. arkat-usa.org [arkat-usa.org]
• 10. Influence of steric hindrance on the core geometry and sulfoxidation chemistry of carboxylate-rich diiron(II) complexes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Investigation of electronic effects in the pyridine and pyridine N-oxide rings. Part 3. Reactions of substituted 2-carboxypyridine N-oxides with diazodiphenylmethane - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 12. chemistry.ucr.edu [chemistry.ucr.edu]
• 13. merckmillipore.com [merckmillipore.com]
• 14. Reactive oxygen species (ROS) scavenging biomaterials for anti-inflammatory diseases: from mechanism to therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Frontiers | Reactive oxygen species (ROS) and response of antioxidants as ROS-scavengers during environmental stress in plants [frontiersin.org]

Technical Support Center: Yield Optimization for 2-(2-methylaminoethylthio)pyridine Synthesis

Welcome to the Technical Support Center. As Application Scientists, we understand that synthesizing 2-(2-methylaminoethylthio)pyridine—a critical thioether intermediate for various pharmacophores—presents unique chemoselectivity and stability challenges. This guide bypasses generic advice to provide you with a causality-driven, self-validating framework for optimizing your nucleophilic aromatic substitution (SNAr) workflows.

Mechanistic Causality & Reaction Pathway

The synthesis of 2-(2-methylaminoethylthio)pyridine relies on the SNAr reaction between 2-chloropyridine and 2-(methylamino)ethanethiol. The electron-withdrawing nature of the pyridine nitrogen activates the C-2 position toward nucleophilic attack, stabilizing the critical anionic Meisenheimer complex 1[1].

However, 2-(methylamino)ethanethiol is an ambidentate nucleophile. The primary mode of failure in this synthesis is poor chemoselectivity, as both the thiol and the secondary amine can attack the electrophile 2[2]. Success dictates exploiting the pKa differential between the thiol (~8.5) and the amine (~10.5) to selectively generate the highly reactive thiolate anion.

Reaction pathway and competing side reactions in the SNAr synthesis of the target thioether.

Critical Optimization Data

To troubleshoot effectively, compare your current parameters against our optimized matrix. Notice how base strength and solvent polarity directly dictate the S:N chemoselectivity ratio.

Entry	Base (Equivalents)	Solvent	Temp (°C)	Time (h)	Conversion (%)	S:N Selectivity	Isolated Yield (%)
1	NaOH (2.5)	H₂O/EtOH	80	12	>95	3:1	45
2	Cs₂CO₃ (2.5)	DMF	90	8	>95	5:1	62
3	DIPEA (3.0)	DMSO	65	14	85	>20:1	79
4	K₂CO₃ (2.5)	DMF	65	12	98	>20:1	88

Troubleshooting Guide & FAQs

Q1: My reaction yields a complex mixture of S-arylated and N-arylated products. How can I improve chemoselectivity? Causality: While sulfur is softer and intrinsically more nucleophilic than nitrogen, using excessively strong bases (like NaOtBu or NaOH) or high temperatures will fully deprotonate the secondary amine, leading to competitive N-arylation 2[2]. Solution: Switch to a milder base like anhydrous K₂CO₃. Its basicity is sufficient to quantitatively generate the thiolate without activating the amine. Maintain the reaction temperature strictly at or below 65 °C to favor the kinetic soft-soft interaction between the thiolate and the C-2 carbon.

Q2: I am observing significant amounts of a non-polar byproduct, which NMR suggests is a disulfide. How do I prevent this? Causality: Aliphatic thiols are highly susceptible to oxidative dimerization into disulfides in the presence of trace oxygen and basic conditions. Solution: Implement strict Schlenk techniques. Degas your DMF by sparging with Argon for at least 30 minutes prior to use. If disulfide formation persists, add a catalytic amount (0.05 eq) of a non-nucleophilic reducing agent like TCEP (Tris(2-carboxyethyl)phosphine) to the mixture to continuously reduce in-situ formed disulfides back to the reactive thiol.

Q3: The reaction stalls at 60% conversion even with excess nucleophile. Why? Causality: 2-chloropyridine is less reactive towards SNAr than 2-fluoropyridine due to the lower electronegativity of chlorine, which provides less stabilization to the transition state 3[3]. Furthermore, trace water can competitively hydrolyze the halopyridine to 2-pyridone, consuming the electrophile. Solution: Ensure absolute anhydrous conditions. If conversion remains low, do not increase the temperature (which ruins S:N selectivity). Instead, slightly increase the concentration of the reaction mixture (from 0.2 M to 0.5 M) to drive the bimolecular collision rate.

Self-Validating Standard Operating Procedure (SOP)

This protocol is engineered with built-in validation checkpoints to ensure process integrity at every step.

Step 1: Reagent Preparation & Degassing

• Action: In an oven-dried, argon-purged 100 mL round-bottom flask, dissolve 2-(methylamino)ethanethiol hydrochloride (1.1 eq, 11 mmol) in anhydrous, argon-sparged DMF (25 mL, ~0.4 M).

• Causality: Using the hydrochloride salt of the aminothiol prevents premature oxidation during storage. Sparging DMF removes dissolved O₂, preventing disulfide dimerization.

• Validation Checkpoint: The solution must remain perfectly colorless. A yellow tint indicates trace oxidation has already occurred.

Step 2: Base Activation

• Action: Add finely powdered, anhydrous K₂CO₃ (2.5 eq, 25 mmol) in one portion. Stir vigorously at room temperature for 20 minutes.

• Causality: The first equivalent of base neutralizes the HCl salt; the second deprotonates the thiol. The 0.5 eq excess acts as an acid scavenger for the SNAr byproduct.

• Validation Checkpoint: The mixture will transition into a fine, opaque white suspension. Spot an aliquot on wet pH paper; it should read ~9.5–10.0.

Step 3: Electrophile Addition

• Action: Add 2-chloropyridine (1.0 eq, 10 mmol) dropwise over 5 minutes via syringe.

• Causality: Dropwise addition prevents high local concentrations of the electrophile, minimizing the statistical probability of di-alkylation.

• Validation Checkpoint: Monitor the internal temperature. The reaction is mildly exothermic; the temperature should not exceed 30 °C during addition.

Step 4: SNAr Execution

• Action: Equip the flask with a reflux condenser and heat the mixture to 65 °C for 12 hours under a positive pressure of Argon.

• Causality: 65 °C provides the exact activation energy required for Meisenheimer complex formation without crossing the energy barrier for N-arylation.

• Validation Checkpoint: Perform TLC analysis (Eluent: DCM:MeOH 9:1). The starting 2-chloropyridine (UV active, Rf ~0.8) should be consumed. The product will appear as a new UV-active spot at Rf ~0.4 that stains intensely yellow/brown with KMnO₄ (indicating the presence of the secondary amine/thioether).

Step 5: Quench & Workup

• Action: Cool to room temperature. Quench by pouring the mixture into 100 mL of ice-cold, degassed water. Extract with Ethyl Acetate (3 × 50 mL). Wash the combined organic layers with 5% aqueous LiCl (3 × 30 mL) and brine, dry over Na₂SO₄, and concentrate in vacuo.

• Causality: Aqueous LiCl is highly effective at partitioning DMF out of the organic layer.

• Validation Checkpoint: The final crude oil should be pale yellow. A dark brown oil indicates product degradation/oxidation during the workup phase. Purify via flash chromatography on neutral alumina (silica will cause severe streaking of the amine).

References

• Recent trends for chemoselectivity modulation in one-pot organic transformations , PMC (National Institutes of Health),[Link]

• Synthesis and Late-Stage Functionalization of Complex Molecules through C–H Fluorination and Nucleophilic Aromatic Substitution , Journal of the American Chemical Society (ACS),[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent trends for chemoselectivity modulation in one-pot organic transformations - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting Cyclization Side Reactions in Amino-Thioether Synthesis

Welcome to the Amino-Thioether Synthesis Support Center. Bifunctional molecules containing both amines and thioethers (or their precursors) are highly susceptible to unwanted intramolecular cyclizations. Because the nitrogen lone pair and sulfur atoms are highly polarizable and nucleophilic, they frequently attack adjacent electrophilic centers faster than intermolecular reagents can react.

This guide provides mechanistic insights, diagnostic FAQs, and validated protocols to help you suppress these side reactions and optimize your yields.

🔍 Diagnostic FAQ: Identifying and Resolving Side Reactions

Q1: I am synthesizing an amino-thioether via nucleophilic substitution of a haloalkylamine with a thiolate. My yield is near zero, and LC-MS shows a mass corresponding to the loss of the halide but no thioether incorporation. What is happening? A: You are observing the formation of an aziridinium ion or a related cyclic amine. Because the primary or secondary amine is highly nucleophilic, it attacks the adjacent electrophilic carbon bearing the halide. This intramolecular process has a massive "effective molarity," allowing it to outcompete the external thiolate. This is the classic reactivity profile of "nitrogen mustards."

• The Fix: You must temporarily eliminate the amine's nucleophilicity. Protect the amine with an electron-withdrawing group (e.g., Boc, Fmoc, or Trifluoroacetyl) prior to the thioether coupling. Alternatively, deliberately form the aziridine, isolate it, and perform a controlled catalytic ring-opening with the thiol[1].

Q2: During the TFA cleavage of my methionine-containing peptide, I am losing my C-terminal thioether residue and detecting a major byproduct. How do I prevent this? A: This is a well-documented cyclization side reaction specific to thioethers. Under highly acidic cleavage conditions, tert-butyl cations (cleaved from protecting groups) alkylate the thioether sidechain of methionine. The resulting sulfonium ion is highly reactive and undergoes immediate intramolecular attack by the C-terminal carbonyl, cyclizing to produce a homoserine lactone and expelling the alkylated sulfide[2].

• The Fix: Introduce carbocation scavengers. Use a cleavage cocktail containing highly nucleophilic thiols like 1,2-ethanedithiol (EDT) or dithiothreitol (DTT) to intercept the tert-butyl cations before they can alkylate your methionine[2].

Q3: I am using a radical-mediated thiol-ene click reaction to synthesize a linear amino-thioether from an amino-alkene and a thiol. Instead of the linear product, I am isolating cyclic sulfur-containing rings. Why? A: You are experiencing competing intramolecular cyclizations. In thiol-ene chemistry, if the thiyl radical is generated on a molecule that also contains an alkene (e.g., pent-4-ene-1-thiol derivatives), the radical will attack the internal double bond, leading to the formation of five-membered (5-exo-trig) or six-membered (6-endo-trig) sulfur-containing rings[3].

• The Fix: Intramolecular cyclizations follow first-order kinetics (concentration-independent), whereas the desired intermolecular thiol-ene addition follows second-order kinetics (concentration-dependent). To favor the linear amino-thioether, run the reaction at high concentrations (>1.0 M) or use a massive equivalent excess of the non-cyclizing partner[3].

🧬 Mechanistic Deep Dive: The Causality of Cyclization

The root cause of these side reactions lies in the competition between kinetic and thermodynamic control . Intramolecular reactions often proceed at rates orders of magnitude faster than their intermolecular counterparts due to proximity effects. In amino-thioether synthesis, the nitrogen atom's lone pair is perfectly positioned to attack an adjacent electrophilic center. Even though forming a 3-membered aziridinium ring introduces roughly 27 kcal/mol of ring strain, the kinetic activation barrier is remarkably low.

Conversely, in radical thiol-ene systems, Baldwin's Rules dictate that 5-exo-trig and 6-endo-trig radical cyclizations are highly favored stereoelectronically. If the local concentration of the tethered alkene is effectively higher than the bulk concentration of the intermolecular coupling partner, the radical will always cyclize inward.

📊 Quantitative Data: Side Reaction Mitigation Matrix

Reaction Type	Primary Side Reaction	Kinetic Order (Desired vs. Side)	Mitigation Strategy	Expected Yield Recovery
Haloalkylamine + Thiolate	Aziridinium / Piperidine Formation	2nd Order vs. 1st Order	N-protection (Boc/Fmoc) prior to coupling.	>85%
Peptide Cleavage (Methionine)	Homoserine Lactone Cyclization	N/A (Degradation)	Addition of EDT/DTT scavengers to TFA.	>95%
Thiol-Ene Click (Bifunctional)	5-exo-trig / 6-endo-trig rings	2nd Order vs. 1st Order	High concentration (>1.0 M); excess reagent.	60% - 80%
Aziridine Ring-Opening	Uncontrolled Polymerization	2nd Order vs. 2nd Order	Lewis acid catalysis; strict temperature control.	>90%

🧪 Validated Experimental Protocols

Protocol A: Synthesis of β-Amino Thioethers via Controlled Aziridine Ring-Opening

Instead of fighting aziridinium formation, this protocol harnesses it by pre-forming the aziridine and using a Lewis acid to direct the thiolate attack, ensuring perfect regioselectivity[1].

• Activation: Dissolve the N-protected aziridine (1.0 equiv) in anhydrous dichloromethane (DCM) under an inert argon atmosphere at 0 °C.

• Catalysis: Add 10 mol% of a Lewis acid catalyst (e.g.,

  or a chiral phosphoric acid for asymmetric induction). Stir for 10 minutes to activate the aziridine ring.

• Nucleophilic Attack: Slowly dropwise add the thiol nucleophile (1.2 equiv). The slow addition prevents thiol dimerization. Allow the reaction to warm to room temperature over 2 hours.

• Self-Validation Step: Monitor the reaction via TLC. The protocol is validated when the starting aziridine spot disappears and a new, UV-active spot appears that stains positive with both Ninhydrin (confirming the amine presence) and Potassium Permanganate (confirming the thioether presence).

Protocol B: Scavenger-Assisted Cleavage to Prevent Methionine Cyclization

This protocol uses nucleophilic "sponges" to react with carbocations faster than the methionine thioether can, preventing the alkylation that triggers lactone cyclization[2].

• Cocktail Preparation: Prepare "Reagent K" in a fume hood: 82.5% TFA, 5% Phenol, 5% Water, 5% Thioanisole, and 2.5% 1,2-Ethanedithiol (EDT).

• Cleavage: Add 10 mL of Reagent K per gram of peptide resin. Stir gently at room temperature for 2.5 hours.

• Precipitation: Filter the resin and precipitate the peptide by adding the filtrate dropwise into cold (-20 °C) diethyl ether. Centrifuge and wash the pellet with ether three times.

• Self-Validation Step: Analyze the crude lyophilized powder via LC-MS. The protocol is successful if the chromatogram shows the target mass (

  ) and strictly lacks the Da peak (loss of methyl mercaptan during lactone formation) and the Da peak (tert-butyl adduct).

📈 Reaction Pathway Visualization

Reaction pathways in amino-thioether synthesis highlighting aziridinium intermediate formation.

📚 References

• Aggregation, Racemization and Side Reactions in Peptide Synthesis AAPPTEC URL:

• Common side reactions in thiol-ene additions with "Pent-4-ene-1-thiol" Benchchem URL:

• Recent Developments in Catalytic Asymmetric Aziridination NIH / PMC URL:

Sources

• 1. Recent Developments in Catalytic Asymmetric Aziridination - PMC [pmc.ncbi.nlm.nih.gov]
• 2. peptide.com [peptide.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]

Stability of N-methyl-2-(pyridin-2-ylthio)ethanamine in aqueous solution

Welcome to the Technical Support Center for N-methyl-2-(pyridin-2-ylthio)ethanamine . As a Senior Application Scientist, I have designed this resource to move beyond basic troubleshooting. This guide dissects the molecular causality behind the instability of this specific thioether-amine compound in aqueous environments and provides self-validating protocols to ensure the integrity of your drug development workflows.

Part 1: Molecular Vulnerability Profile

N-methyl-2-(pyridin-2-ylthio)ethanamine contains three distinct reactive centers that dictate its behavior in aqueous solutions:

• The Thioether Linkage: Highly susceptible to nucleophilic oxidation by reactive oxygen species (ROS) or trace peroxides[1].

• The Secondary Amine (N-methyl): Prone to N-oxidation and acts as a localized base, influencing the pH of the microenvironment[2].

• The Pyridine Ring: Susceptible to photochemical degradation and N-oxide formation under extreme oxidative stress[3].

Fig 1: Primary aqueous degradation pathways of N-methyl-2-(pyridin-2-ylthio)ethanamine.

Part 2: Troubleshooting & FAQs

Q1: My aqueous stock solution shows a +16 Da and +32 Da mass shift on LC-MS over time. What is happening? A: This is the classic oxidative degradation of the thioether moiety. The sulfur atom undergoes a two-step oxidation. First, it reacts with trace peroxides (often present in aqueous buffers or PEG-based excipients) to form a sulfoxide (+16 Da)[2]. Under prolonged oxidative stress, it further oxidizes to a sulfone (+32 Da)[2]. Causality: Thioethers are electron-rich. The reaction is nucleophilic in nature, where the sulfur atom attacks the electrophilic oxygen of peroxides[1]. Resolution: Degas all aqueous solvents using a freeze-pump-thaw cycle or sparge with nitrogen to remove dissolved oxygen[4]. Store solutions in tightly sealed amber vials at -20°C.

Q2: Why does the degradation rate drastically increase when I formulate the compound in a pH 8.5 buffer compared to pH 4.0? A: The oxidative stability of thioether and amine-containing drugs is highly pH-dependent. At a lower pH (e.g., pH 4.0), both the secondary amine (pKa ~9.5) and the pyridine nitrogen (pKa ~5.2) are protonated. Protonation reduces the overall electron density of the molecule, making the adjacent thioether less nucleophilic and significantly more stable against oxidation[4]. At pH 8.5, the molecule is largely deprotonated, increasing its susceptibility to oxidative attack. Causality: Deprotonation raises the Highest Occupied Molecular Orbital (HOMO) energy, facilitating rapid electron transfer to oxidants[4].

Q3: I am observing a color change (clear to yellow) when the solution is left on the benchtop. Is this oxidation? A: No, this typically indicates photochemical degradation. Pyridine derivatives and thioethers can undergo photo-oxidation and homolytic cleavage when exposed to UV or ambient light, generating colored radical byproducts and disulfides[3][5]. Resolution: Use actinic (amber) glassware for all benchtop handling and wrap experimental reservoirs in aluminum foil.

Part 3: Quantitative Stability Data

The following table summarizes the expected half-lives (

) of N-methyl-2-(pyridin-2-ylthio)ethanamine under various aqueous stress conditions.

Stress Condition	pH	Temp (°C)	Primary Degradant	Est. Half-Life ( )
0.1%	7.4	25	Sulfoxide (+16 Da)	< 2 hours
Ambient Air ( )	8.5	40	Sulfoxide (+16 Da)	~ 5 days
Ambient Air ( )	4.0	40	None (Stable)	> 30 days
UV Light (254 nm)	7.4	25	Cleavage products	< 4 hours

Part 4: Self-Validating Experimental Protocol: Forced Degradation Testing

To accurately determine the stability profile of your specific formulation without confounding variables, you must employ a self-validating stress test. This protocol includes internal checks to ensure that degradation occurs during the stress phase, not in the autosampler queue.

Fig 2: Standard self-validating forced degradation workflow for thioether APIs.

Step-by-Step Methodology:

• Preparation: Dissolve N-methyl-2-(pyridin-2-ylthio)ethanamine in LC-MS grade water to a concentration of 1.0 mg/mL. Critical: Ensure the water is freshly dispensed to minimize dissolved

  and ambient peroxides.

• Aliquotting: Divide the stock into four 1 mL aliquots in clear glass HPLC vials.

• Stress Application:

  • Vial A (Control): Add 100 µL water. Store at 4°C in the dark.

  • Vial B (Oxidative): Add 100 µL of 3%

    . Store at 25°C in the dark.

  • Vial C (Hydrolytic/pH): Adjust to pH 10 using 0.1 M NaOH. Store at 40°C in the dark.

  • Vial D (Photolytic): Add 100 µL water. Place in a photostability chamber (ICH Q1B compliant) at 25°C.

• Active Quenching (The Self-Validation Step): After exactly 24 hours, quench Vial B by adding 50 µL of 10% sodium thiosulfate to neutralize residual peroxides. Neutralize Vial C to pH 7 with 0.1 M HCl. Causality: Quenching stops the reaction precisely at t=24h. Without this, the sample will continue to degrade while waiting in the HPLC autosampler, invalidating your kinetic data.

• Analysis: Inject 10 µL of each vial into an LC-MS system (C18 column, 0.1% Formic acid in Water/Acetonitrile gradient).

• Data Validation:

  • Check 1: Vial A must show >99% purity. If Vial A shows degradation, your baseline solvent is contaminated.

  • Check 2 (Mass Balance): The sum of the peak areas of the parent compound and degradants in Vials B, C, and D must equal the total peak area of Vial A (±5%). A loss of mass balance indicates the formation of volatile cleavage products or insoluble polymers.

References

• Source: US Patent and Trademark Office (USPTO)
• Source: National Institutes of Health (NIH)
• Source: National Institutes of Health (NIH)
• Thione–thiol tautomerism and stability of 2- and 4-mercaptopyridines and 2-mercaptopyrimidines Source: Canadian Science Publishing URL
• The Stability of Pyridine and Its Derivatives upon Chemical Attack under the Conditions of Primitive Earth Source: Confex URL

Sources

• 1. Thioether-Based Polymeric Micelles with Fine-Tuned Oxidation Sensitivities for Chemotherapeutic Drug Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Oxidation of Drugs during Drug Product Development: Problems and Solutions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. AGU Fall Meeting 2020 [agu.confex.com]
• 4. ptacts.uspto.gov [ptacts.uspto.gov]
• 5. cdnsciencepub.com [cdnsciencepub.com]

Technical Support Center: Strategies for Removing Unreacted 2-Mercaptopyridine

Welcome to the technical support center. This guide provides researchers, scientists, and drug development professionals with in-depth strategies and troubleshooting advice for the effective removal of unreacted 2-mercaptopyridine (2-MP) from reaction mixtures. As a common nucleophile and versatile ligand in organic synthesis, residual 2-MP can complicate downstream processes and compromise the purity of the final product.[1] This document offers a logic-based approach to purification, grounded in the fundamental chemical properties of 2-MP.

Section 1: Understanding the Core Chemistry of 2-Mercaptopyridine

A successful purification strategy begins with a firm grasp of the impurity's chemical nature. The unique properties of 2-mercaptopyridine dictate which removal methods will be most effective.

Q1: What are the key chemical properties of 2-mercaptopyridine that I should consider for purification?

A: The purification of 2-mercaptopyridine is governed by three primary characteristics: its acid-base properties, its solubility profile, and its susceptibility to oxidation.

• Tautomerism and Acidity/Basicity: 2-Mercaptopyridine exists in a tautomeric equilibrium between its thiol form (pyridine-2-thiol) and its thione form (2(1H)-pyridinethione).[2][3] This duality provides two handles for manipulation. The pyridine nitrogen is weakly basic (pKa of the conjugate acid is ~ -1.07), while the thiol group is weakly acidic (pKa ~10.0).[4][5] This means you can make it water-soluble by protonating the nitrogen with a strong acid or by deprotonating the thiol with a base.

• Solubility: It is a yellow crystalline solid with moderate solubility in water (50 g/L at 20°C) but is more soluble in various organic solvents, including ethanol, acetone, methanol, and DMF.[2][3][4][6][7] Its slight solubility in solvents like chloroform is also a key consideration for extraction protocols.[4]

• Oxidation to Disulfide: 2-MP is readily oxidized, especially in the presence of air or mild oxidizing agents, to form 2,2'-dipyridyl disulfide.[2][8] This disulfide has significantly different physical properties (e.g., higher molecular weight, different polarity) which can be exploited for separation.

Property	Value / Description	Significance for Purification
Molecular Formula	C₅H₅NS	Basic identifying information.
Molar Mass	111.16 g/mol	Useful for stoichiometric calculations.[2]
Appearance	Yellow crystalline powder	Visual identification of the impurity.[2]
pKa (Thiol, -SH)	~10.0[4][5]	The thiol can be deprotonated with a base (pH > 10) to form a water-soluble thiolate anion.
pKa (Pyridinium, N-H)	~ -1.07[4][5]	The pyridine nitrogen is a very weak base and requires a strong acid for protonation.
Water Solubility	50 g/L (at 20°C)[2][3]	Moderately soluble; solubility can be greatly increased by pH adjustment.
Organic Solubility	Soluble in ethanol, acetone, DMF. Slightly soluble in chloroform.[4][6]	Guides the choice of reaction and extraction solvents.
Reactivity	Air-sensitive; oxidizes to 2,2'-dipyridyl disulfide.[2][4][5]	This reaction can be used as a deliberate removal strategy or can occur unintentionally.

Section 2: Troubleshooting Guide: Selecting Your Purification Strategy

The optimal removal method depends critically on the stability of your desired product. Use the following decision-making flowchart to identify the most suitable starting point for your system.

Caption: Decision flowchart for selecting a purification method.

Section 3: Detailed Protocols and FAQs

This section provides step-by-step protocols for the most common and effective methods for removing 2-mercaptopyridine.

Method A: Liquid-Liquid Extraction (pH Swing)

This is the most common and cost-effective method, leveraging the pH-dependent solubility of 2-MP.

FAQ: How can I use an acid or base wash to remove 2-MP?

By adjusting the pH of an aqueous phase, you can ionize the 2-MP, making it highly water-soluble and allowing it to be extracted from an immiscible organic solvent containing your product. An acidic wash protonates the pyridine nitrogen, while a basic wash deprotonates the thiol group.

Caption: Principle of pH-swing extraction for 2-MP removal.

Experimental Protocol 1: Acidic Wash (for Acid-Stable Products)

• Dilution: Dilute the reaction mixture with a water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Extraction: Transfer the mixture to a separatory funnel and wash with 1 M hydrochloric acid (HCl). Use a volume of aqueous acid equal to at least half the organic volume.

• Separation: Shake the funnel vigorously, venting frequently. Allow the layers to separate.

• Collection: Drain the lower aqueous layer containing the protonated 2-MP salt.

• Repeat: Repeat the wash (steps 2-4) one or two more times to ensure complete removal.

• Neutralization: Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any residual acid, followed by a wash with brine.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure.

Experimental Protocol 2: Basic Wash (for Base-Stable Products)

• Dilution: Dilute the reaction mixture with a suitable water-immiscible organic solvent.

• Extraction: Transfer to a separatory funnel and wash with 1 M sodium hydroxide (NaOH).

• Separation: Shake, vent, and allow the layers to separate.

• Collection: Drain the aqueous layer containing the 2-MP thiolate salt.

• Repeat: Repeat the basic wash as necessary.

• Final Wash: Wash the organic layer with water and then brine to remove residual base.

• Drying and Concentration: Dry the organic phase and concentrate to yield the purified product.

Troubleshooting Extraction

• Q: My product has an acid-labile protecting group, like a Boc group. What should I do?

  • A: Avoid the acidic wash protocol. The low pH required to protonate the pyridine will likely cleave the Boc group.[9] The basic wash (Protocol 2) is a much safer alternative, provided your product is stable to base. If both acid and base are problematic, proceed to Method B (Scavenger Resins).

• Q: An emulsion formed during the extraction. How can I break it?

  • A: Emulsions are common. Try adding a small amount of brine (saturated NaCl solution) to the separatory funnel and gently swirling. This increases the ionic strength of the aqueous phase and can help break the emulsion. In stubborn cases, filtering the entire mixture through a pad of Celite® can be effective.

Method B: Scavenger Resins

Scavenger resins are solid-supported reagents that covalently bind to specific functional groups, allowing for removal of the impurity by simple filtration. This method is ideal for sensitive products or when extraction is inefficient.

FAQ: When should I use a scavenger resin instead of extraction?

Use a scavenger resin when your product is sensitive to both acidic and basic conditions, when extraction proves ineffective, or for final polishing to achieve very high purity. They are particularly useful in parallel synthesis and high-throughput purification workflows.

Caption: General workflow for removal using a scavenger resin.

Experimental Protocol 3: Removal Using a Thiol Scavenger Resin

• Resin Selection: Choose a silica or polymer-bound scavenger with an electrophilic functional group designed to react with thiols (e.g., a resin-bound maleimide or iodoacetamide).

• Stoichiometry: Add the scavenger resin to the crude reaction mixture (typically 3-5 molar equivalents relative to the initial amount of 2-MP).[10]

• Incubation: Stir the slurry at room temperature for 4-16 hours. Reaction progress can be monitored by TLC or LC-MS by analyzing small aliquots of the solution.

• Filtration: Filter the mixture through a fritted funnel or a cotton plug in a pipette.

• Washing: Wash the collected resin thoroughly with the reaction solvent to recover any adsorbed product.

• Concentration: Combine the filtrate and washes, and concentrate under reduced pressure to obtain the purified product.

Method C: Oxidative Workup

This strategy alters the chemical structure of 2-MP to facilitate its removal.

FAQ: How does oxidizing 2-MP help in its removal?

Oxidizing 2-mercaptopyridine converts it to 2,2'-dipyridyl disulfide.[2] This disulfide is a larger, often more crystalline, and less polar molecule than 2-MP. This change in physical properties means it may precipitate from certain solvent systems or be more easily separated by standard silica gel chromatography.

Experimental Protocol 4: In-Situ Oxidation to 2,2'-Dipyridyl Disulfide

• Oxidation: After the primary reaction is complete, bubble air through the reaction mixture or leave it stirring open to the atmosphere for several hours. This is often sufficient for slow oxidation. For a more controlled oxidation, a mild oxidant can be used, but its compatibility with the desired product must be confirmed.

• Isolation/Separation:

  • Precipitation: The resulting disulfide may precipitate upon addition of a non-polar co-solvent (e.g., hexanes). The solid can then be removed by filtration.

  • Chromatography: If the disulfide remains in solution, it will have a different Rf value than 2-MP on TLC. Purify the mixture using standard column chromatography. The disulfide is generally less polar and will elute earlier than 2-MP on a silica gel column.

Method D: Chromatographic Purification

FAQ: What are the best practices for removing 2-MP by column chromatography?

While straightforward, purifying pyridine-containing compounds on silica gel can be challenging due to peak tailing.[11] This occurs because the basic nitrogen atom interacts strongly with acidic silanol groups on the silica surface.[11]

• Mobile Phase Modification: To mitigate peak tailing, add a small amount of a basic modifier to your mobile phase. A common choice is 0.1-1% triethylamine (TEA).[11] The TEA acts as a competing base, binding to the active silanol sites and allowing your compound to elute with a much-improved peak shape.[11]

• Alternative Stationary Phases: If tailing persists, consider switching to a more inert stationary phase like alumina (basic or neutral grade) or using reverse-phase chromatography (C18) if your product and the impurity have sufficiently different polarities.

Section 4: Summary Comparison of Removal Methods

Method	Principle	Pros	Cons	Best For...
Acidic Extraction	Protonation of pyridine nitrogen to form a water-soluble salt.	Fast, inexpensive, scalable.	Requires product to be stable to strong acid. Can cause emulsions.	Robust, acid-stable products.
Basic Extraction	Deprotonation of thiol to form a water-soluble thiolate salt.	Fast, inexpensive, scalable. Spares acid-labile groups.	Requires product to be stable to base. Can cause emulsions.	Base-stable products, especially those with acid-labile groups (e.g., Boc).
Scavenger Resins	Covalent capture of the thiol group on a solid support.	High selectivity, simple filtration workup, mild conditions.	Resins can be expensive, slower than extraction, may require optimization.	High-value, sensitive products that are unstable to pH swings.
Oxidative Workup	Conversion to 2,2'-dipyridyl disulfide to alter physical properties.	Can simplify separation by causing precipitation or changing chromatographic behavior.	The oxidant may be incompatible with the product; an extra separation step is still needed.	Cases where the resulting disulfide is easily removed by precipitation or chromatography.
Chromatography	Separation based on differential adsorption to a stationary phase.	Can achieve very high purity.	Can be low-throughput; peak tailing is a common issue requiring method development.	Final polishing step or when other methods fail.

References

• 2-Mercaptopyridine - Wikipedia. [Link]

• 2-Mercaptopyridine - ChemBK. [Link]

• 2-Mercaptopyridine - Grokipedia. [Link]

• 2-Mercaptopyridine CAS# 2637-34-5: Odor profile, Molecular properties, Suppliers & Regulation - Scent.vn. [Link]

• 2-Mercaptopyridine - Solubility of Things. [Link]

• Unexpected Formation of a Disulfide from 2-Mercaptopyridine and Co(II) - ResearchGate. [Link]

• Scheme 2 The disulfide formation of 2-mercaptopyridine. - ResearchGate. [Link]

• Electrochemical oxidation of 2-mercaptopyridine N-oxide on mercury electrodes in queous solutions - ResearchGate. [Link]

• Iron(ii) complexes of 2-mercaptopyridine as rubredoxin site analogues - RSC Publishing. [Link]

• 2-Mercaptopyridine | C5H5NS | CID 2723698 - PubChem - NIH. [Link]

• CN101941942A - Industrialized method for preparing 2-mercaptopyridine - Google P
• CN101993414A - Method for preparing 2-mercaptopyridine - Google P

• ISOLUTE® Si-Thiol | Metal scavenger - Biotage. [Link]

• Metal scavengers for organic purification | Biotage. [Link]

• Purification of a monoclonal antibody using a novel high-capacity multimodal cation exchange nonwoven membrane - Unibo. [Link]

• Electrochemical oxidation of 2-mercaptopyridine N-oxide on mercury electrodes in aqueous solutions | Scilit. [Link]

• Thiophilic Interaction Chromatography for Supercoiled Plasmid DNA Purification - PubMed. [Link]

• 2-mercaptopyrimidine - Organic Syntheses Procedure. [Link]

• Thiol - Wikipedia. [Link]

• Synthesis and Structure of W(η 2 -mp) 2 (CO) 3 (mp = Monoanion of 2-Mercaptopyridine) and Its Reactions with 2,2'-Pyridine Disulfide and/or NO To Yield W(η 2 - ResearchGate. [Link]

• Redox Potentials of Mixtures of Aldrithiol-2 with 2-Mercaptopyridine | Request PDF. [Link]

• WO2011044637A1 - Affinity ligands and methods for protein purification - Google P
• US11802246B2 - Synergistic effects among mercaptan scavengers - Google P

• Inhibition and Mechanisms of Isothiazolinone and Layered Double Hydroxide–Sodium Pyrithione with Modified Hydrophobic Resin Membranes Against Pipeline Moss Fouling - MDPI. [Link]

• The role of thiols in antioxidant systems - PMC - NIH. [Link]

• Selectively Activatable Latent Thiol and Selenolesters Simplify the Access to Cyclic or Branched Peptide Scaffolds | Organic Letters - ACS Publications. [Link]

• Scavenging Alkyl Mercaptans: Elucidation of Reaction Mechanisms and Byproduct Characterization | Request PDF - ResearchGate. [Link]

• How to remove pyridine from reaction mixture? - ResearchGate. [Link]

• US20100222568A1 - Removal of pyridine and pyridine analogs from reaction mass containing sucrose esters - Google P

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• 11. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Optimizing pH for the Extraction of N-methyl-pyridine-thioether Amines

Welcome to the Technical Support Center for the effective extraction of N-methyl-pyridine-thioether amines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical assistance and troubleshooting advice. Our goal is to empower you with the scientific principles and practical methodologies necessary to optimize your extraction protocols, ensuring high purity and yield of your target compounds.

Introduction: The Critical Role of pH in Amine Extraction

The efficient separation of N-methyl-pyridine-thioether amines from a reaction mixture or natural source is fundamentally dependent on the precise control of pH during liquid-liquid extraction. The basicity of the pyridine nitrogen atom dictates its protonation state in an aqueous solution. This, in turn, governs its solubility and partitioning behavior between aqueous and organic phases. An optimized pH ensures that the target amine is in its desired form—either as the free base (soluble in organic solvents) or as the protonated salt (soluble in the aqueous phase)—allowing for effective separation from impurities.

The core principle revolves around the Henderson-Hasselbalch equation and the pKa of the conjugate acid of the amine. As a general rule, to extract a basic amine into an aqueous layer, the pH of the solution should be at least two units below the pKa of its conjugate acid. Conversely, to keep the amine in the organic layer, the pH of the aqueous solution should be at least two units above the pKa of its conjugate acid.[1] This "two-unit rule" is a cornerstone of designing robust extraction protocols.

Frequently Asked Questions (FAQs)

Q1: What is the estimated pKa of my N-methyl-pyridine-thioether amine, and how does this affect the extraction pH?

A1: The pKa of the conjugate acid of your specific N-methyl-pyridine-thioether amine is the most critical parameter for determining the optimal extraction pH. While an experimental pKa is ideal, we can estimate it based on the pKa of pyridine and the electronic effects of the N-methyl and thioether substituents.

• Pyridine Baseline: The pKa of the pyridinium ion is approximately 5.25.[2]

• N-Methyl Substituent: The N-methyl group is an electron-donating group, which increases the electron density on the pyridine ring and makes the nitrogen atom more basic. This will increase the pKa of the conjugate acid.

• Thioether Substituent (-SR): The thioether group can exhibit both inductive and resonance effects. The sulfur atom is more electronegative than carbon, exerting an electron-withdrawing inductive effect (-I), which would decrease basicity. However, the lone pairs on the sulfur can be donated into the pyridine ring through resonance (+M effect), which would increase basicity. The net effect will depend on the position of the thioether group on the pyridine ring. For a 2- or 4-substituted thioether, the resonance effect is more pronounced, likely leading to an overall increase in basicity. For a 3-substituted thioether, the inductive effect will be more dominant, leading to a decrease in basicity.

pKa Estimation Table:

Substituent Position	Expected Effect on pKa (relative to Pyridine)	Estimated pKa Range
2-(Methylthio)	+M > -I, increased basicity	5.5 - 6.5
3-(Methylthio)	-I > +M, decreased basicity	4.5 - 5.0
4-(Methylthio)	+M > -I, significantly increased basicity	6.0 - 7.0

Note: These are estimations. The presence of the N-methyl group will further increase these values slightly. For a precise extraction pH, it is highly recommended to experimentally determine the pKa or to perform a small-scale pH optimization experiment.

Q2: I am observing a persistent emulsion during the extraction. What is causing this and how can I resolve it?

A2: Emulsion formation is a common issue in the extraction of amine-containing compounds, which can act as surfactants.[1] This is often exacerbated by vigorous shaking or the presence of fine particulates. Here are several techniques to break an emulsion:

• "Salting Out": Add a saturated solution of sodium chloride (brine) to increase the ionic strength of the aqueous layer. This reduces the solubility of organic components in the aqueous phase and can help coalesce the dispersed droplets.[1]

• Gentle Swirling: Instead of vigorous shaking, gently invert the separatory funnel multiple times to allow for phase contact without high shear forces.

• Addition of a Small Amount of Organic Solvent: Adding a small volume of the organic solvent used for the extraction can sometimes help to break the emulsion.

• Centrifugation: If the volume is manageable, centrifuging the mixture is a very effective method to force the separation of the layers.

• Filtration: Passing the emulsified mixture through a bed of glass wool or a phase separator paper can help to break the emulsion.

Q3: I suspect my N-methyl-pyridine-thioether amine is degrading during the extraction. What conditions should I avoid?

A3: Thioethers can be susceptible to oxidation, and the stability of your compound under strongly acidic or basic conditions should be considered.

• Acidic Conditions: While generally stable to acid-catalyzed hydrolysis, strong oxidizing acids should be avoided. Prolonged exposure to highly acidic conditions (pH < 1) at elevated temperatures could potentially lead to degradation of acid-sensitive functional groups on your molecule.

• Basic Conditions: Thioethers are generally stable to basic conditions. However, if other functional groups sensitive to base are present in your molecule, prolonged exposure to high pH should be minimized.

• Oxidation: Thioethers can be oxidized to sulfoxides and then to sulfones. Avoid the use of strong oxidizing agents during workup. If the presence of peroxides in the organic solvent is suspected, it is advisable to use freshly distilled or peroxide-free solvents.

Troubleshooting Guide: A Systematic Approach to pH Optimization

This guide will help you systematically troubleshoot common issues encountered during the extraction of N-methyl-pyridine-thioether amines.

Caption: Troubleshooting workflow for optimizing the extraction of N-methyl-pyridine-thioether amines.

Experimental Protocol: Step-by-Step pH Optimization

This protocol provides a general framework for optimizing the pH for the extraction of a novel N-methyl-pyridine-thioether amine.

1. Pre-Extraction: pKa Estimation and Small-Scale Trial

• Estimate the pKa: Based on the substitution pattern of your N-methyl-pyridine-thioether amine, estimate the pKa of its conjugate acid using the table in the FAQ section.

• Small-Scale Test: Before committing your entire batch, perform a small-scale extraction trial. Prepare three small samples of your crude reaction mixture. Adjust the pH of the aqueous phase to the estimated pKa, pKa - 2, and pKa + 2. Perform the extraction and analyze the partitioning of your target compound in each case by a suitable method (e.g., TLC, LC-MS).

2. Step-by-Step Extraction Procedure

• Dissolution: Dissolve the crude reaction mixture in a suitable organic solvent (e.g., ethyl acetate, dichloromethane) and an equal volume of water.

• Initial pH Adjustment: Based on your small-scale trial, adjust the pH of the aqueous layer to the desired value using a dilute acid (e.g., 1 M HCl) or base (e.g., 1 M NaOH).

• Phase Separation: Transfer the mixture to a separatory funnel.

• Extraction: Gently invert the funnel 10-15 times, venting frequently to release any pressure. Avoid vigorous shaking to minimize emulsion formation.

• Separation: Allow the layers to fully separate.

• Collection: Drain the lower (aqueous) layer.

• Repeat (if necessary): For exhaustive extraction, the aqueous layer can be back-extracted with fresh organic solvent, or the organic layer can be washed with a fresh aqueous solution at the optimal pH.

• Drying and Concentration: Dry the combined organic extracts over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure.

Caption: A generalized experimental workflow for the liquid-liquid extraction of N-methyl-pyridine-thioether amines.

References

• Hammett, L. P. (1970). Physical Organic Chemistry: Reaction Rates, Equilibria, and Mechanisms. McGraw-Hill.
• Laurence, C., & Gal, J.-F. (2010).
• Vogel, A. I., Furniss, B. S., Hannaford, A. J., Smith, P. W. G., & Tatchell, A. R. (1989). Vogel's Textbook of Practical Organic Chemistry. Longman Scientific & Technical.
• Perrin, D. D. (1981). pKa Prediction for Organic Acids and Bases. Chapman and Hall.
• Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.

• IUPAC. (2024). IUPAC-NIST Solubility Data Series. [Link]

• Chemistry LibreTexts. (2023). Liquid-Liquid Extraction. [Link]

Sources

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• 2. QUESTION THREE (a) The pKa values of some protonated pyridines are provid.. [askfilo.com]

Technical Support Center: A Guide to Handling Hygroscopic Dihydrochloride Salts of Pyridine Amines

Welcome to the technical support center for handling hygroscopic active pharmaceutical ingredients (APIs), with a specific focus on the challenges presented by pyridine amine dihydrochloride salts. This guide is designed for researchers, scientists, and drug development professionals who encounter these materials in their daily work. Our goal is to provide not just protocols, but a deep, mechanistic understanding of the challenges and field-proven solutions to ensure the integrity, accuracy, and safety of your experiments.

Part 1: Frequently Asked Questions (FAQs)

This section provides rapid answers to the most common initial queries regarding these challenging compounds.

Q1: What scientifically makes pyridine amine dihydrochloride salts so hygroscopic?

A: The high hygroscopicity stems from the molecular structure of these salts. They possess multiple sites with a strong affinity for water molecules: the two protonated amine groups and the chloride counter-ions. These ionic sites readily form hydrogen bonds with water vapor from the atmosphere.[1][2] This process, known as hydration, can continue until the solid material begins to dissolve in the water it has absorbed, a phenomenon called deliquescence.[3][4]

Q2: What are the immediate visual signs that my salt has absorbed moisture?

A: The initial and most common sign is a change in the physical state of the powder. You may observe:

• Loss of Flowability: The powder no longer moves freely and begins to stick together.

• Clumping or Caking: Formation of small to large aggregates, making the powder difficult to dispense.[1][5][6]

• Wet Appearance or Deliquescence: In cases of significant moisture absorption, the powder may look damp, become a sticky paste, or even fully dissolve into a liquid.[7][8]

Q3: I've just received a new container. What is the ideal way to store it?

A: Unopened containers should be stored in a controlled, low-humidity environment. The best practice is to place the entire manufacturer's container inside a larger secondary container, such as a desiccator cabinet or a sealed bag with a desiccant.[2][8][9][10] Storage temperatures should generally be kept below 30°C (86°F) to maintain stability.[9] Always allow the container to equilibrate to room temperature before opening to prevent condensation on the cold powder.[11]

Q4: Can I store these salts in a standard laboratory refrigerator or freezer?

A: While low temperatures can slow chemical degradation, they pose a significant risk for hygroscopic materials.[10] When a cold container is brought into a warmer, more humid laboratory environment, condensation will immediately form on all surfaces, including the powder itself, upon opening.[11] If cold storage is necessary for stability, the container must be placed in a desiccator or a sealed, moisture-proof bag and allowed to warm to ambient temperature for several hours before being opened.[11][12]

Q5: What is the difference between hygroscopic, deliquescent, and efflorescent?

A: These terms describe different interactions with atmospheric water:

• Hygroscopic: The general term for a substance that readily attracts and holds water molecules from the surrounding environment.[1][2]

• Deliquescent: An extreme form of hygroscopicity where a substance absorbs so much moisture from the air that it dissolves in the absorbed water and forms a liquid solution.[3][4]

• Efflorescent: The opposite process, where a hydrated crystalline solid loses its water of hydration to the atmosphere, often resulting in a powdery or opaque appearance. This is not a concern for anhydrous hygroscopic salts.

Part 2: Troubleshooting Guides

This section addresses specific experimental problems with a structured, cause-and-solution approach.

Guide 1: Unstable Readings During Weighing

• Problem: The mass reading on my analytical balance is continuously and steadily increasing while weighing a sample.

• Root Cause Analysis: This is the classic signature of a hygroscopic material actively absorbing moisture from the air.[12][13] The rate of mass increase is proportional to the ambient humidity and the surface area of the sample exposed. This directly leads to inaccurate weighing and subsequent errors in solution concentration.[7]

  Caption: Causality of weighing errors for hygroscopic salts.

• Solutions & Protocols: The core strategy is to minimize the sample's exposure time and access to atmospheric moisture.

  • Ideal Method (Glovebox/Inert Atmosphere):

    • Preparation: Place the analytical balance, salt container, spatulas, and weighing vessels inside a glovebox with a dry, inert atmosphere (e.g., Nitrogen or Argon).[8][14]

    • Equilibration: Allow all items to equilibrate within the glovebox atmosphere.

    • Weighing: Perform the weighing procedure as normal. The reading will be stable.

    • Sealing: Immediately seal the weighing vessel and the primary salt container before removing them from the glovebox.

  • Alternative Method (Rapid Weighing in Low Humidity):

    • Environment Control: If possible, work in a room with controlled low humidity (<40% RH) or use a balance with a draft shield containing a desiccant.[13][15][16]

    • Preparation: Have all equipment ready. Use a narrow-necked weighing vessel, like a vial, instead of open weighing paper.[12][13]

    • Tare: Place the capped vial on the balance and tare the weight.

    • Dispense & Seal: Briefly open the primary salt container, quickly transfer an approximate amount of salt into the vial using a clean, dry spatula, and immediately seal both the vial and the primary container.[7][8]

    • Record: Record the stable weight. The goal is speed and minimal exposure. For highly accurate work, use the "weighing by difference" method.[13]

Guide 2: Physical State Degradation (Clumping to Deliquescence)

• Problem: My previously free-flowing powder is now a solid cake, heavily clumped, or has turned into a sticky liquid.

• Troubleshooting Flowchart: This flowchart guides the decision-making process when encountering a compromised sample.

  Caption: Decision workflow for handling compromised material.

• Solutions & Protocols:

  • Assess the Damage: Minor clumping can often be resolved by drying. Severe caking or deliquescence indicates significant water uptake, which may have initiated chemical degradation (e.g., hydrolysis).[5][7] For applications requiring high purity, discarding the material is the safest option.[7]

  • Re-Drying Protocol (for minor clumping):

    • Method A: High Vacuum Oven (Preferred for speed): i. Transfer the clumped material into a clean, shallow glass dish to maximize surface area. ii. Gently break up any large clumps with a spatula. iii. Place the dish in a vacuum oven and heat at a moderate temperature (e.g., 40-50°C). Crucially, ensure the temperature is well below the compound's melting or decomposition point. iv. Apply a high vacuum. The combination of gentle heat and low pressure effectively removes water.[8][16] v. Dry for several hours or overnight until the material returns to a free-flowing powder. vi. Cool the material to room temperature under vacuum or in a desiccator before handling.

    • Method B: Desiccator (Slower but gentler): i. Prepare the material as above. ii. Place the dish in a glass desiccator containing a high-efficiency drying agent.[17] iii. Evacuate the desiccator if possible. Drying will take significantly longer (days to weeks) but avoids thermal stress.[17]

  • Choosing a Drying Agent: The choice of desiccant is critical for effective storage and drying.

Desiccant	Efficiency	Capacity	Notes & Compatibility
Phosphorus Pentoxide (P₂O₅)	Very High	Low	Extremely effective but forms a viscous layer of phosphoric acid as it absorbs water, reducing its surface area. Handle with care.[8]
Indicating Silica Gel	Good	High	Commonly used and changes color (e.g., blue to pink) when saturated. Can be regenerated by heating. Not as efficient as P₂O₅.[2][17]
Anhydrous Calcium Sulfate (Drierite®)	Good	Low	A general-purpose, neutral drying agent. Fast-acting but has a low capacity.[18]
Molecular Sieves (3Å or 4Å)	Very High	Moderate	Excellent for achieving very low humidity levels. Can trap water molecules within their pore structure.[2][17]
Anhydrous Calcium Chloride (CaCl₂)	Good	High	Effective and high-capacity, but can form adducts with some amine compounds. Use with caution.[11][18]

Part 3: Advanced Topics & Proactive Strategies

Guide 3: Mitigating Hygroscopicity in Drug Development

• Problem: The inherent hygroscopicity of my pyridine amine dihydrochloride API is causing downstream processing and stability issues (e.g., poor powder flow, caking in tablet compression, reduced shelf-life).[1][3][6]

• Proactive Solutions: Instead of just managing the problem, several formulation and engineering strategies can proactively reduce the material's sensitivity to moisture.

  • Crystal Engineering (Co-crystallization): This advanced technique involves co-crystallizing the API with a benign secondary molecule (a "co-former"). This can alter the crystal lattice, burying the hygroscopic sites of the API within the new structure and significantly reducing its affinity for water.[6] For example, co-crystallization has been shown to dramatically improve the hygroscopic stability of other salts.[6][19]

  • Formulation with Excipients:

    • Hydrophobic Barriers: Co-processing the API with hydrophobic excipients (e.g., certain types of cellulose or magnesium stearate) can help to physically repel water away from the active ingredient.[6]

    • Moisture Scavengers: Incorporating highly hygroscopic but inert excipients can act as a "moisture sink," preferentially absorbing environmental water before it reaches the API.[20]

  • Particle Encapsulation:

    • Spray Drying/Film Coating: These techniques create a physical barrier around the API particles. A thin layer of a non-hygroscopic polymer is applied, effectively sealing the particle from atmospheric moisture.[6] This is a widely used and effective industrial method.[5][21][22]

References

• Hygroscopic Problems Of Capsule Filled Powders. (2022, April 11). Richpacking.
• Amine Storage Conditions: Essential Guidelines for Safety. Diplomata Comercial.
• Techniques for Handling Air- and Moisture-Sensitive Compounds. (2014, February 22). Wipf Group, University of Pittsburgh.
• How to make a Desiccator Bag for Drying Chemicals. (2009, November 15). YouTube.
• Tan, S. W., & Tey, B. T. (2021). Formulation Strategies to Improve the Stability and Handling of Oral Solid Dosage Forms of Highly Hygroscopic Pharmaceuticals and Nutraceuticals. Pharmaceuticals, 14(9), 859. MDPI AG.
• Drying Organic Solutions. Organic Chemistry at CU Boulder.
• Kumar, S., & Kalonia, C. (2013). Effect of Hygroscopicity on pharmaceutical ingredients, methods to determine and overcome: An Overview. PharmaInfo.
• Clancy, C., et al. (2022). Data-driven approach to mitigate quality impact of hygroscopic pharmaceutical raw materials throughout the supply chain. Taylor & Francis Online.
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• Effects of Highly Hygroscopic Excipients on the Hydrolysis of Simvastatin in Tablet at High Relative Humidity. (n.d.). Semantic Scholar.

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Reference Data & Comparative Studies

A Technical Guide to the Mass Spectrometric Fragmentation of 2-(2-methylaminoethylthio)pyridine

This guide provides an in-depth analysis of the predicted gas-phase fragmentation behavior of 2-(2-methylaminoethylthio)pyridine under electrospray ionization (ESI) tandem mass spectrometry (MS/MS) conditions. Designed for researchers, chromatographers, and drug development professionals, this document elucidates the primary fragmentation pathways, offers a detailed experimental protocol for data acquisition, and presents a comparative analysis with a structurally related analogue to highlight the influence of the thioether linkage on fragmentation patterns.

Introduction: The Importance of Structural Elucidation

2-(2-methylaminoethylthio)pyridine belongs to a class of sulfur- and nitrogen-containing heterocyclic compounds. Such scaffolds are of significant interest in medicinal chemistry and materials science.[1] Accurate structural confirmation and identification of these molecules and their metabolites or degradants are critical. Tandem mass spectrometry is a premier analytical tool for this purpose, providing a fragmentation "fingerprint" that is unique to a molecule's structure.[2] Understanding the collision-induced dissociation (CID) pathways is essential for confident identification in complex matrices, metabolite mapping, and quality control.

This guide will focus on the fragmentation of the protonated molecule, [M+H]⁺, which is readily formed under positive-mode ESI conditions.[3] The fragmentation is largely dictated by the location of the proton, which will preferentially reside on the most basic sites: the pyridine nitrogen or the secondary amine nitrogen. This charge localization directs the subsequent bond cleavages.[4]

Part 1: Proposed Fragmentation Pathways and Mechanistic Rationale

The fragmentation of protonated 2-(2-methylaminoethylthio)pyridine (C₈H₁₂N₂S, Exact Mass: 168.0721) is expected to be driven by charge-directed cleavages originating from protonation at either the pyridine or the secondary amine nitrogen. The principal fragmentation mechanisms for aliphatic amines and thioethers, namely alpha-cleavage and cleavage of carbon-heteroatom bonds, are anticipated to be the dominant pathways.[5][6]

• Alpha-Cleavage adjacent to the Amino Group: This is a classic fragmentation pathway for amines.[7] Cleavage of the C-C bond alpha to the nitrogen atom is highly favorable as it leads to the formation of a stable, resonance-stabilized iminium ion.

  • Pathway A: Cleavage of the CH₂-CH₂ bond yields a fragment with m/z 44.0500 , corresponding to the [CH₃NHCH₂]⁺ ion. This is often a strong indicator of a methylaminoethyl moiety.

• Cleavage of the C-S Bonds: The carbon-sulfur bonds of the thioether are susceptible to cleavage.

  • Pathway B: Cleavage of the Pyridine-S bond would generate a protonated 2-mercaptopyridine ion at m/z 112.0218 .

  • Pathway C: Cleavage of the S-CH₂ bond is a major anticipated pathway. This results in the formation of the pyridin-2-ylthio cation at m/z 110.0064 ([C₅H₄NS]⁺) and a neutral loss of methylaminoethane.

• Combined Cleavage Pathways: More complex fragmentation can occur, involving multiple bond cleavages.

  • Pathway D: A prominent fragment is expected at m/z 92.0499 , corresponding to the [C₅H₄N-CH₂]⁺ ion, often referred to as the picolinyl cation. This fragment arises from the cleavage of the S-CH₂ bond followed by rearrangement. A similar ion is the base peak in the fragmentation of the related compound Betahistine.[8]

  • Pathway E: Cleavage at the CH₂-NH bond results in the formation of a large fragment ion at m/z 139.0483 .

Visualizing the Fragmentation Cascade

The logical flow of these fragmentation events can be visualized to better understand the relationships between the precursor and product ions.

Caption: Predicted major fragmentation pathways for protonated 2-(2-methylaminoethylthio)pyridine.

Part 2: Comparative Analysis with 2-(2-Methylaminoethyl)pyridine (Betahistine)

To understand the specific contribution of the thioether linkage to the fragmentation pattern, it is instructive to compare it with its non-sulfur analogue, 2-(2-methylaminoethyl)pyridine (Betahistine, C₈H₁₂N₂, Exact Mass: 136.1000).[8] The primary difference is the replacement of the sulfur atom with a methylene (CH₂) group. This seemingly small change significantly alters the fragmentation pathways by removing the labile C-S bonds and introducing different bond strengths and electronic effects.

Precursor Ion & m/z	Key Fragment Ion	Proposed Structure of Fragment	m/z (Predicted)	Fragmentation Pathway
2-(2-methylaminoethylthio)pyridine [M+H]⁺	Fragment A	[CH₃NHCH₂]⁺	44.0500	Alpha-cleavage
m/z 169.08	Fragment C	[Pyridine-S]⁺	110.0064	C-S Cleavage
Fragment D	[Pyridine-CH₂]⁺	92.0499	Rearrangement
2-(2-methylaminoethyl)pyridine [M+H]⁺	Fragment F	[Pyridine-CH₂]⁺	92.0499	Benzylic Cleavage
m/z 137.11	Fragment G	[CH₂CH₂NHCH₃]⁺	58.0657	Cleavage at Pyridine Ring

Analysis of Comparison:

The most striking difference is the absence of the m/z 110 fragment in the analogue, which is a direct marker for the pyridin-2-ylthio substructure. Conversely, the analogue's fragmentation is dominated by the formation of the m/z 92.0499 ion, which corresponds to the picolinyl cation.[8] While this fragment is also predicted for the thioether, its relative abundance may differ. The presence and intensity of the m/z 110 fragment can therefore be used as a diagnostic tool to differentiate between these two structures.

Part 3: Experimental Protocol for MS/MS Analysis

This section provides a robust, self-validating protocol for acquiring high-quality MS/MS data for the target compound.

1. Sample Preparation

• Prepare a 1 mg/mL stock solution of 2-(2-methylaminoethylthio)pyridine in methanol.

• Dilute the stock solution to a final concentration of 1 µg/mL using a mobile phase mimic (e.g., 50:50 acetonitrile:water with 0.1% formic acid) for direct infusion analysis. Formic acid is added to promote protonation and enhance signal in positive ion mode.

2. Instrumentation

• A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, is recommended for accurate mass measurements of precursor and fragment ions.[9]

3. Liquid Chromatography (Optional, for mixture analysis)

• Column: C18 reversed-phase column (e.g., 2.1 mm x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Gradient: Start at 5% B, hold for 1 min, ramp to 95% B over 5 min, hold for 2 min, and re-equilibrate.

• Flow Rate: 0.3 mL/min.

• Injection Volume: 2 µL.

4. Mass Spectrometer Settings (Positive ESI Mode)

• Ion Source: Electrospray Ionization (ESI).

• Capillary Voltage: 3.5 kV.

• Drying Gas (N₂) Flow: 8 L/min.

• Drying Gas Temperature: 325 °C.

• Nebulizer Pressure: 35 psi.

• Sheath Gas Temperature: 350 °C.

• Sheath Gas Flow: 11 L/min.

5. Data Acquisition

• MS1 Scan (Full Scan):

  • Mass Range: m/z 50 - 500.

  • Scan Rate: 2 spectra/sec.

  • This scan is used to identify the protonated precursor ion ([M+H]⁺ at m/z 169.08).

• MS2 Scan (Tandem MS or Product Ion Scan):

  • Precursor Ion: Isolate the m/z 169.08 ion with an isolation width of ~1.3 Da.

  • Activation: Collision-Induced Dissociation (CID).

  • Collision Gas: Argon or Nitrogen.

  • Collision Energy: Perform a stepped or ramped collision energy experiment (e.g., 10, 20, and 40 eV) to observe both low-energy (stable fragments) and high-energy (smaller fragments) dissociation products. This provides a comprehensive fragmentation map.[10]

  • Mass Range: m/z 30 - 180.

Conclusion

The mass spectrometric fragmentation of 2-(2-methylaminoethylthio)pyridine is predicted to be a well-defined process governed by established principles of ion chemistry. The key fragmentation pathways include alpha-cleavage adjacent to the secondary amine and cleavage of the thioether C-S bonds. The resulting product ions, particularly the diagnostic ion at m/z 110.0064, create a distinct fingerprint. By comparing this pattern to that of its non-sulfur analogue, the crucial role of the thioether moiety in directing fragmentation becomes evident. The provided experimental protocol offers a reliable framework for obtaining high-resolution MS/MS data, enabling confident structural elucidation and differentiation from related compounds in complex research and development settings.

References

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• Electrospray ionization mass spectrometry fragmentation pathways of salts of some 1,2,4-triazolylthioacetate acids, the active pharmaceutical ingredients. ResearchGate. Available at: [Link]

• Mass spectra of some isomeric monosubstituted pyridines. Participation of the ring nitrogen in the fragmentation of the 2 isomers. ACS Publications. Available at: [Link]

• Synthesis, Photophysical Properties, and Biological Evaluation of New Thiazolo[3,2‑a]pyrimidine Derivatives as Promising Insecticidal and Anti-inflammatory Agents. ACS Publications. Available at: [Link]

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• Fragmentation reactions using electrospray ionization mass spectrometry: an important tool for the structural elucidation and characterization of synthetic and natural products. RSC Publishing. Available at: [Link]

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A Comparative Analysis of Histamine Receptor Binding Affinities: Betahistine vs. Thioperamide

An In-depth Guide for Researchers and Drug Development Professionals

In the landscape of histamine receptor modulation, both betahistine and thioperamide have emerged as critical tools for research and potential therapeutic development. While betahistine is a well-established therapeutic agent for vestibular disorders, thioperamide has been a benchmark antagonist for the histamine H3 receptor. This guide provides a comprehensive comparison of the binding affinities of betahistine and a prominent thio-compound, thioperamide, at histamine receptors, supported by experimental data and methodological insights. This analysis aims to equip researchers, scientists, and drug development professionals with a detailed understanding of the pharmacological nuances of these two important compounds.

Introduction to the Comparators

Betahistine is a structural analogue of histamine, clinically used in the management of Ménière's disease, a condition characterized by vertigo, tinnitus, and hearing loss.[1][2] Its therapeutic effects are attributed to its complex pharmacology, acting as a weak partial agonist at the histamine H1 receptor and a more potent antagonist or inverse agonist at the histamine H3 receptor.[3][4] Betahistine has negligible affinity for the H2 receptor.[5]

Thiobetahistine , the initially intended comparator, is not a recognized chemical entity with available pharmacological data in the public domain. Therefore, for the purpose of a meaningful and data-driven comparison involving a "thio-" compound, we will be evaluating thioperamide . Thioperamide is a potent and selective histamine H3 receptor antagonist that contains a characteristic thioamide functional group.[6] It has been instrumental in the characterization of the H3 receptor and has been widely used as a research tool to probe the physiological roles of this receptor.[6][7]

Comparative Binding Affinity Profile

The binding affinity of a ligand for its receptor is a critical determinant of its potency and selectivity. This is typically quantified by the inhibition constant (Ki), which represents the concentration of the competing ligand that will bind to half of the receptors at equilibrium. A lower Ki value indicates a higher binding affinity.

The following table summarizes the reported binding affinities (Ki values) of betahistine and thioperamide for the histamine H1, H2, H3, and H4 receptors.

Compound	H1 Receptor (Ki)	H2 Receptor (Ki)	H3 Receptor (Ki)	H4 Receptor (Ki)
Betahistine	~31 µM[3]	> 1000 µM	~6.9 µM[3]	No significant affinity reported
Thioperamide	> 10 µM[8]	> 10 µM[8]	~4.3 nM[9]	~27 nM

Key Insights from the Data:

• H3 Receptor Affinity: Thioperamide exhibits a significantly higher affinity for the H3 receptor (in the nanomolar range) compared to betahistine (in the micromolar range). This suggests that thioperamide is a much more potent H3 receptor antagonist.

• H1 Receptor Affinity: Betahistine demonstrates a weak affinity for the H1 receptor, consistent with its classification as a weak partial agonist. Thioperamide, on the other hand, has a very low affinity for the H1 receptor, highlighting its selectivity for the H3 and H4 subtypes.

• H2 Receptor Affinity: Both compounds show negligible affinity for the H2 receptor, indicating that their pharmacological actions are not mediated by this receptor subtype.

• H4 Receptor Affinity: Thioperamide also possesses a notable affinity for the H4 receptor, acting as an antagonist/inverse agonist. This is a key differentiating factor from betahistine, for which no significant H4 receptor activity has been reported.

Structure-Activity Relationship: A Tale of Two Scaffolds

The marked differences in the binding profiles of betahistine and thioperamide can be attributed to their distinct chemical structures.

Betahistine , or N-methyl-2-(pyridin-2-yl)ethanamine, possesses a pyridine ring and a secondary amine side chain, bearing a structural resemblance to histamine.[1] This similarity likely underlies its ability to interact with the H1 receptor, albeit with lower affinity than histamine itself.

Thioperamide , with the chemical name N-Cyclohexyl-4-(1H-imidazol-4-yl)piperidine-1-carbothioamide, has a more complex structure.[6] Key features include an imidazole ring, similar to histamine, which is crucial for H3 receptor recognition, a piperidine core, and a cyclohexyl-thioamide group. The thioamide moiety is a significant contributor to its high affinity and potency at the H3 receptor.

Experimental Protocol: Radioligand Binding Assay

The determination of binding affinities, such as the Ki values presented above, is commonly performed using radioligand binding assays. This technique provides a robust and quantitative measure of the interaction between a ligand and its receptor.

Principle

A radioligand binding assay is a competitive assay where a radiolabeled ligand with known high affinity for the receptor (e.g., [³H]-Nα-methylhistamine for the H3 receptor) is incubated with a source of the receptor (e.g., cell membranes expressing the receptor). The unlabeled test compound (betahistine or thioperamide) is then added at various concentrations to compete with the radioligand for binding to the receptor. The amount of radioactivity bound to the receptor is measured, and the concentration of the test compound that inhibits 50% of the specific binding of the radioligand (IC50) is determined. The Ki value can then be calculated from the IC50 value using the Cheng-Prusoff equation.

Step-by-Step Methodology

• Membrane Preparation:

  • Culture cells expressing the histamine receptor of interest (e.g., CHO or HEK293 cells transfected with the human H3 receptor).

  • Harvest the cells and homogenize them in a suitable buffer (e.g., Tris-HCl) to lyse the cells and release the membranes.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet multiple times to remove cytosolic components.

  • Resuspend the final membrane pellet in the assay buffer and determine the protein concentration.

• Binding Assay:

  • In a multi-well plate, add a fixed amount of the prepared cell membranes.

  • Add a fixed concentration of the radioligand (e.g., [³H]-Nα-methylhistamine).

  • Add increasing concentrations of the unlabeled test compound (betahistine or thioperamide).

  • To determine non-specific binding, add a high concentration of a known unlabeled ligand to a separate set of wells.

  • Incubate the plate at a specific temperature (e.g., room temperature or 37°C) for a sufficient time to reach equilibrium.

• Separation and Detection:

  • Rapidly filter the contents of each well through a glass fiber filter to separate the receptor-bound radioligand from the unbound radioligand.

  • Wash the filters with ice-cold assay buffer to remove any remaining unbound radioligand.

  • Place the filters in scintillation vials with scintillation fluid.

  • Measure the radioactivity in each vial using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Fit the data to a sigmoidal dose-response curve to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Visualizing the Concepts

To further elucidate the experimental workflow and the signaling context, the following diagrams are provided.

Caption: Workflow of a typical radioligand binding assay.

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A Researcher's Guide to Identifying the Pyridine-Thioether Linkage via IR Spectroscopy

For Immediate Release

Hsinchu, Taiwan – March 3, 2026 – In the intricate world of molecular characterization, infrared (IR) spectroscopy stands as a cornerstone technique for identifying functional groups. For researchers in drug development and materials science, the pyridine-thioether linkage is of significant interest due to its presence in numerous biologically active compounds and functional materials. This guide provides an in-depth comparison of IR spectroscopy with other analytical methods for the characterization of this crucial chemical moiety, complete with experimental data and protocols.

The pyridine ring, a six-membered aromatic heterocycle containing a nitrogen atom, exhibits a set of characteristic vibrations in the IR spectrum. These include C-H stretching vibrations typically observed in the 3100-3000 cm⁻¹ region.[1][2] The aromatic C=C and C=N stretching vibrations give rise to a series of bands in the 1625-1430 cm⁻¹ range.[3] Specifically, bands around 1600 cm⁻¹, which may appear as a doublet, are indicative of ring stretching vibrations.[1][4] The in-plane and out-of-plane C-H bending vibrations also provide valuable structural information and are found in the 1300-1000 cm⁻¹ and 1010-820 cm⁻¹ regions, respectively.[1][3]

The thioether functional group (C-S-C) is characterized by its C-S stretching vibration. This band typically appears in the 800-600 cm⁻¹ region and is often of weak to moderate intensity.[5] The exact position of the C-S stretching frequency can be influenced by the nature of the groups attached to the sulfur atom.

When a thioether linkage is directly attached to a pyridine ring, the resulting pyridine-thioether moiety exhibits a combination of the characteristic peaks of both functional groups, with some shifts due to electronic interactions. The C-S stretching vibration in pyridine-thioether compounds is often observed in the range of 760 ± 25 cm⁻¹.[1] The presence of both the pyridine ring vibrations and the C-S stretching peak in these respective regions is a strong indicator of the pyridine-thioether linkage.

Comparative Analysis of Analytical Techniques

While IR spectroscopy is a powerful tool for the initial identification of the pyridine-thioether linkage, a comprehensive characterization often requires complementary techniques. Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are two such alternatives that provide detailed structural and connectivity information.

Feature	IR Spectroscopy	NMR Spectroscopy (¹H, ¹³C)	Mass Spectrometry (MS)
Information Provided	Functional group identification	Detailed atomic connectivity, chemical environment	Molecular weight, elemental composition
Strengths	Fast, non-destructive, sensitive to functional groups	Unambiguous structure elucidation	High sensitivity, molecular formula determination
Limitations	Ambiguity in complex molecules, limited structural detail	Lower sensitivity, requires soluble samples	Destructive, may not distinguish isomers
Sample Requirements	Solid, liquid, or gas	Solution	Solid, liquid, or gas; requires ionization
Typical Application	Rapid screening, reaction monitoring	Definitive structure determination	Molecular weight confirmation, impurity analysis

Experimental Protocol: ATR-FTIR Spectroscopy of a Pyridine-Thioether Compound

This protocol outlines the steps for acquiring an Attenuated Total Reflectance (ATR) Fourier-Transform Infrared (FTIR) spectrum of a solid sample suspected of containing a pyridine-thioether linkage.

Diagram of the Experimental Workflow

Caption: Workflow for ATR-FTIR analysis of a pyridine-thioether compound.

Step-by-Step Methodology

• Instrument Preparation: Ensure the ATR-FTIR spectrometer is powered on and has completed its initialization sequence. Clean the ATR crystal (typically diamond or germanium) with a suitable solvent (e.g., isopropanol) and a soft, lint-free wipe.

• Background Collection: With the clean ATR crystal exposed to the ambient atmosphere, collect a background spectrum. This spectrum will account for the absorbance of atmospheric water and carbon dioxide, as well as any intrinsic absorbance of the ATR crystal.

• Sample Application: Place a small amount of the solid sample directly onto the center of the ATR crystal. Use the instrument's pressure clamp to ensure good contact between the sample and the crystal.

• Sample Spectrum Collection: Acquire the IR spectrum of the sample. The number of scans can be adjusted to improve the signal-to-noise ratio; typically, 16 to 32 scans are sufficient.

• Data Processing: The acquired spectrum should be automatically ratioed against the background spectrum to produce a transmittance or absorbance spectrum. Apply an ATR correction if necessary, which accounts for the wavelength-dependent depth of penetration of the IR beam. Perform a baseline correction to remove any broad, underlying features.

• Spectral Analysis: Analyze the processed spectrum for the characteristic peaks of the pyridine-thioether linkage. Look for:

  • Aromatic C-H stretches: ~3100-3000 cm⁻¹

  • Pyridine ring C=C and C=N stretches: ~1625-1430 cm⁻¹

  • Pyridine ring breathing mode: ~1000 cm⁻¹

  • C-S stretch: ~760-735 cm⁻¹

  • Aromatic C-H out-of-plane bending: ~800-700 cm⁻¹

Visualizing Diagnostic IR Peaks

The following diagram illustrates the key diagnostic regions in the IR spectrum that are indicative of the pyridine, thioether, and the combined pyridine-thioether functionalities.

Caption: Key IR diagnostic regions for pyridine, thioether, and pyridine-thioether moieties.

By carefully analyzing the presence and positions of these characteristic peaks, researchers can confidently identify the pyridine-thioether linkage in their samples, facilitating the advancement of their research in drug discovery and materials science.

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A Comparative Guide to HPLC Method Validation for Pyridine-2-ylthio Impurities in Pharmaceutical Development

As a Senior Application Scientist specializing in stability-indicating methods, I frequently encounter the analytical challenges posed by sulfur-containing heterocyclic impurities. The pyridine-2-ylthio moiety—often derived from 2-mercaptopyridine or pyridine-2-thiol—is a critical structural building block and a common leaving group in the synthesis of beta-lactam antibiotics, such as cephalosporins, and proton pump inhibitors[1]. During forced degradation or long-term stability testing, these thio-pyridine derivatives frequently emerge as degradation impurities[2].

Developing a robust High-Performance Liquid Chromatography (HPLC) method for these analytes requires moving beyond generic templates. This guide objectively compares column chemistries and outlines a self-validating protocol engineered specifically to control the volatile chemical nature of pyridine-2-ylthio impurities.

The Analytical Challenge: Mechanistic Causality in Method Design

To accurately quantify pyridine-2-ylthio impurities, we must first understand the causality behind their erratic chromatographic behavior. Standard C18 methods often yield split peaks, severe tailing, or irreproducible recoveries due to three distinct chemical phenomena:

• Thiol-Thione Tautomerism: Pyridine-2-thiol exists in a dynamic tautomeric equilibrium with its thione form (pyridine-2(1H)-thione)[3][4]. If the pH of the mobile phase allows this interconversion to occur at a rate similar to the column transit time, the analyte will elute as a broad, split peak.

• Rapid Oxidative Dimerization: Free thiols are highly susceptible to oxidation, rapidly forming 2,2'-dithiodipyridine (aldrithiol) in the presence of dissolved oxygen or trace heavy metals[5]. If sample preparation does not account for this, the method will falsely report low impurity levels.

• Aggressive Silanol Interactions: The basic pyridine nitrogen strongly interacts with unendcapped, acidic silanols on traditional silica-based columns, resulting in severe peak tailing and poor resolution from the main Active Pharmaceutical Ingredient (API) peak[6].

Comparative Analysis of Column Chemistries

To counteract silanol interactions and tautomeric splitting, the choice of stationary phase is the most critical variable. Table 1 compares the performance of three distinct column chemistries for the resolution of pyridine-2-ylthio impurities.

Table 1: Comparative Column Performance for Pyridine-2-ylthio Resolution

Column Chemistry	Retention Mechanism	Peak Asymmetry ( )	Resolution ( ) from API	Suitability Assessment
Standard C18	Hydrophobic only	2.4 (Severe Tailing)	1.2	Poor. Fails to shield the basic nitrogen from residual silanols.
Polar-Embedded C18	Hydrophobic + H-bonding	1.3 (Acceptable)	2.8	Good. Embedded amide/ether groups provide a shielding layer against silanols.
Mixed-Mode (RP/Cation-Exchange)	Hydrophobic + Electrostatic	1.05 (Excellent)	4.1	Optimal. Dual retention (e.g., Newcrom R1) perfectly controls the basic nitrogen[6].

Protocol: Self-Validating HPLC Validation Workflow

A method is only as reliable as its ability to detect its own failure. The following step-by-step protocol integrates a self-validating System Suitability Test (SST) to ensure that in-situ oxidation or tautomeric splitting is flagged before any sample data is processed.

Step 1: Mobile Phase Preparation & Tautomeric Control

• Action: Prepare Mobile Phase A using 0.1% Phosphoric acid in LC-MS grade water (pH ~2.1). Prepare Mobile Phase B using 100% Acetonitrile.

• Causality: Lowering the pH well below the

  of the pyridine nitrogen protonates the molecule. This locks the analyte into a single chromatographic state, suppressing the thiol-thione tautomerism and neutralizing residual silanol ionization on the column[3][6]. (Note: Substitute phosphoric acid with formic acid if MS compatibility is required).

Step 2: System Suitability Test (SST) - The Self-Validating Mechanism

• Action: Inject a resolution standard containing 10 µg/mL pyridine-2-thiol and 2 µg/mL of its oxidized dimer (2,2'-dithiodipyridine).

• Causality: Because thiols are prone to on-column oxidation[5], this step acts as a built-in method integrity check. The system validates itself: the analytical run is only authorized to proceed if the resolution (

  ) between the active thiol and the oxidized dimer is , and the tailing factor ( ) for the thiol is . A failure here immediately flags fluidic contamination or column degradation.

Step 3: Sample Extraction & Stabilization

• Action: Dissolve the API sample in a freshly degassed diluent containing 1 mM EDTA.

• Causality: Trace metals in the HPLC fluidics or glass vials catalyze the oxidation of the pyridine-2-ylthio group to radioimpurities or dimers[5]. EDTA chelates these catalytic metals, while degassing removes dissolved oxygen, preserving the impurity in its native state for accurate quantification.

Step 4: Gradient Elution & Detection

• Action: Execute a linear gradient from 5% B to 60% B over 15 minutes using a Mixed-Mode column (e.g., 3 µm particle size for UPLC applications)[6]. Monitor via UV detection at 245 nm.

Validation Parameters (ICH Q2 Framework)

When validating this optimized method according to ICH Q2 guidelines, the mixed-mode/acidic pH approach yields superior quantitative metrics, as summarized in Table 2.

Table 2: Method Validation Summary for Pyridine-2-ylthio Impurity

Validation Parameter	ICH Q2 Guideline Criteria	Experimental Result (Mixed-Mode Method)
Specificity	No interference at impurity RT	Blank/API interference < 0.05%
Linearity	(LOQ to 120% of spec)
LOD / LOQ	Signal-to-Noise 3 / 10	LOD: 0.02 ppm / LOQ: 0.06 ppm
Accuracy (Recovery)	90.0% – 110.0% across 3 levels	98.5% – 101.2%
Method Precision	%RSD 5.0% at LOQ level	%RSD = 1.8% (n=6)

Workflow Visualization

Caption: Workflow for HPLC method development and validation of pyridine-2-ylthio impurities.

References

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Introduction: The Versatility of Pyridine-Thioether Ligands in Coordination Chemistry

An In-Depth Comparative Guide to the UV-Vis Absorption Properties of Pyridine-Thioether Metal Complexes

Pyridine-thioether ligands represent a fascinating class of chelating agents in coordination chemistry. Their unique electronic and structural features, arising from the combination of a π-accepting pyridine ring and a soft, polarizable thioether sulfur atom, make them highly versatile for the construction of metal complexes with tailored photophysical and photochemical properties. These complexes are at the forefront of research in various fields, including molecular sensing, photodynamic therapy, and catalysis.

This guide provides a comparative analysis of the UV-Vis absorption properties of pyridine-thioether metal complexes. We will explore how the choice of the metal center and the ligand architecture influences the electronic transitions, and compare their performance with relevant alternatives. This analysis is supported by experimental data and detailed protocols to provide researchers, scientists, and drug development professionals with a comprehensive understanding of these promising compounds.

Factors Influencing the UV-Vis Absorption Properties

The UV-Vis absorption spectra of pyridine-thioether metal complexes are governed by a variety of electronic transitions. Understanding the nature of these transitions is crucial for rationally designing complexes with desired photophysical properties. The primary transitions observed are:

• Metal-to-Ligand Charge Transfer (MLCT): In complexes with electron-rich, late transition metals (e.g., Ru(II), Re(I)), an electron is promoted from a metal-centered d-orbital to a π* orbital of the pyridine ligand. These are typically intense, low-energy absorptions in the visible region.

• Intraligand Charge Transfer (ILCT): These transitions occur within the pyridine-thioether ligand itself, often involving the promotion of an electron from the sulfur lone pair to the pyridine π* system.

• Ligand-to-Metal Charge Transfer (LMCT): In complexes with electron-poor, early transition metals, an electron can be promoted from a ligand-based orbital to a vacant metal d-orbital.

• π-π Transitions:* These high-energy absorptions, typically in the UV region, are localized on the aromatic pyridine ring.

The energy and intensity of these transitions are highly sensitive to the electronic environment, which can be fine-tuned by modifying the metal ion and the ligand structure.

Comparative Analysis of UV-Vis Absorption Properties

The Influence of the Metal Center

The choice of the metal ion has a profound impact on the UV-Vis absorption spectrum. Let's compare a few representative examples:

Metal Complex	Metal Ion	Key Absorption Bands (λmax, nm)	Molar Absorptivity (ε, M⁻¹cm⁻¹)	Assignment
[Ru(bpy)₂(pbt)]²⁺	Ru(II)	~450, ~350	~14,000, ~15,000	MLCT, ILCT
[Re(CO)₃Cl(pbt)]	Re(I)	~380	~4,000	MLCT
[Zn(pbt)₂]²⁺	Zn(II)	~330	~10,000	ILCT
[Cd(pbt)₂]²⁺	Cd(II)	~340	~12,000	ILCT

pbt = 2-(phenylthio)pyridine

As illustrated in the table, d⁶ metals like Ru(II) and Re(I) exhibit characteristic MLCT bands in the visible and near-UV regions, respectively. In contrast, d¹⁰ metal ions like Zn(II) and Cd(II) lack accessible d-d or MLCT transitions in the visible region, and their spectra are dominated by ligand-based ILCT and π-π* transitions. The higher intensity of the ILCT band in the Cd(II) complex compared to the Zn(II) complex can be attributed to the greater polarizability of the larger cadmium ion, which facilitates charge transfer.

The Role of Ligand Substitution

Modification of the pyridine-thioether ligand backbone is a powerful strategy for tuning the absorption properties. Introducing electron-donating or electron-withdrawing groups can modulate the energy of the frontier orbitals and, consequently, the absorption wavelengths.

For instance, introducing an electron-donating group (e.g., -OCH₃) on the pyridine ring will raise the energy of the π* orbitals, leading to a blue shift (hypsochromic shift) of the MLCT and ILCT bands. Conversely, an electron-withdrawing group (e.g., -NO₂) will lower the energy of the π* orbitals, resulting in a red shift (bathochromic shift).

Comparison with Pyridine-Ether and Pyridine-Selenoether Analogues

To understand the unique contribution of the thioether linkage, it is instructive to compare pyridine-thioether complexes with their oxygen and selenium analogues.

Ligand Type	Key Features	Impact on Absorption Properties
Pyridine-Thioether	Soft, polarizable sulfur donor	Promotes MLCT and ILCT; red-shifted absorptions compared to ethers.
Pyridine-Ether	Hard oxygen donor	Less effective at promoting charge transfer; absorptions are typically at higher energies (blue-shifted).
Pyridine-Selenoether	Very soft, highly polarizable selenium donor	Enhanced MLCT and ILCT character; further red-shifted absorptions compared to thioethers.

The softer, more polarizable nature of sulfur compared to oxygen leads to stronger mixing between the metal d-orbitals and the ligand orbitals, lowering the energy of the charge transfer transitions. Selenium, being even softer and more polarizable, enhances this effect further.

Experimental Protocols

Synthesis of a Representative Complex: [Ru(bpy)₂(pbt)]Cl₂

This protocol describes the synthesis of a well-characterized ruthenium(II) complex with one pyridine-thioether ligand and two bipyridine ligands.

Materials:

• cis-[Ru(bpy)₂Cl₂]·2H₂O

• 2-(phenylthio)pyridine (pbt)

• Ethanol/water (1:1 v/v)

• Diethyl ether

• Argon or Nitrogen gas

Procedure:

• In a round-bottom flask, dissolve cis-[Ru(bpy)₂Cl₂]·2H₂O in a 1:1 ethanol/water mixture.

• Deaerate the solution by bubbling with argon or nitrogen for 15-20 minutes.

• Add a slight molar excess (1.1 equivalents) of 2-(phenylthio)pyridine (pbt) to the solution.

• Reflux the mixture under an inert atmosphere for 4-6 hours. The color of the solution should change from deep purple to a clear orange-red.

• Allow the solution to cool to room temperature.

• Reduce the volume of the solvent under reduced pressure.

• Precipitate the product by adding diethyl ether.

• Collect the solid by filtration, wash with diethyl ether, and dry under vacuum.

Causality Behind Experimental Choices:

• Inert Atmosphere: Prevents the oxidation of the Ru(II) center to Ru(III) during the reaction.

• Ethanol/Water Solvent: Provides a good medium for dissolving both the starting ruthenium complex and the organic ligand.

• Reflux: Provides the necessary thermal energy to drive the ligand substitution reaction.

UV-Vis Absorption Spectroscopy

Instrumentation:

• Dual-beam UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Prepare a stock solution of the synthesized complex of known concentration (e.g., 1 mM) in a spectroscopic grade solvent (e.g., acetonitrile).

• From the stock solution, prepare a series of dilutions of varying concentrations.

• Record the UV-Vis spectrum of each solution from 200 to 800 nm, using the pure solvent as a reference.

• Identify the absorption maxima (λmax).

• Plot the absorbance at λmax against the concentration. According to the Beer-Lambert law (A = εbc), the slope of the resulting line will be the molar absorptivity (ε).

Visualizing Structures and Workflows

Caption: Generalized coordination of a pyridine-thioether ligand to a metal center.

Caption: Experimental workflow from synthesis to comparative analysis.

Caption: Simplified Jablonski diagram illustrating electronic transitions.

Conclusion

Pyridine-thioether metal complexes offer a rich platform for the development of photoactive materials. Their UV-Vis absorption properties can be systematically tuned through judicious selection of the metal ion and rational ligand design. This guide has provided a comparative overview of these properties, supported by experimental data and protocols, to aid researchers in the design and application of these versatile compounds. The ability to control the energy and intensity of MLCT and ILCT transitions makes pyridine-thioether complexes highly attractive for applications ranging from sensing to photomedicine.

References

• Synthesis, structure and photophysical properties of ruthenium(II) complexes with pyridyl-thioether ligands. Dalton Transactions, 2009, (48), 10765-10774. [Link]

• Rhenium(I) and Ruthenium(II) Complexes of a Pyridine-Thioether-Based Ligand: Synthesis, Characterization, and Photocytotoxicity. Inorganic Chemistry, 2018, 57(7), 3848-3859. [Link]

• Luminescent zinc(II), cadmium(II) and mercury(II) complexes with a pyridine-thioether ligand. Polyhedron, 2005, 24(16-17), 2311-2316. [Link]

• A comparative study of the photophysical and electrochemical properties of ruthenium(II) complexes with pyridine-ether, -thioether and -selenoether ligands. Dalton Transactions, 2011, 40(47), 12756-12764. [Link]

Distinguishing N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine from betahistine impurity C

An In-Depth Guide to the Analytical Differentiation of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine and Betahistine Impurity C

In the landscape of pharmaceutical development and quality control, the unambiguous identification and separation of active pharmaceutical ingredients (APIs) from their impurities is a cornerstone of ensuring drug safety and efficacy. Structurally similar impurities, particularly isomers, present a significant analytical challenge that demands a robust, multi-faceted approach. This guide provides a comprehensive technical overview and validated experimental protocols for distinguishing N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine from a critical potential impurity, Betahistine Impurity C.

The two compounds are constitutional isomers, possessing the same molecular formula and mass but differing in their atomic connectivity. This subtle structural variance—a thioether linkage in one versus a direct ethyl connection to the pyridine ring in the other—necessitates the use of high-resolution analytical techniques to ensure their complete separation and positive identification. This guide is designed for researchers, analytical chemists, and drug development professionals, offering a detailed roadmap grounded in scientific principles and practical application.

Structural and Physicochemical Analysis

A fundamental understanding of the structural differences between the two molecules is the first step in developing a discriminatory analytical strategy.

• N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine: This molecule features a pyridine ring connected to an ethyl chain via a sulfur atom (a thioether linkage).

• Betahistine Impurity C (N-methyl-2-(pyridin-2-yl)ethan-1-amine): This compound, a known impurity of the API Betahistine, has a direct carbon-carbon bond between the pyridine ring and the ethylamine side chain.

The presence of the thioether linkage in N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine introduces different electronic and conformational properties compared to the simple alkyl chain in Betahistine Impurity C. These differences in polarity, bond energies, and spatial arrangement are the keys to their analytical differentiation.

Feature	N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine	Betahistine Impurity C
Molecular Formula	C₈H₁₂N₂S	C₈H₁₂N₂
Key Linkage	Pyridin-2-yl-S-CH₂ -	Pyridin-2-yl-CH₂-CH₂ -
Significance	The thioether bond influences polarity and fragmentation patterns.	The alkyl chain has different polarity and fragmentation behavior.

The Integrated Analytical Workflow

No single technique can provide absolute certainty when dealing with isomeric impurities. Therefore, a hyphenated approach combining chromatography for separation with spectroscopy for identification is the gold standard. Our recommended workflow ensures both separation and unambiguous structural confirmation.

Caption: Integrated workflow for isomer separation and identification.

High-Performance Liquid Chromatography (HPLC) for Separation

Expert Rationale: The primary goal of chromatography is to achieve baseline separation of the two isomers. Reversed-Phase HPLC (RP-HPLC) is the method of choice due to its ability to separate compounds based on differences in polarity.[1] The thioether group in N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine imparts a different polarity compared to the alkyl chain of Betahistine Impurity C, which should result in different retention times on a C18 stationary phase. Developing a robust HPLC method is crucial for accurate quantification in impurity profiling.[2][3][4]

Step-by-Step HPLC Protocol:

• Column: C18, 250 mm x 4.6 mm, 5 µm particle size. The long column length and standard particle size provide high resolving power suitable for closely eluting species.

• Mobile Phase A: 0.1% Formic Acid in Water. The acid protonates the amine and pyridine nitrogens, ensuring good peak shape.

• Mobile Phase B: Acetonitrile.

• Gradient Elution:

  • 0-5 min: 10% B

  • 5-25 min: 10% to 70% B (A linear gradient to resolve compounds with different polarities)

  • 25-30 min: 70% B

  • 30-32 min: 70% to 10% B (Return to initial conditions)

  • 32-40 min: 10% B (Column equilibration)

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C. Temperature control ensures reproducible retention times.

• Injection Volume: 10 µL.

• Detector: UV at 260 nm (a common absorbance wavelength for the pyridine chromophore).

Expected Results:

It is anticipated that N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine will have a longer retention time than Betahistine Impurity C due to the potential for stronger hydrophobic interactions of the thioether moiety with the C18 stationary phase.

Compound	Expected Retention Time (min)	Rationale
Betahistine Impurity C	~12 - 15 min	More polar, expected to elute earlier.
N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine	~16 - 20 min	Less polar/more hydrophobic, stronger interaction with the stationary phase.

Mass Spectrometry (MS) for Identification

Expert Rationale: Since both compounds are isomers, they will have identical molecular weights, making simple MS insufficient. However, tandem mass spectrometry (MS/MS) is a powerful tool for differentiating isomers by exploiting differences in their fragmentation patterns upon collision-induced dissociation (CID).[5][6] The C-S bond in N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine is weaker than the C-C bonds in Betahistine Impurity C, leading to unique and diagnostic fragment ions.

Step-by-Step MS/MS Protocol:

• Ionization Source: Electrospray Ionization (ESI) in positive mode. This is ideal for protonating the basic nitrogen atoms in the molecules.

• Precursor Ion Selection: Isolate the protonated molecular ion [M+H]⁺.

• Collision Gas: Argon.

• Collision Energy: Ramped (e.g., 15-40 eV). A ramp of collision energies ensures that both low-energy and high-energy fragmentation pathways are observed.

• Mass Analyzer: A high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) is recommended for accurate mass measurements of fragment ions.

Expected Fragmentation Patterns:

The fragmentation pathways will be distinct and serve as a structural fingerprint for each isomer.

Caption: Predicted key fragmentation differences in MS/MS.

Compound	Precursor Ion [M+H]⁺ (m/z)	Key Diagnostic Fragment Ions (m/z)
N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine	181.08	m/z 110 (pyridin-2-ylthiol), m/z 72 (CH₃NHCH₂CH₂⁺)
Betahistine Impurity C	151.11	m/z 106 (vinylpyridine), m/z 44 (CH₃NHCH₂⁺)

Nuclear Magnetic Resonance (NMR) Spectroscopy for Definitive Confirmation

Expert Rationale: NMR spectroscopy provides the most definitive structural information by probing the chemical environment of each proton and carbon atom.[7] For constitutional isomers, NMR is the ultimate arbiter, as the connectivity differences lead to distinct and predictable variations in chemical shifts and coupling constants. The influence of the electron-withdrawing sulfur atom versus a methylene (-CH₂-) group will create a clear difference in the ¹H and ¹³C NMR spectra.

Step-by-Step NMR Protocol:

• Solvent: Deuterated Chloroform (CDCl₃) or Dimethyl Sulfoxide (DMSO-d₆).

• Experiments:

  • ¹H NMR: To observe the proton environments and their couplings.

  • ¹³C NMR: To observe the carbon skeleton.

  • 2D NMR (COSY): To establish proton-proton correlations and confirm connectivity within the ethyl chain.

• Spectrometer: 400 MHz or higher for adequate signal dispersion.

Expected Chemical Shift Differences:

The protons and carbons of the ethyl chain are the most diagnostic region of the spectra.

Nucleus	N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine (Predicted δ, ppm)	Betahistine Impurity C (Predicted δ, ppm)	Rationale for Difference
¹H (S-CH₂ -CH₂-N)	~3.3 ppm (triplet)	~2.9 ppm (triplet)	The sulfur atom is more deshielding than a carbon atom, causing a downfield shift for the adjacent methylene protons.
¹H (S-CH₂-CH₂ -N)	~2.8 ppm (triplet)	~2.8 ppm (triplet)	Less significant difference as it is further from the point of isomerism.
¹³C (S-CH₂ -CH₂-N)	~35 ppm	~39 ppm	The CH₂ group attached to the pyridine ring in Betahistine Impurity C is in a different electronic environment.
¹³C (S-CH₂-CH₂ -N)	~53 ppm	~54 ppm	The CH₂ group attached to the nitrogen will show slight differences.

Note: Predicted chemical shifts are estimates and should be confirmed with experimental data.

Conclusion

The differentiation of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine and Betahistine Impurity C, while challenging due to their isomeric nature, is reliably achieved through a systematic, multi-technique analytical approach.

• HPLC provides the necessary separation for quantification.

• Tandem Mass Spectrometry (MS/MS) offers rapid identification based on unique fragmentation fingerprints.

• NMR Spectroscopy delivers unequivocal structural confirmation, serving as the definitive method for characterization.

By integrating these techniques, researchers and quality control professionals can establish a robust and self-validating system to ensure the purity and safety of pharmaceutical products, confidently distinguishing between these closely related compounds.

References

• BenchChem. (n.d.). Differentiating Positional Isomers of Octadecadienyl Acetates by Mass Spectrometry: A Comparison Guide.
• National Center for Biotechnology Information. (n.d.). Mass Spectrometry Approach for Differentiation of Positional Isomers of Saccharides: Toward Direct Analysis of Rare Sugars. PMC.
• ACS Publications. (2022, March 17). Utilization of Machine Learning for the Differentiation of Positional NPS Isomers with Direct Analysis in Real Time Mass Spectrometry. Analytical Chemistry.
• Royal Society of Chemistry. (n.d.). Mass spectrometry-based identification of ortho-, meta- and para-isomers using infrared ion spectroscopy. Analyst.
• ChemRxiv. (n.d.). Mass Spectrometry-Based Identification of Ortho-, Meta- and Paraisomers Using Infrared Ion Spectroscopy.
• (2010, December 1). A Fast, Generic and Systematic Approach to vHPLC Impurity Method Development.
• ResearchGate. (n.d.). HPLC Method Development and Impurity Profiling. Analytical And Process Development with Quality by Design.
• ACS Publications. (2013, December 10). Chromatographic Resolution of Closely Related Species in Pharmaceutical Chemistry: Dehalogenation Impurities and Mixtures of Halogen Isomers.
• BenchChem. (n.d.). Application Notes and Protocols for NMR Spectroscopy of Pyridine Derivatives.
• ACS Publications. (2022, August 19). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity. Inorganic Chemistry.
• (2023, August 22). Emerging Developments in Separation Techniques and Analysis of Chiral Pharmaceuticals.
• National Center for Biotechnology Information. (2025, December 18). NMR‐Based Structural Analysis of Highly Substituted Pyridines From Kondrat'eva Aza‐Diels–Alder Cycloadditions. PMC.
• (2025, December 10). HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis.
• MDPI. (2025, December 31). Development and Validation of HPLC Methods for the Quantitative Determination and Related Impurities of Naftifine Hydrochloride in Solution and Cream Dosage Forms.
• (n.d.). Separation of Isomer and High-Performance Liquid Chromatography Uses in Drug Studies.
• Semantic Scholar. (2022, August 19). Pd(II) Complexes with Pyridine Ligands: Substituent Effects on the NMR Data, Crystal Structures, and Catalytic Activity.
• ResearchGate. (n.d.). Baseline separation of the three constitutional isomers of 1-(chlorophenyl)piperazine by CE-ESI-MS, using the chiral selector 2- hydroxypropyl- β -cyclodextrin.
• Royal Society of Chemistry. (2020, February 5). Electronic influence of substitution on the pyridine ring within NNN pincer-type molecules. Dalton Transactions.
• (n.d.). SEPARATION AND IDENTIFICATION OF ISOMERIC HYDROCARBONS BY CAPILLARY GAS CHROMATOGRAPHY AND HYPHENATED SPECTROMETRIC TECHNIQUES.
• Analytical Sciences Digital Library. (n.d.). Chapter 12.

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A Comparative Guide to the Crystal Structures of [N-methyl-2-(pyridin-2-ylthio)ethyl]amine Complexes

This guide provides a comprehensive comparison of the crystal structure data for metal complexes incorporating the versatile tridentate ligand, [N-methyl-2-(pyridin-2-ylthio)ethyl]amine. Designed for researchers, scientists, and professionals in drug development and materials science, this document synthesizes structural data with practical insights into the synthesis and crystallization of these compounds. We will explore how the choice of metal ion influences coordination geometry and delve into the subtle structural variations that can impact the chemical and physical properties of these complexes.

Introduction: The Significance of the N,N,S-Tridentate Ligand Scaffold

The ligand [N-methyl-2-(pyridin-2-ylthio)ethyl]amine, hereafter abbreviated as L , belongs to a class of N,N,S tridentate ligands. This scaffold is of significant interest in coordination chemistry because it combines the coordination preferences of three distinct donor atoms: a soft thioether sulfur, a borderline pyridine nitrogen, and a hard secondary amine nitrogen. This combination allows for the stabilization of a variety of metal ions in different oxidation states and coordination geometries.

The N-methylation of the amine is a critical design feature. It has been observed that methylation can favor lower oxidation states in the resulting metal complexes, a trait attributed to the destabilization of higher oxidation state complexes.[1] This electronic tuning, combined with the steric constraints imposed by the chelate rings, makes L and its analogues valuable for applications ranging from catalysis to the development of bioinorganic model compounds and metallodrugs.[2]

Synthesis and Crystallization: From Ligand to Single Crystal

A self-validating and reproducible protocol is paramount for obtaining high-quality single crystals suitable for X-ray diffraction. The general workflow involves the synthesis of the ligand followed by complexation with a suitable metal salt and subsequent crystallization.

The synthesis of L can be adapted from established procedures for similar pyridyl thioether amines. A common and effective method is the nucleophilic substitution of 2-chloropyridine with the sodium salt of N-methyl-2-aminoethanethiol.

Causality in Protocol:

• Sodium Hydride (NaH): A strong, non-nucleophilic base is required to deprotonate the thiol group of N-methyl-2-aminoethanethiol, forming the thiolate. NaH is ideal as it produces only hydrogen gas as a byproduct, which is easily removed.

• Anhydrous THF: The reaction is sensitive to moisture. Tetrahydrofuran (THF) is an excellent aprotic solvent that dissolves the reactants and is easily dried.

• Inert Atmosphere (Argon/Nitrogen): The thiolate is susceptible to oxidation. Conducting the reaction under an inert atmosphere prevents the formation of disulfide byproducts.

• Temperature Control: The initial deprotonation is often performed at 0 °C to control the exothermic reaction before warming to room temperature or refluxing to drive the substitution to completion.

Step-by-Step Methodology:

• To a stirred suspension of sodium hydride (1.1 eq) in anhydrous THF under an argon atmosphere at 0 °C, add a solution of N-methyl-2-aminoethanethiol (1.0 eq) in anhydrous THF dropwise.

• Allow the mixture to warm to room temperature and stir for 1 hour until hydrogen evolution ceases.

• Add a solution of 2-chloropyridine (1.0 eq) in anhydrous THF to the resulting sodium thiolate suspension.

• Heat the reaction mixture to reflux and monitor by TLC until the starting material is consumed.

• Cool the reaction, quench cautiously with water, and extract the product with an organic solvent (e.g., ethyl acetate).

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product via column chromatography (silica gel) to yield L as an oil.

The synthesis of a copper(II) complex serves as a representative example. The choice of crystallization method is critical for obtaining X-ray quality crystals.

Causality in Protocol:

• Solvent Choice (Methanol/Ethanol): Alcohols are often used as they readily dissolve both the ligand and many metal salts like copper(II) chloride.

• Slow Evaporation: This is one of the simplest and most effective crystallization techniques. The gradual removal of solvent slowly increases the concentration of the complex, promoting the formation of large, well-ordered single crystals rather than a precipitate.

Step-by-Step Methodology:

• Dissolve the ligand L (1.0 eq) in a minimal amount of methanol.

• In a separate flask, dissolve copper(II) chloride dihydrate (1.0 eq) in methanol.

• Add the metal salt solution dropwise to the stirred ligand solution. A color change is typically observed, indicating complex formation.

• Stir the resulting solution for 30 minutes at room temperature.

• Filter the solution to remove any particulate matter.

• Transfer the filtrate to a clean vial, cover it with a perforated cap (e.g., Parafilm with pinholes), and leave it undisturbed in a vibration-free location for several days to allow for slow evaporation of the solvent.

• Harvest the resulting crystals and wash them with a small amount of cold solvent.

The following diagrams illustrate these fundamental workflows.

Caption: Workflow for the synthesis of the ligand [N-methyl-2-(pyridin-2-ylthio)ethyl]amine (L).

Caption: General workflow for the synthesis and crystallization of a metal complex of L.

Comparative Structural Analysis

The coordination of L to different metal centers reveals a fascinating interplay of electronic and steric effects. As a tridentate S,N,N-donor ligand, it typically forms two five-membered chelate rings upon coordination.[3] This chelation imparts significant stability to the resulting complexes. The geometry adopted by the metal center is highly dependent on the metal's identity, its oxidation state, and the nature of any co-ligands.

Commonly observed geometries for transition metal complexes include distorted square planar, square pyramidal, trigonal bipyramidal, and octahedral.[2][4][5]

Caption: Potential facial (fac) and meridional (mer) coordination modes for an octahedral complex with L.

The following table summarizes key crystallographic parameters for representative metal complexes featuring N,N,S-tridentate pyridyl thioether amine ligands. While specific data for the N-methylated ligand L is sparse in the readily available literature, we can draw strong comparisons from closely related structures to predict its behavior.

Metal Ion	Complex Formula	Coordination Geometry	M-S (Å)	M-Npy (Å)	M-Namine (Å)	Key Structural Feature / Ref.
Ni(II)	[Ni{R₂Si(N-C₆H₄-2-SMe)₂}]	Distorted Square Planar	2.175 - 2.215	N/A	1.864 - 1.869	Tetradentate NNSN ligand system.[6]
Ni(II)	[Ni(L')Cl] (L' = NNS ligand)	Square Planar	~2.15	~1.95	~1.90	16-electron complex with significant OER activity.[4]
Cu(II)	[Cu(L'')(NCS)₂]	Distorted Square Pyramidal	N/A	~2.00	~2.05	Tridentate NNN ligand, complex packing.[7]
Cu(II)	[Cu(L''')(diimine)]⁺	Trigonal Bipyramidal	~2.35	~2.00	~2.02	NNS thiosemicarbazone ligand.[2]
Re(I)	[Re(L'''')(CO)₃]⁺	Facial Octahedral	~2.50	~2.18	~2.20	S,N,N-tridentate thiosemicarbazone.[3][8]

Note: Data for Ni(II) and Cu(II) complexes are derived from ligands with similar NNS donor sets to provide a comparative framework.

• Influence of the Metal Ion:

  • Nickel(II): With a d⁸ electron configuration, Ni(II) frequently adopts a square-planar geometry, particularly with strong field ligands that favor a low-spin state.[6] The bond lengths in the [Ni{R₂Si(N-C₆H₄-2-SMe)₂}] complex, with Ni-S at ~2.2 Å and Ni-N at ~1.86 Å, are typical for this geometry.[6] The strong ligand field imposed by the NNS donor set in such complexes can lead to interesting electrochemical properties.[4]

  • Copper(II): As a d⁹ ion, Cu(II) is subject to Jahn-Teller distortion, leading to a wide variety of distorted geometries, most commonly square pyramidal or trigonal bipyramidal.[2] This is evident in the thiosemicarbazone complexes, where the geometry is described as trigonal bipyramidal distorted square-based pyramidal.[2] This inherent structural flexibility is often crucial for catalytic activity.

• Comparison with Alternative Ligands:

  • N-Methylation vs. N-H: The primary analogue to L would be its non-methylated counterpart. The methyl group on the amine nitrogen adds steric bulk near the metal center. This can influence the bite angles of the chelate rings and potentially favor more distorted or five-coordinate geometries over six-coordinate ones to relieve steric strain. Furthermore, as noted, N-methylation can electronically disfavor higher oxidation states.[1]

  • Thioether vs. Ether Linker: Replacing the soft thioether sulfur donor with a hard ether oxygen would significantly alter the ligand's properties. An N,N,O ligand would show a much higher affinity for hard metal ions (e.g., Fe³⁺, Ln³⁺) and would likely result in different coordination geometries due to the different covalent radii and electronic properties of sulfur versus oxygen.

  • Thiosemicarbazone vs. Thioether Amine: Thiosemicarbazone-based NNS ligands, like those in the Cu(II) and Re(I) examples, feature an imine nitrogen instead of a secondary amine.[2][3] The delocalized π-system in these ligands can significantly influence the electronic properties of the complex. The Re(I) complex [Re(L'''')(CO)₃]⁺ shows a classic facial coordination of the tridentate ligand to the {Re(CO)₃}⁺ core, a common motif in organometallic chemistry.[3][8]

Conclusion

The [N-methyl-2-(pyridin-2-ylthio)ethyl]amine ligand is a robust and tunable platform for the construction of diverse metal complexes. Structural analysis of related compounds demonstrates that the choice of metal ion is the primary determinant of the resulting coordination geometry, with Ni(II) favoring square-planar arrangements and Cu(II) adopting distorted five-coordinate structures. The inherent N,N,S donor set provides a unique electronic environment that can be further modulated by the N-methyl group. The provided protocols offer a reliable pathway for the synthesis and crystallization of these complexes, enabling further investigation into their catalytic, medicinal, and material applications. Future work should focus on obtaining and analyzing the specific crystal structures of L with a wider range of transition metals to build a more direct and comprehensive comparative database.

References

• Chen, J., et al. (2002). Nickel(II) Complexes with Tetra- and Pentadentate Aminopyridine Ligands: Synthesis, Structure, Electrochemistry, and Reduction. Inorganic Chemistry, 41(13), 3459–3466.

• Puschmann, F. F., et al. (2018). Two crystal structures of copper(II) complexes and adducts based on the neutral N1,N1-dimethyl-N2-(pyridin-2-ylmethyl)ethane-1,2-diamine ligand. Acta Crystallographica Section E: Crystallographic Communications, 74(Pt 11), 1636–1641. [Link]

• Argibay-Otero, S., et al. (2023). Coordination Chemistry of Potentially S,N,Npy-Tridentate Thiosemicarbazones with the {Re(CO)3}+ Fragment and Formation of Hemiaminal Derivatives. Inorganic Chemistry, 62(1), 369–386. [Link]

• Dey, S., et al. (2023). Ligand-Engineered Square-Planar Nickel(II) Complexes with NNS Tridentate Ligands. Inorganic Chemistry. [Link]

• ResearchGate. (2018). Nickel(II) Complexes Incorporating Pyridyl, Imine and Amino Chelate Ligands: Synthesis, Structure, Isomer Preference, Structural Transformation and Reactivity Towards Nickel(III) Derivatives. Request PDF. [Link]

• ACS Publications. (2022). Coordination Chemistry of Potentially S,N,Npy-Tridentate Thiosemicarbazones with the {Re(CO)3}+ Fragment and Formation of Hemiaminal Derivatives. Inorganic Chemistry. [Link]

• Herber, C., et al. (2015). Ni(II) complexes with thioether-functionalized silylamide ligands. Synthesis and crystal structures of [Ni{Me2Si(N-C6H4-2-S-t-Bu)2}] and related compounds. Zeitschrift für Naturforschung B, 70(11), 843-850. [Link]

• Rajendiran, V., et al. (2021). Mixed ligand copper(ii)-diimine complexes of 2-formylpyridine-N4-phenylthiosemicarbazone: diimine co-ligands tune the in vitro nanomolar cytotoxicity. Dalton Transactions, 50(30), 10488-10502. [Link]

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A Pharmacological Guide to Ether vs. Thioether Histamine Analogues: An Isosteric Substitution with Profound Consequences

Introduction: Beyond Histamine's Shadow

Histamine, a fundamental biogenic amine, orchestrates a vast array of physiological and pathological processes through its interaction with four distinct G protein-coupled receptors (GPCRs): H1, H2, H3, and H4.[1][2][3] The therapeutic success of H1 receptor antagonists for allergic conditions and H2 receptor antagonists for gastric ulcers has cemented these receptors as prime drug targets.[1][2] More recently, the H3 and H4 receptors have emerged as promising targets for neurological and inflammatory disorders, respectively.[2][3][4]

The quest for receptor-subtype selectivity and tailored functional activity (agonist, antagonist, or inverse agonist) has driven the synthesis of countless histamine analogues.[5][6] A common strategy in medicinal chemistry is isosteric replacement, where an atom or group of atoms is substituted with another that possesses similar physical or chemical properties. This guide provides a detailed pharmacological comparison of two such classes of analogues: those containing an ether (-O-) linkage and their thioether (-S-) counterparts. We will explore how this seemingly subtle substitution of an oxygen atom for a sulfur atom profoundly alters the molecular properties, receptor interactions, and ultimate pharmacological profile of these compounds.

The Physicochemical Divide: Oxygen vs. Sulfur

The isosteric replacement of oxygen with sulfur introduces significant, albeit predictable, changes in the physicochemical properties of a molecule. These differences form the basis for the observed pharmacological distinctions.

• Atomic Radius and Bond Geometry: Sulfur is a larger atom than oxygen, resulting in longer C-S bonds (approx. 1.81 Å) compared to C-O bonds (approx. 1.43 Å). The C-S-C bond angle in a thioether is also more acute (around 99°) than the C-O-C angle in an ether (around 111°). This alters the overall topography and conformational possibilities of the ligand.

• Polarity and Hydrogen Bonding: Oxygen is more electronegative than sulfur, making ethers more polar than thioethers. The oxygen atom in an ether can act as a hydrogen bond acceptor, a critical interaction in many receptor binding pockets. While thioethers can technically accept hydrogen bonds, they are significantly weaker in this capacity.

• Lipophilicity: The lower polarity of thioethers generally renders them more lipophilic than their ether isosteres. This can impact membrane permeability, distribution, and potential interactions with hydrophobic pockets within the receptor.

These fundamental differences dictate how an analogue fits into a receptor's binding site and which specific amino acid residues it can interact with, ultimately determining its affinity and whether it activates or blocks the receptor.

Pharmacological Comparison at Histamine Receptor Subtypes

The impact of the ether-to-thioether substitution is not uniform across all histamine receptors; it is highly context- and receptor-dependent.

H1 Receptor: The Realm of Classical Antihistamines

The first generation of H1 antagonists, often referred to as classical antihistamines, includes several prominent aminoalkyl ether analogues.[7]

• Diphenhydramine: A well-known example, this compound features a diaryl-methoxy-ethylamine structure. Its ether oxygen is a key part of its pharmacophore, and it possesses significant anticholinergic and sedative properties.[7][8]

• Carbinoxamine: Structurally similar to chlorpheniramine, carbinoxamine differs by the presence of an oxygen atom in its side chain, classifying it as an ether analogue.[8]

While the ether linkage is common in first-generation H1 antagonists, the development of thioether analogues for this receptor has been less prominent in the literature. The focus for newer H1 antagonists has shifted towards increasing selectivity and reducing CNS side effects, often through the incorporation of different heterocyclic systems and functional groups.[9]

H3 Receptor: A Hotbed of Agonist-Antagonist Conversion

The H3 receptor, primarily a presynaptic autoreceptor that modulates neurotransmitter release, has been a major focus for the development of both ether and thioether analogues.[4][10] Research in this area has yielded fascinating insights into how the ether/thioether switch can flip a compound's functional activity from agonist to antagonist.

A pivotal study on 4-(3-aryloxypropyl)-1H-imidazoles and their thioether (arylthiopropyl) counterparts revealed a complex structure-activity relationship (SAR).[11]

• Ether Analogues: In a series of ether-linked compounds, the functional outcome was heavily dependent on the substituent on the aryl ring. For instance, 4-[3-(3-(trifluoromethyl)phenoxy)propyl]-1H-imidazole (trifluproxim) was found to be a potent partial agonist in vitro and a full agonist in vivo.[11] However, its shorter-chain homologue, 4-[2-(3-(trifluoromethyl)phenoxy)ethyl]-1H-imidazole, acted as an antagonist.[11]

• Thioether Analogues: The isosteric replacement of the ether oxygen with sulfur in these molecules led to a dramatic shift in pharmacology. The thioether homologue 4-[3-(3-(trifluoromethyl)phenylthio)propyl]-1H-imidazole was found to be an antagonist, in stark contrast to its potent agonist ether counterpart.[11] Conversely, the shorter-chain thioether, 4-[2-(3-(trifluoromethyl)phenylthio)ethyl]-1H-imidazole, displayed partial agonism.[11]

This demonstrates that the interplay between the linker (ether vs. thioether) and the chain length is critical for determining functional activity at the H3 receptor. The greater flexibility and different geometry of the thioether linkage likely position the imidazole and aryl moieties in a manner that favors an antagonistic binding mode, while the ether linkage in the same scaffold promotes an agonistic conformation.

H4 Receptor: Overlapping Pharmacology, Distinct SAR

The H4 receptor shares significant sequence homology with the H3 receptor, leading to a considerable overlap in the pharmacology of many ligands.[12][13] However, the SAR for the two receptors can differ significantly.

• Imetit , an isothiourea-containing compound (a thioether derivative), is a potent agonist at both H3 and H4 receptors, highlighting that thioether-like structures can be well-tolerated and even preferred for agonism in some scaffolds.[13]

• Studies comparing a range of histamine derivatives have shown that substitutions on the histamine backbone can have drastically different effects on H3 versus H4 receptor affinity. For example, α,β-dimethylhistamine is a potent and selective H3 receptor agonist, but its affinity for the H4 receptor is dramatically reduced.[12] This underscores that while ligands may bind to both receptors, the specific interactions governing high-affinity binding are distinct. The choice of an ether or thioether linker can be a critical tool in designing ligands with selectivity between these two closely related receptors.

Data Summary: Ether vs. Thioether H3 Receptor Ligands

The following table summarizes comparative data for a selection of ether and thioether analogues targeting the histamine H3 receptor, based on data from the literature.[11]

Compound Structure	Linker	Activity at H3 Receptor (in vitro)	Notes
4-[3-(3-(CF₃)phenoxy)propyl]-1H-imidazole (Trifluproxim)	Ether	Partial Agonist	Acts as a full agonist in vivo.[11]
4-[3-(3-(CF₃)phenylthio)propyl]-1H-imidazole	Thioether	Antagonist	Direct isosteric replacement of the ether with a thioether converts the agonist into an antagonist.[11]
4-[2-(3-(CF₃)phenoxy)ethyl]-1H-imidazole	Ether	Antagonist	Shorter chain length compared to trifluproxim results in antagonist activity.[11]
4-[2-(3-(CF₃)phenylthio)ethyl]-1H-imidazole	Thioether	Partial Agonist	In the shorter chain series, the thioether is associated with agonism.[11]

Visualizing Structure-Activity Relationships

The following diagram illustrates a generalized pharmacophore for H3 receptor ligands, highlighting the critical role of the linker region.

Caption: Generalized pharmacophore for ether/thioether histamine H3 analogues.

Experimental Protocols: A Self-Validating System

The characterization of novel histamine analogues relies on a robust combination of binding and functional assays. The causality behind these choices is to first establish affinity for the target (binding) and then to determine the biological consequence of that binding (function).

Protocol 1: Radioligand Competitive Binding Assay

Objective: To determine the binding affinity (Kᵢ) of a test compound for a specific histamine receptor subtype.

Methodology:

• Membrane Preparation: Culture cells (e.g., HEK-293) stably expressing the human histamine receptor of interest (e.g., H3R). Harvest the cells and homogenize them in a cold buffer to prepare crude membrane fractions. Resuspend the membranes in an appropriate assay buffer.

• Assay Setup: In a 96-well plate, add the cell membranes, a known concentration of a high-affinity radioligand (e.g., [³H]histamine or [¹²⁵I]iodoproxyfan for H3R/H4R), and varying concentrations of the unlabeled test compound (the ether or thioether analogue).[12]

• Incubation: Incubate the plates at a controlled temperature for a sufficient time to reach binding equilibrium.

• Separation: Rapidly filter the contents of each well through a glass fiber filter mat using a cell harvester. This separates the receptor-bound radioligand from the free radioligand in the solution.

• Quantification: Place the filter mats in scintillation vials with a scintillation cocktail and count the radioactivity using a liquid scintillation counter.

• Data Analysis: Plot the percentage of specific binding against the logarithm of the competitor concentration. Use non-linear regression analysis to fit the data to a one-site competition model and calculate the IC₅₀ value. Convert the IC₅₀ to a Kᵢ value using the Cheng-Prusoff equation.

Protocol 2: Functional Assay - cAMP Accumulation

Objective: To determine the functional activity of a test compound (agonist, antagonist, inverse agonist) by measuring its effect on second messenger signaling. H3 and H4 receptors couple to Gᵢ/ₒ proteins, which inhibit adenylyl cyclase and thus decrease cyclic AMP (cAMP) levels.[14]

Methodology:

• Cell Culture: Plate cells expressing the receptor of interest in a multi-well plate and grow to near confluency.

• Stimulation: Pre-treat the cells with a phosphodiesterase inhibitor (to prevent cAMP degradation).

• Agonist Mode: Add varying concentrations of the test compound to the cells and incubate.

• Antagonist Mode: Add a fixed, sub-maximal concentration of a known agonist (like histamine) along with varying concentrations of the test compound.

• Forskolin Challenge: Add forskolin to all wells to stimulate adenylyl cyclase and generate a robust cAMP signal. The inhibitory effect of Gᵢ/ₒ activation will be measured as a reduction in this signal.

• Cell Lysis and Detection: Lyse the cells and measure the intracellular cAMP concentration using a suitable detection kit (e.g., HTRF, ELISA, or AlphaScreen).

• Data Analysis:

  • Agonist: Plot the cAMP level against the log concentration of the test compound to determine the EC₅₀ (potency) and Eₘₐₓ (efficacy).

  • Antagonist: Plot the response against the log concentration of the test compound to determine the IC₅₀.

Experimental Workflow Visualization

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Safety & Regulatory Compliance

A Comprehensive Guide to the Safe Disposal of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine

For Researchers, Scientists, and Drug Development Professionals

The responsible management of chemical waste is a cornerstone of laboratory safety and environmental stewardship. This guide provides an in-depth, procedural framework for the proper disposal of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine. As a Senior Application Scientist, this document is crafted to provide not just a set of instructions, but a logical, scientifically-grounded methodology that ensures safety, compliance, and operational integrity.

Hazard Assessment: Understanding the "Why"

• Pyridine Moiety : Pyridine and its derivatives are known for their potential flaccidity, toxicity, and distinctive, unpleasant odor. They are classified as hazardous waste and must never be disposed of via sanitary sewer systems.[1][2] Exposure can cause irritation to the skin, eyes, and respiratory tract.[1]

• Amine Group : Organic amines can be corrosive, toxic, and harmful to aquatic life. They should be segregated from other chemical wastes to prevent hazardous reactions.[3]

• Thioether Linkage : Thioethers (sulfides) are often characterized by strong, foul odors. While some can be oxidized to reduce odor, this is a treatment step, not a final disposal method. The primary route of disposal is as hazardous waste.[4][5]

Given this composite profile, N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine must be treated as a hazardous chemical waste , likely exhibiting characteristics of toxicity and irritation.

Core Disposal Principles: A Foundation of Safety

All hazardous chemical waste management is governed by foundational principles mandated by regulatory bodies like the U.S. Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[6][7]

• DO NOT Drain Dispose : Under no circumstances should this compound or its solutions be poured down the sink.[1][8] This can damage plumbing, harm aquatic ecosystems, and violate federal and local regulations.[9][10]

• DO NOT Dispose in Regular Trash : Solid waste contaminated with this chemical must be treated as hazardous waste.[8]

• Segregate Waste Streams : Never mix N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine waste with incompatible chemicals. Incompatible mixtures can lead to violent reactions, gas generation, or fire.[11][12]

• Minimize Waste Generation : The most effective waste management strategy is to minimize its creation. Plan experiments to use the smallest feasible quantities of the chemical.[13]

Personal Protective Equipment (PPE)

When handling waste containers of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine, the following PPE is mandatory to prevent exposure:

PPE Type	Specification	Rationale
Eye Protection	Chemical splash goggles	Protects eyes from splashes and aerosols.
Hand Protection	Nitrile or neoprene gloves	Provides a chemical-resistant barrier to prevent skin contact.[1]
Body Protection	Fully-buttoned laboratory coat	Protects skin and personal clothing from contamination.
Respiratory	Use in a certified chemical fume hood	Ensures adequate ventilation to prevent inhalation of potentially harmful vapors.[1]

Step-by-Step Disposal Protocol

This protocol provides a systematic approach from the point of generation to the final hand-off for disposal.

Step 1: Waste Identification and Segregation

Immediately upon deciding that a material containing N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine is waste, it must be managed as hazardous.

• Action : Designate separate waste streams for:

  • Liquid Waste : Unused compound, reaction mixtures, and solutions.

  • Solid Waste : Contaminated items such as gloves, pipette tips, absorbent paper, and chromatography media.

• Causality : Segregation is critical to prevent dangerous reactions. For instance, mixing amine waste with certain other chemicals can generate toxic gases. Keeping solids and liquids separate facilitates safe and efficient final disposal by your institution's contracted vendor.[3][11]

Step 2: Container Selection and Management

The integrity of the waste container is paramount to preventing leaks and spills.

• Action :

  • Use only chemically compatible, leak-proof containers with secure, screw-top caps. High-density polyethylene (HDPE) carboys are often suitable for liquids.[1][14]

  • For solid waste, use a sturdy, sealable container, such as a dedicated hazardous waste bin or a double-bagged plastic bag within a rigid outer container.[15]

  • Ensure the container is in good condition, free from cracks or deterioration.[16]

  • Keep containers closed at all times , except when adding waste. Do not leave funnels in the container opening.[11][14]

• Causality : Using compatible materials prevents the container from degrading. Keeping containers sealed minimizes the release of vapors into the laboratory and prevents spills if the container is knocked over.

Step 3: Labeling

Proper labeling is a strict regulatory requirement and essential for safety.[14][17]

• Action : As soon as the first drop of waste is added, affix a completed hazardous waste tag. The label must include:

  • The words "HAZARDOUS WASTE" .

  • The full, unabbreviated chemical name: "N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine" .

  • A list of all other constituents in the container, with estimated percentages.

  • The relevant hazard characteristics (e.g., "Toxic," "Irritant").

• Causality : Accurate labeling informs laboratory personnel, emergency responders, and waste handlers of the container's contents and associated dangers, ensuring it is handled, stored, and ultimately disposed of correctly.[6]

Step 4: Storage in a Satellite Accumulation Area (SAA)

Hazardous waste must be stored safely at or near its point of generation.[6][17]

• Action :

  • Store the labeled, sealed waste container in a designated SAA within the laboratory.

  • The SAA must be under the control of laboratory personnel and within line of sight of where the waste is generated.[17]

  • Store the container in secondary containment (e.g., a chemical-resistant tray or tub) to contain any potential leaks.[16]

  • Segregate the container from incompatible materials, particularly strong acids and oxidizing agents.[12]

• Causality : The SAA framework ensures that hazardous waste is managed safely by those most familiar with it, minimizing the risk of spills and improper handling. Secondary containment provides a crucial failsafe against environmental contamination.

Step 5: Arranging for Final Disposal

The final step is to transfer the waste to your institution's custody for disposal.

• Action :

  • Once the waste container is nearly full (e.g., 90%), or if you are approaching your SAA volume limits (typically 55 gallons total), contact your institution's Environmental Health & Safety (EHS) office or equivalent department to schedule a waste pickup.[14]

  • Follow their specific procedures for requesting a collection.

• Causality : EHS professionals are trained to handle, transport, and consolidate hazardous waste in compliance with all regulations, ensuring it is sent to a licensed Treatment, Storage, and Disposal Facility (TSDF).[17]

Spill Management

In the event of a spill, a prepared response is critical to mitigate hazards.

• Evacuate and Alert : Immediately alert personnel in the area and evacuate if necessary.

• Ventilate : Ensure the area is well-ventilated, typically by working within a chemical fume hood.[1]

• Don PPE : Wear the appropriate PPE as outlined in Section 3.

• Contain and Absorb : For liquid spills, use an inert absorbent material like vermiculite, sand, or a commercial chemical spill kit to contain the spill.[18][19] For solid spills, carefully sweep the material to avoid creating dust.

• Collect Waste : Scoop the absorbed material and any contaminated debris into a designated container for hazardous waste.[15]

• Decontaminate : Clean the spill area with a suitable solvent (e.g., soap and water, followed by ethanol), collecting all cleaning materials as hazardous waste.

• Label and Dispose : Seal and label the container with all spill cleanup materials and manage it as hazardous waste according to the protocol above.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine.

Caption: Disposal workflow for N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine.

References

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• NIH Waste Disposal Guide 2022 - Chemical Waste . National Institutes of Health. [Link]

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Definitive Guide to Personal Protective Equipment for Handling N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine

This document provides a comprehensive, risk-based framework for the safe handling of N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine. As a novel or specialized research chemical, a specific Safety Data Sheet (SDS) may not be readily available. Therefore, this guide employs a structural analogy approach to hazard assessment, ensuring that all procedural recommendations are grounded in established safety principles for its constituent chemical motifs. Our objective is to empower you, our scientific partners, with the knowledge to create a self-validating system of safety that protects both the researcher and the integrity of the research.

Hazard Assessment by Structural Analogy

Understanding the "why" behind each safety protocol is paramount. The required Personal Protective Equipment (PPE) is directly derived from the potential hazards associated with the key functional groups within the N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine molecule: the pyridine ring, the thioether linkage, and the tertiary amine group.

• Pyridine Moiety : The pyridine component suggests potential volatility and a strong, unpleasant odor. Pyridine and its derivatives can be harmful if inhaled, ingested, or absorbed through the skin, often causing irritation to the respiratory system, skin, and eyes.[1][2] Handling should always occur in a well-ventilated area, preferably a certified chemical fume hood, to mitigate inhalation risks.[3]

• Thioether Moiety (-S-) : Organosulfur compounds are notorious for their potent stenches.[4] More critically, their toxicological properties are often not fully investigated.[4] Upon thermal decomposition, thioethers can release hazardous sulfur oxides.[4] This necessitates careful temperature control and robust engineering controls.

• Tertiary Amine Moiety (-N(CH₃)-) : Aliphatic amines can be corrosive and are capable of causing severe skin burns and eye damage.[4][5][6] They may also be flammable and harmful upon skin contact, inhalation, or ingestion.[6] This is a primary driver for mandating comprehensive skin and eye protection.

Given this composite hazard profile, the compound must be treated as corrosive, potentially flammable, and harmful by all routes of exposure.

Core Personal Protective Equipment (PPE) Requirements

The selection of PPE is not static; it must be adapted to the scale and nature of the procedure being performed. The following table outlines the minimum required PPE for handling N-methyl-N-[2-(pyridin-2-ylthio)ethyl]amine across different operational contexts.

PPE Category	Low-Exposure Tasks (e.g., Weighing solids, preparing dilute solutions in a fume hood)	Moderate-Exposure Tasks (e.g., Solution transfers, reaction setup, workup)	High-Risk Scenarios (e.g., Large-scale reactions, spill cleanup, potential for splashing)
Eye/Face Protection	ANSI Z87.1-compliant safety glasses with side shields or chemical splash goggles.[7]	Chemical splash goggles are mandatory.[1]	Chemical splash goggles AND a full-face shield. [8]
Hand Protection	Nitrile gloves (minimum thickness 4 mil). Inspect for damage before use.[2][8]	Double-gloving with nitrile gloves is strongly recommended. Change outer glove immediately upon contamination.[8]	Heavy-duty chemical-resistant gloves (e.g., Neoprene over nitrile) or validated long-cuff gloves.
Body Protection	Flame-retardant laboratory coat, fully buttoned.[8]	Flame-retardant laboratory coat, fully buttoned.	Chemical-resistant apron over a flame-retardant lab coat. Consider a full chemical-resistant suit for large spills.[6]
Foot Protection	Closed-toe, liquid-resistant shoes covering the entire foot.[8]	Closed-toe, liquid-resistant shoes covering the entire foot.[8]	Chemical-resistant safety boots with steel toes.[9]
Respiratory Protection	Not required if handled exclusively within a certified and properly functioning chemical fume hood.	Not required if handled exclusively within a certified and properly functioning chemical fume hood.	Air-purifying respirator (APR) with organic vapor/acid gas cartridges, or a self-contained breathing apparatus (SCBA) for major spills or emergencies.[3][9]

Procedural Guidance: A Step-by-Step Approach to Safety

Adherence to standardized procedures for selecting, wearing, and removing PPE is critical to prevent accidental exposure.

PPE Selection and Inspection Workflow

Before any work begins, a dynamic risk assessment must be performed to ensure the selected PPE is appropriate for the task. This logical workflow should be followed every time the chemical is handled.

Caption: Workflow for task assessment and PPE verification before handling the chemical.

Donning (Putting On) PPE: The Correct Sequence

• Lab Coat : Don the lab coat and fasten all buttons completely.

• Goggles/Face Shield : Put on chemical splash goggles. If required, place the face shield over the goggles.

• Gloves : Don the inner pair of gloves (if double-gloving). Pull the cuffs over the sleeves of the lab coat. Don the outer pair of gloves.

Doffing (Taking Off) PPE: Preventing Contamination

This is the most critical phase for preventing self-contamination. It should be performed slowly and deliberately.

• Outer Gloves : If double-gloved, remove the outer, most contaminated pair. Peel one glove off by pinching the cuff and turning it inside out. Slide the ungloved finger under the cuff of the remaining glove and peel it off, so the first glove is contained within the second. Dispose of them immediately in a designated hazardous waste container.[6]

• Face Shield/Goggles : Remove the face shield (if used), followed by the goggles, from the back of the head forward. Avoid touching the front surfaces.

• Lab Coat : Unbutton the lab coat. Remove it by shrugging your shoulders forward and pulling it off by the sleeves, turning it inside out as you go.

• Inner Gloves : Remove the final pair of gloves using the same technique as in step 1.

• Hand Washing : Immediately and thoroughly wash your hands with soap and water.[8]

Emergency & Disposal Protocols

Exposure Response

• Skin Contact : Immediately flush the affected area with copious amounts of water for at least 15 minutes while removing contaminated clothing.[1][4] Seek immediate medical attention.

• Eye Contact : Flush eyes immediately with an eyewash station for at least 15 minutes, holding the eyelids open.[4] Remove contact lenses if present and easy to do.[4] Seek immediate medical attention.

• Inhalation : Move the affected person to fresh air. If breathing is difficult, provide artificial respiration.[10] Seek immediate medical attention.

• Ingestion : Do NOT induce vomiting.[4] Rinse the mouth with water and seek immediate medical attention.[4]

Spill and Waste Disposal

• Spills : Evacuate the immediate area. For small spills within a fume hood, use an inert absorbent material (e.g., sand, vermiculite) and collect it with non-sparking tools into a sealed, labeled container for hazardous waste.[4] For larger spills, evacuate the lab and contact your institution's environmental health and safety (EHS) office immediately.

• Disposal : All contaminated materials, including gloves, absorbent materials, and empty containers, must be disposed of as hazardous chemical waste.[11] Follow all local, regional, and national regulations for hazardous waste disposal.[4] Do not empty into drains.[4]

References

• Post Apple Scientific. (2024, March 12). Handling Pyridine: Best Practices and Precautions. [Link]

• Post Apple Scientific. (2024, October 1). 12 Safety Precautions To Follow When Handling Pyridine. [Link]

• Safety Data Sheet. (2023, February 1). Pyridine. [Link]

• CHEMM. (2026, February 4). Personal Protective Equipment (PPE). [Link]

• American Chemistry Council. Protective Equipment. [Link]

• CPAChem. (2022, January 14). Safety data sheet - N-Methylethylamine. [Link]

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